Bobcat339

Core Science & Biosynthesis

Bobcat339 mechanism of action on TET enzymes

An In-Depth Technical Guide on the Evolving Mechanism of Action of Bobcat339 on TET Enzymes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bobcat339 emerged as a promising small molecule tool for epigenetic research, initially characterized as a selective, cytosine-based inhibitor of the Ten-Eleven Translocation (TET) family of dioxygenases. These enzymes are crucial for DNA demethylation through the oxidation of 5-methylcytosine (B146107) (5mC). However, the understanding of Bobcat339's mechanism of action has evolved significantly. Subsequent research has revealed that the inhibitory activity previously attributed to Bobcat339 is largely mediated by contaminating Copper(II) (Cu(II)) in commercial preparations. This guide provides a comprehensive overview of the initial proposed mechanism, the pivotal discovery of Cu(II)'s role, the current understanding of the Bobcat339-Cu(II) interaction, and the experimental protocols used in these assessments.

The Initial Characterization: A Direct TET Inhibitor

Bobcat339 was first identified as a novel, cytosine-based inhibitor of TET enzymes, designed to serve as a molecular probe to investigate DNA methylation dynamics.[1][2] It was reported to selectively inhibit the catalytic activity of TET1 and TET2 with mid-micromolar potency.[1] This activity was shown to be specific, as it did not demonstrate significant inhibition of the DNA methyltransferase DNMT3a, an enzyme that also recognizes cytosine.[1]

The proposed mechanism involved Bobcat339 acting as a substrate mimic, binding directly to the active site of the TET enzyme.[3][4] In silico modeling suggested that its 3-biphenyl substitution was crucial for its inhibitory effect, fitting into the pocket reserved for the methyl group of 5mC.[1][4] In cellular models, treatment with Bobcat339 led to a significant reduction in global levels of 5-hydroxymethylcytosine (B124674) (5hmC), the product of TET enzyme activity, supporting its role as a functional TET inhibitor in living cells.[1][5]

Quantitative Data: Initial Findings

The inhibitory potency of Bobcat339 against TET1 and TET2 was initially quantified as follows:

Enzyme	IC50 (µM)	Selectivity	Reference
TET1	33	>15-fold vs. DNMT3a	[1]
TET2	73	>6-fold vs. DNMT3a	[1]
DNMT3a	>500	-	[1]

A Paradigm Shift: The Role of Copper(II) Contamination

A critical 2022 study published in ACS Medicinal Chemistry Letters challenged the established mechanism of Bobcat339.[6][7][8] Researchers synthesized Bobcat339 in-house and, after careful purification, found it had minimal to no inhibitory activity against recombinant human TET1 or TET2 at previously reported concentrations.[6][7]

This led to the investigation of commercial batches of Bobcat339, which revealed that their inhibitory activity was directly correlated with the presence of contaminating Cu(II).[6][7] Further experiments demonstrated that Cu(II) alone could inhibit TET enzymes and that the combination of purified Bobcat339 and Cu(II) resulted in more potent inhibition than Cu(II) alone, suggesting a synergistic interaction.[5][7]

Logical Flow of the Re-evaluation

The following diagram illustrates the logical workflow that led to the revised understanding of Bobcat339's mechanism.

Caption: Logical workflow of the scientific inquiry that revised Bobcat339's mechanism.

Current Understanding: A Cu(II)-Dependent Mechanism

The current evidence strongly suggests that Bobcat339 is not a direct inhibitor of TET enzymes at the concentrations previously reported.[6][7] Instead, its observed biological effects are primarily driven by contaminating Cu(II). The Bobcat339 molecule appears to enhance the inhibitory potential of Cu(II), although the precise biochemical nature of this synergistic interaction requires further investigation.[7] This finding has significant implications for the interpretation of studies that have used Bobcat339 as a selective TET inhibitor.

Proposed Mechanisms of Action

The two competing hypotheses for Bobcat339's action are depicted below.

Caption: Contrasting models for the mechanism of action of Bobcat339 on TET enzymes.

Key Experimental Protocols

The following are summaries of key experimental methods used to assess the activity of Bobcat339.

In Vitro TET Enzyme Activity Assay (LC-MS/MS Based)

This method provides a quantitative measure of TET enzyme activity by detecting the formation of 5hmC.[7]

• Reaction Setup:

  • Prepare a reaction mixture containing the catalytic domain of recombinant human TET1 or TET2.

  • Add a 5mC-containing DNA duplex substrate.

  • Include necessary cofactors: α-ketoglutarate, Fe(II), and L-ascorbic acid.

  • Add the test compound (e.g., Bobcat339, CuSO₄) dissolved in a suitable solvent (e.g., DMSO) or the solvent control.

• Incubation: Incubate the reaction at 37°C for a defined period (e.g., 30-60 minutes).

• Reaction Quench: Stop the reaction by adding a quenching solution (e.g., EDTA).

• DNA Digestion: Digest the DNA substrate to nucleosides using a cocktail of enzymes such as nuclease P1 and alkaline phosphatase.

• Analysis:

  • Analyze the resulting nucleoside mixture using isotope dilution liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).

  • Quantify the amounts of 5mC and 5hmC by comparing them to stable isotope-labeled internal standards.

  • Calculate percent conversion of 5mC to 5hmC and determine the inhibitory activity relative to the DMSO control.

Caption: Experimental workflow for the quantitative LC-MS/MS-based TET activity assay.

Cellular 5hmC Quantification (Dot Blot Assay)

This protocol assesses the global levels of 5hmC in genomic DNA from treated cells.[1][7]

• Cell Culture and Treatment:

  • Culture cells (e.g., HT-22 mouse hippocampal neurons or Hep3B human liver cancer cells) under standard conditions.[1][7]

  • Treat cells with the desired concentration of Bobcat339 (or control) for a specified duration (e.g., 24-48 hours).[5][7]

• Genomic DNA Extraction: Lyse the cells and purify genomic DNA using a standard extraction kit or protocol.

• DNA Denaturation: Denature the purified DNA by heating.

• Dot Blotting:

  • Spot serial dilutions of the denatured DNA onto a nitrocellulose or nylon membrane.

  • Crosslink the DNA to the membrane (e.g., UV irradiation).

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for 5hmC.

  • Wash and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis:

  • Apply a chemiluminescent substrate and visualize the signal.

  • Quantify the dot intensity using densitometry. To normalize for the amount of DNA spotted, the membrane can be stained with Methylene Blue.

Other Reported Biological Activities

Despite the controversy surrounding its direct mechanism of action, Bobcat339 has been used in various studies to probe biological systems, yielding several reported effects:

• TET3 Degradation: One study suggested that Bobcat339 induces the degradation of TET3 protein, indicating a potential mechanism distinct from direct catalytic inhibition.[9]

• Osteoblast Differentiation: Treatment with Bobcat339 was shown to inhibit osteoblast differentiation by increasing 5mC levels at the promoter of the key transcription factor Sp7.[10]

• Cancer Research: In models of diffuse midline glioma, Bobcat339, alone or in combination with the 2-hydroxyglutarate (2HG), reduced 5hmC levels and induced apoptosis.[11]

It is crucial for researchers to interpret these findings in light of the new evidence that Cu(II) is a necessary cofactor for Bobcat339's TET-inhibitory activity.

Conclusion and Future Directions

Bobcat339 serves as a compelling case study in the importance of rigorous chemical characterization and reagent purity in biomedical research. Initially lauded as a selective, direct TET inhibitor, its activity is now understood to be dependent on the presence of Cu(II). While this complicates its use as a straightforward molecular probe, the synergistic inhibitory effect of the Bobcat339-Cu(II) mixture remains a phenomenon of interest.

For drug development professionals, this story underscores the need for caution when progressing hits from screening campaigns. For researchers, it highlights that previously published data using Bobcat339 should be re-evaluated, considering that the observed effects may be due to Cu(II) or a combination of Bobcat339 and Cu(II), rather than direct, selective TET inhibition by the molecule alone. Future work should focus on elucidating the precise structure and mechanism of the inhibitory Bobcat339-Cu(II) complex to determine if this unique entity can be leveraged for therapeutic or research purposes.

References

• 1. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Buy Bobcat339 (EVT-263534) [evitachem.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Inhibition of TET-mediated DNA demethylation suppresses osteoblast differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]

The Evolving Role of Bobcat339 in DNA Demethylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The study of DNA demethylation, a critical process in epigenetic regulation, relies on specific molecular tools to probe the function of key enzymes. Bobcat339, a synthetic cytosine derivative, emerged as a promising inhibitor of the Ten-Eleven Translocation (TET) family of enzymes, which are central to the initiation of DNA demethylation. Initially reported to exhibit mid-micromolar inhibitory activity against TET1 and TET2, Bobcat339 was adopted by researchers to investigate the roles of these enzymes in various biological processes. However, subsequent rigorous investigation revealed that the inhibitory activity of Bobcat339 is not intrinsic but is instead mediated by contaminating copper(II) from its synthesis. More recent studies have further reshaped our understanding, suggesting a novel role for Bobcat339 as a degrader of TET3. This technical guide provides an in-depth analysis of the scientific journey of Bobcat339, presenting the initial findings, the critical re-evaluation of its mechanism, and its emerging role as a TET3 degrader. We include a compilation of the quantitative data, detailed experimental protocols from the key studies, and pathway and workflow diagrams to offer a comprehensive resource for researchers in the field of epigenetics and drug development.

Introduction to DNA Demethylation and TET Enzymes

DNA methylation, primarily at the 5th position of cytosine (5-methylcytosine or 5mC), is a fundamental epigenetic mark essential for regulating gene expression, cellular differentiation, and maintaining cell identity.[1] The removal of these methyl marks, or DNA demethylation, is equally crucial for dynamic gene regulation. The Ten-Eleven Translocation (TET) family of Fe(II) and α-ketoglutarate-dependent dioxygenases, comprising TET1, TET2, and TET3, initiates the DNA demethylation process.[1] These enzymes iteratively oxidize 5mC to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and 5-carboxylcytosine (5caC).[1] These oxidized forms can lead to passive demethylation by dilution during DNA replication or be actively replaced by unmodified cytosine through the base excision repair (BER) pathway. Given their central role, the dysregulation of TET enzymes has been implicated in various diseases, including cancer, making them attractive therapeutic targets.

Bobcat339: Initial Discovery as a TET Inhibitor

In 2019, Chua et al. reported the discovery of Bobcat339 as a novel, potent, and selective cytosine-based inhibitor of TET enzymes.[2][3] This was a significant development, as it offered a much-needed tool to probe TET function.

Reported Activity and Selectivity

Bobcat339 was reported to inhibit TET1 and TET2 with mid-micromolar efficacy. A key finding was its selectivity for TET enzymes over DNA methyltransferases (DNMTs), with no significant inhibition of DNMT3a observed at concentrations up to 500 μM.[3] This selectivity was a crucial attribute, as it suggested that Bobcat339 could be used to study the effects of inhibiting demethylation without directly affecting the methylation machinery. In cellular assays, treatment of mouse hippocampal neurons with Bobcat339 was shown to reduce global levels of 5hmC, consistent with TET enzyme inhibition.[3]

A Critical Re-evaluation: The Role of Copper(II) Contamination

In 2022, a study by Weirath et al. fundamentally challenged the initial understanding of Bobcat339's mechanism of action.[1] Their research demonstrated that the observed TET inhibition was not due to Bobcat339 itself but rather to contaminating copper(II) ions remaining from the synthesis process.[1]

Unveiling the True Inhibitor

The synthesis of Bobcat339 involves a copper-mediated Ullman coupling reaction.[3] The study by Weirath and colleagues revealed that commercially available Bobcat339 preparations with higher levels of copper contamination exhibited significant TET inhibition, while highly purified, copper-free Bobcat339 showed minimal to no activity against TET1 and TET2 in vitro.[1] Furthermore, they demonstrated that the combination of pure Bobcat339 and copper(II) was a more potent inhibitor of TET1 than copper(II) alone, suggesting that Bobcat339 might act as a chelating agent, enhancing the delivery or effect of copper on the enzyme.[1]

Cellular Assay Confirmation

Consistent with their in vitro findings, the researchers showed that treatment of Hep3B cells with a copper-contaminated batch of Bobcat339 led to a significant decrease in genomic 5hmC levels. In contrast, treatment with a purified, low-copper batch of Bobcat339 had no effect on 5hmC levels.[1]

An Emerging New Role: Bobcat339 as a TET3 Degrader

Adding another layer of complexity to the Bobcat339 story, a 2023 study by Li et al. proposed a novel mechanism of action: the induction of TET3 protein degradation.[4] This finding suggests that Bobcat339, when free of copper contamination, may have a distinct biological activity.

Destabilization of TET3

The study showed that treatment of neuronal cells with copper-free Bobcat339 led to a significant reduction in TET3 protein levels, while not affecting TET3 mRNA levels.[4] They demonstrated that Bobcat339 destabilizes the TET3 protein, leading to its degradation.[4] This effect was observed both in mouse and human neuronal cells, suggesting a conserved mechanism.[4] This newfound activity of Bobcat339 as a TET3 degrader opens up new avenues for its use as a research tool and potentially as a therapeutic agent in contexts where TET3 is a relevant target, such as in certain neurological disorders.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data from the pivotal studies on Bobcat339.

Table 1: In Vitro Inhibitory Activity of Bobcat339 Against TET Enzymes (Chua et al., 2019)

Enzyme	IC50 (μM)
TET1	33
TET2	73
DNMT3a	>500

Table 2: Re-evaluation of Bobcat339's In Vitro TET Inhibition (Weirath et al., 2022)

Compound/Condition	TET1 Activity (% of Control)	TET2 Activity (% of Control)
In-house synthesized Bobcat339 (low Cu)	No significant inhibition	No significant inhibition
Commercial Bobcat339 (low Cu)	No significant inhibition	No significant inhibition
Commercial Bobcat339 (high Cu)	Significant inhibition	Significant inhibition
Cu(II) alone	Concentration-dependent inhibition	Concentration-dependent inhibition
In-house Bobcat339 + Cu(II)	More potent inhibition than Cu(II) alone	Not reported

Table 3: Effect of Bobcat339 on Global 5hmC Levels in Cultured Cells

Study	Cell Line	Bobcat339 Treatment	Observed Effect on 5hmC
Chua et al., 2019	HT-22 (mouse hippocampal neurons)	10 μM for 24h	Significant reduction
Weirath et al., 2022	Hep3B	50 μM for 48h (high Cu batch)	Significant reduction
Weirath et al., 2022	Hep3B	50 μM for 48h (low Cu batch)	No significant reduction

Experimental Protocols

In Vitro TET Enzyme Activity Assay (LC-MS/MS-based)

This protocol is a synthesis of the methodology described by Weirath et al. for quantifying TET activity.

• Reaction Setup:

  • Prepare a reaction mixture containing the TET enzyme (catalytic domain of human TET1 or TET2), a hemimethylated DNA oligonucleotide substrate, and a reaction buffer (e.g., 50 mM HEPES, pH 8.0, 75 mM KCl, 1 mM DTT, 2 mM L-ascorbic acid, 1 mM α-ketoglutarate, 100 μM (NH₄)₂Fe(SO₄)₂·6H₂O).

  • Add the test compound (e.g., Bobcat339 dissolved in DMSO) or DMSO as a vehicle control to the reaction mixture.

  • Incubate the reaction at 37°C for a specified time (e.g., 30-60 minutes).

• Reaction Quenching and DNA Digestion:

  • Stop the reaction by adding a quenching solution (e.g., EDTA).

  • Digest the DNA substrate to nucleosides using a cocktail of enzymes such as nuclease P1, snake venom phosphodiesterase, and alkaline phosphatase.

• LC-MS/MS Analysis:

  • Separate the resulting nucleosides using reverse-phase liquid chromatography.

  • Detect and quantify the levels of 5mC and its oxidized derivatives (5hmC, 5fC, 5caC) using tandem mass spectrometry in multiple reaction monitoring (MRM) mode.

  • Calculate the percent conversion of 5mC to its oxidized products to determine the enzyme activity. The inhibitory effect of the compound is calculated relative to the vehicle control.

Global 5hmC Quantification in Genomic DNA (Dot Blot Assay)

This protocol is based on the methods described in the studies by Chua et al. and Weirath et al.

• Genomic DNA Extraction:

  • Treat cultured cells with the test compound (e.g., Bobcat339) or vehicle control for the desired duration.

  • Harvest the cells and extract genomic DNA using a commercial kit, ensuring high purity.

• DNA Denaturation and Membrane Spotting:

  • Denature the genomic DNA (e.g., 1 µg) by heating at 95-100°C for 10 minutes in a denaturing solution (e.g., 0.1 M NaOH).

  • Neutralize the solution and spot the denatured DNA onto a positively charged nylon membrane.

  • Immobilize the DNA onto the membrane by UV cross-linking.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for 5hmC overnight at 4°C.

  • Wash the membrane extensively with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Quantification:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify the dot intensity using densitometry software. Methylene blue staining of the membrane can be used as a loading control to normalize the 5hmC signal.

Visualizations: Pathways and Workflows

DNA Demethylation Pathway Initiated by TET Enzymes

Caption: The TET-initiated active DNA demethylation pathway.

The Evolving Mechanism of Bobcat339

Caption: The shifting understanding of Bobcat339's molecular mechanism.

Experimental Workflow for Validating TET Inhibitors

Caption: A suggested workflow for the validation of putative TET inhibitors.

Conclusion and Recommendations

The story of Bobcat339 serves as a critical case study in the field of chemical biology and drug discovery. It underscores the importance of rigorous purification and characterization of small molecule probes before their widespread adoption and interpretation of their biological effects. For researchers who have previously used Bobcat339 under the assumption of direct TET1/2 inhibition, a re-evaluation of their findings in the context of the confounding role of copper contamination is warranted.

Moving forward, the scientific community should approach Bobcat339 with a nuanced understanding. Copper-contaminated preparations may still be useful for studying the effects of copper-mediated TET inhibition, provided the copper content is known and controlled for. Purified Bobcat339, on the other hand, should no longer be considered a direct inhibitor of TET1 and TET2. Instead, its newly identified role as a TET3 degrader presents an exciting opportunity for its use as a tool to specifically probe the function of TET3 in various biological systems.

For drug development professionals, the Bobcat339 saga is a reminder of the potential for synthetic artifacts to masquerade as specific inhibitors. It highlights the necessity of robust validation workflows, including analytical chemistry to ensure purity and rule out contaminants, to avoid misinterpretation of structure-activity relationships and biological outcomes. The evolving understanding of Bobcat339, from a putative inhibitor to a contaminant-dependent effector and a protein degrader, exemplifies the dynamic and self-correcting nature of scientific inquiry.

References

• 1. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytosine-Based TET Enzyme Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]

In-Depth Technical Guide: The Biological Activity of Bobcat339 in Epigenetic Regulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bobcat339 is a novel, cytosine-based small molecule that has garnered significant attention in the field of epigenetics. Initially identified as a potent inhibitor of the Ten-Eleven Translocation (TET) family of enzymes, its mechanism of action and biological activities have been the subject of both promising research and scientific debate. This technical guide provides a comprehensive overview of the biological activity of Bobcat339 in epigenetic regulation, presenting key quantitative data, detailed experimental protocols, and a discussion of its proposed mechanisms of action.

Core Mechanism of Action: TET Enzyme Inhibition

Bobcat339 was first described as a selective inhibitor of TET enzymes, which are critical regulators of DNA methylation dynamics. TET enzymes catalyze the iterative oxidation of 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and 5-carboxylcytosine (5caC), thereby promoting DNA demethylation and influencing gene expression.[1][2]

Quantitative Data on TET Inhibition

The inhibitory activity of Bobcat339 against TET1 and TET2 has been quantified, demonstrating mid-micromolar efficacy. Notably, it shows selectivity for TET enzymes over DNA methyltransferase 3a (DNMT3a), the enzyme responsible for writing new methylation marks.

Target Enzyme	IC50 (μM)	Reference
TET1	33	[3][4]
TET2	73	[3][4]
DNMT3a	>500	[3]

Controversy and an Alternative Mechanism: Copper Contamination and TET3 Degradation

Subsequent research has introduced a critical consideration regarding the inhibitory activity of Bobcat339. A study by Weirath et al. (2022) suggested that the observed TET inhibition by some commercial preparations of Bobcat339 is mediated by contaminating Copper(II) ions.[5] Their research indicated that highly purified Bobcat339 alone has minimal inhibitory activity against TET1 and TET2 at the previously reported concentrations.[5]

Adding another layer of complexity, recent studies have proposed an alternative mechanism of action for Bobcat339, independent of direct TET inhibition. Research suggests that Bobcat339 can induce the degradation of TET3 protein.[6] This finding opens up new avenues for understanding the compound's biological effects, particularly in contexts where TET3 plays a significant role.

Signaling Pathway: Proposed Mechanisms of Bobcat339 Action

The dual proposed mechanisms of Bobcat339 can be visualized as follows:

Proposed mechanisms of Bobcat339 action.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the biological activity of Bobcat339.

In Vitro TET Enzyme Inhibition Assay (Fluorometric)

This assay measures the ability of Bobcat339 to inhibit the catalytic activity of recombinant TET enzymes.[7]

Materials:

• Recombinant TET1 and TET2 enzymes

• Methylated DNA substrate

• Assay buffer (e.g., 50 mM HEPES pH 8.0, 50 µM Fe(NH₄)₂(SO₄)₂, 1 mM α-ketoglutarate, 1 mM DTT, 2 mM ascorbic acid)

• Bobcat339

• 5hmC-specific antibody

• Fluorogenic secondary antibody

• 96-well microplate

• Microplate reader

Procedure:

• Coat a 96-well microplate with the methylated DNA substrate.

• Prepare serial dilutions of Bobcat339 in the assay buffer.

• Add the recombinant TET enzyme and the Bobcat339 dilutions to the wells.

• Incubate the plate to allow the enzymatic reaction to proceed.

• Wash the wells and add the primary antibody specific for 5hmC.

• Incubate, then wash the wells again.

• Add the fluorogenic secondary antibody and incubate.

• Measure the fluorescence intensity using a microplate reader.

• Calculate the percent inhibition at each Bobcat339 concentration to determine the IC50 value.

Cellular 5hmC Quantification Assay (ELISA)

This assay is used to determine the effect of Bobcat339 on global 5hmC levels in cells.[3][7]

Materials:

• HT-22 mouse hippocampal neurons

• Cell culture medium

• Bobcat339

• DNA extraction kit

• 5hmC ELISA kit

Procedure:

• Culture HT-22 cells to the desired confluency.

• Treat the cells with 10 µM Bobcat339 (or vehicle control, e.g., 1% DMSO) for 24 hours.[3]

• Harvest the cells and extract genomic DNA using a DNA extraction kit.

• Quantify the global 5hmC levels in the extracted DNA using a 5hmC-specific ELISA kit, following the manufacturer's instructions.

• Compare the 5hmC levels in Bobcat339-treated cells to the vehicle-treated controls.

TET3 Protein Degradation Assay (Western Blot)

This protocol is used to assess the effect of Bobcat339 on the protein levels of TET3.[6]

Materials:

• GT1-7 or SH-SY5Y cells

• Cell culture medium

• Bobcat339

• SDS sample buffer

• Primary antibodies (anti-TET3, anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

• Western blotting equipment

Procedure:

• Culture GT1-7 or SH-SY5Y cells in 24-well plates.

• Treat cells with 10 µM Bobcat339 or vehicle for 6 hours.[6]

• Lyse the cells in SDS sample buffer.

• Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with primary antibodies against TET3 and a loading control (e.g., GAPDH).

• Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescence substrate and an imaging system.

• Quantify the band intensities to determine the relative levels of TET3 protein.

In Vivo Mouse Model of Stroke (tMCAO)

This protocol describes a general procedure for evaluating the neuroprotective effects of Bobcat339 in a transient middle cerebral artery occlusion (tMCAO) mouse model of stroke.

Materials:

• Male C57BL/6 mice

• Isoflurane anesthesia

• Surgical instruments for tMCAO

• Bobcat339 solution for injection (e.g., dissolved in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline)[8]

• Apparatus for neurological scoring

Procedure:

• Induce transient focal cerebral ischemia by tMCAO for a specified duration (e.g., 60 minutes).

• Administer Bobcat339 or vehicle via intraperitoneal injection at a specific time point relative to the ischemic insult.

• After a defined reperfusion period, assess neurological deficits using a standardized scoring system.

• Harvest brain tissue for analysis of infarct volume (e.g., by TTC staining) and other molecular markers.

Experimental and Logical Workflows

The following diagrams illustrate the workflows for investigating the different proposed activities of Bobcat339.

Workflow for Investigating TET Inhibition.

Workflow for Investigating TET3 Degradation.

Conclusion

Bobcat339 is a multifaceted molecule with significant implications for epigenetic research and therapeutic development. While its role as a direct TET inhibitor is now understood to be potentially dependent on the presence of copper, the discovery of its ability to induce TET3 degradation has opened new and exciting research directions. For researchers and drug development professionals, it is crucial to consider these different mechanisms of action and to use highly purified Bobcat339 to dissect its precise biological effects. The detailed protocols and workflows provided in this guide offer a solid foundation for further investigation into the epigenetic regulatory functions of this intriguing compound.

References

• 1. Bridging the Transient Intraluminal Stroke Preclinical Model to Clinical Practice: From Improved Surgical Procedures to a Workflow of Functional Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Modified Transcranial Middle Cerebral Artery Occlusion Model to Study Stroke Outcomes in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A small-molecule degrader of TET3 as treatment for anorexia nervosa in an animal model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]

In Silico Modeling of Bobcat339 Binding to the TET Active Site: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Ten-Eleven Translocation (TET) family of enzymes, crucial regulators of DNA methylation, have emerged as significant targets in epigenetic drug discovery. Bobcat339, a cytosine-based compound, was initially identified as a promising inhibitor of TET1 and TET2. In silico modeling played a pivotal role in rationalizing its activity and guiding further exploration of cytosine-based TET inhibitors. This technical guide provides an in-depth overview of the computational approaches used to model the binding of Bobcat3s9 to the TET active site. It details the methodologies for homology modeling, molecular docking, and molecular dynamics simulations. Furthermore, this guide presents the quantitative data on Bobcat339's inhibitory activity and discusses the critical controversy surrounding the potential role of copper(II) contamination in its observed effects. Experimental protocols for assessing TET activity and cellular 5-hydroxymethylcytosine (B124674) (5hmC) levels are also provided to offer a comprehensive resource for researchers in the field.

Introduction to TET Enzymes and Bobcat339

The TET family of Fe(II) and α-ketoglutarate-dependent dioxygenases, comprising TET1, TET2, and TET3, are central to the process of active DNA demethylation.[1][2] They catalyze the iterative oxidation of 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (5hmC), 5-formylcytosine (B1664653) (5fC), and 5-carboxylcytosine (5caC).[1] This process is fundamental for gene regulation, and its dysregulation is implicated in various diseases, including cancer.[1][3]

Bobcat339 is a synthetic cytosine derivative that was developed as a potential inhibitor of TET enzymes.[4] Initial studies reported it to have mid-micromolar inhibitory activity against TET1 and TET2, while showing no significant inhibition of DNA methyltransferase 3a (DNMT3a).[4] In silico modeling was instrumental in understanding the structural basis for its inhibitory action.[4] However, subsequent research has raised questions about the intrinsic activity of Bobcat339, suggesting that its inhibitory effects may be mediated by contaminating copper(II) ions.[5][6] This guide will delve into both the computational modeling of its binding and the experimental context of its activity.

In Silico Modeling of Bobcat339-TET Interaction

Computational modeling has been a key tool in elucidating the binding mechanism of Bobcat339 to the active site of TET enzymes. The general workflow for such an in silico investigation is outlined below.

Caption: General workflow for in silico modeling of ligand-protein interactions.

Homology Modeling of the TET1 Catalytic Domain

As a crystal structure for the full-length TET1 enzyme was not available, a homology model of its catalytic domain was constructed. This is a common and effective approach when a high-resolution structure of a homologous protein is available.

Experimental Protocol: Homology Modeling

• Template Selection: The crystal structure of the human TET2 catalytic domain in complex with DNA (PDB ID: 4NM6) serves as an excellent template due to the high degree of homology in the active sites of TET1 and TET2.[4][7]

• Sequence Alignment: The amino acid sequence of the human TET1 catalytic domain is aligned with the sequence of the TET2 template using a sequence alignment tool such as BLAST or ClustalW.

• Model Building: A homology modeling software, such as MODELLER or SWISS-MODEL, is used to generate a three-dimensional model of the TET1 catalytic domain based on the sequence alignment and the template structure.

• Model Refinement and Validation: The generated model undergoes energy minimization to relieve any steric clashes. The quality of the model is then assessed using tools like PROCHECK and Ramachandran plot analysis to ensure that the stereochemical parameters are within acceptable limits.

Molecular Docking of Bobcat339

Molecular docking simulations were performed to predict the binding pose and affinity of Bobcat339 within the active site of the modeled TET1 and the known TET2 structure.

Experimental Protocol: Molecular Docking

• Protein and Ligand Preparation: The homology model of TET1 and the crystal structure of TET2 are prepared for docking. This involves adding hydrogen atoms, assigning partial charges, and defining the active site. The three-dimensional structure of Bobcat339 is generated and optimized using a chemistry software like ChemDraw or Avogadro.

• Grid Generation: A grid box is defined around the active site of the TET enzyme. The dimensions of the grid box should be sufficient to accommodate the ligand and allow for rotational and translational sampling.

• Docking Simulation: A docking program such as AutoDock Vina is used to perform the docking calculations.[8][9] The software samples different conformations and orientations of the ligand within the defined grid box and scores them based on a scoring function that estimates the binding affinity.

• Analysis of Results: The resulting docked poses are analyzed to identify the most favorable binding mode. Key interactions, such as hydrogen bonds and hydrophobic interactions between Bobcat339 and the active site residues of TET1/TET2, are examined.

The in silico modeling predicted that Bobcat339 binds in the active site of both TET1 and TET2.[4] The 3-biphenyl substitution on the cytosine scaffold was found to be crucial for its inhibitory activity.[4]

Molecular Dynamics Simulations

To investigate the stability of the Bobcat339-TET complex and to gain insights into the dynamic nature of their interaction, molecular dynamics (MD) simulations are performed.

Experimental Protocol: Molecular Dynamics Simulation

• System Setup: The docked complex of Bobcat339 with TET1 or TET2 is placed in a simulation box filled with a chosen water model (e.g., TIP3P). Counter-ions are added to neutralize the system.

• Force Field Selection: A suitable force field, such as AMBER, is chosen to describe the atomic interactions of the protein, ligand, water, and ions.[10][11][12]

• Equilibration: The system undergoes a series of energy minimization and equilibration steps to relax the system and bring it to the desired temperature and pressure.

• Production Run: A production MD simulation is run for a sufficient length of time (typically nanoseconds to microseconds) to sample the conformational space of the complex.

• Trajectory Analysis: The resulting trajectory is analyzed to assess the stability of the complex (e.g., by calculating the root-mean-square deviation) and to identify persistent intermolecular interactions.

Binding Free Energy Calculations

To obtain a more accurate estimation of the binding affinity, binding free energy calculations, such as the Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) or Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) methods, can be performed on the MD simulation trajectories.[13][14][15]

Quantitative Data on Bobcat339 Activity

The following tables summarize the reported quantitative data for Bobcat339's interaction with TET enzymes.

Table 1: In Vitro Inhibitory Activity of Bobcat339

Enzyme	IC50 (μM)	Reference
TET1	33	[4][16]
TET2	73	[4][16]
DNMT3a	>500	[4]

Table 2: Calculated Binding Affinities of Bobcat339

Enzyme	Calculated ΔGBinding (kcal/mol)	Reference
TET1	-10.23	[4]
TET2	-10.08	[4]

The Bobcat339 and Copper(II) Controversy

A significant development in the understanding of Bobcat339's activity is the finding that its inhibitory effect on TET enzymes may be largely attributed to contaminating copper(II) ions from its synthesis.[5][6]

Caption: Logical relationship of the Bobcat339 activity controversy.

Studies have shown that highly purified Bobcat339 has minimal inhibitory activity against TET1 and TET2.[5] However, when contaminated with copper(II), or when copper(II) is added to the assay, significant inhibition is observed.[5] It is hypothesized that Cu(II) may displace the essential Fe(II) cofactor in the TET active site, leading to enzyme inactivation.[5] This finding underscores the critical importance of compound purity in drug discovery and mechanistic studies.

Experimental Protocols for TET Inhibition Assessment

To experimentally validate the findings from in silico modeling and to assess the inhibitory potential of compounds like Bobcat339, the following experimental protocols are commonly employed.

In Vitro TET Enzyme Inhibition Assay (Fluorometric)

This assay measures the activity of TET enzymes by detecting the conversion of a methylated DNA substrate to a hydroxymethylated product.[1][2][17]

Experimental Protocol: Fluorometric TET Inhibition Assay

• Plate Preparation: A microplate is coated with a methylated DNA substrate.

• Inhibitor Preparation: Serial dilutions of the test compound (e.g., Bobcat339) are prepared.

• Enzymatic Reaction: Recombinant TET1 or TET2 enzyme is added to the wells along with the assay buffer and the inhibitor dilutions. The reaction is incubated to allow for the conversion of 5mC to 5hmC.

• Detection: The amount of 5hmC produced is detected using a specific antibody followed by a fluorogenic secondary antibody.

• Data Analysis: The fluorescence is measured using a microplate reader. The IC50 value is calculated by plotting the percentage of inhibition against the inhibitor concentration.

Cellular 5hmC Quantification by Dot Blot

This assay is used to determine the effect of a TET inhibitor on global 5hmC levels in cells.[5][18][19][20][21]

Experimental Protocol: 5hmC Dot Blot Assay

• Cell Treatment: Cells (e.g., HT-22 mouse hippocampal neuronal cell line) are treated with the test compound at various concentrations for a specific duration.[4]

• Genomic DNA Extraction: Genomic DNA is extracted from the treated and untreated cells.

• DNA Denaturation and Spotting: The extracted DNA is denatured and spotted onto a nitrocellulose membrane.

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody specific for 5hmC, followed by an HRP-conjugated secondary antibody.

• Detection and Quantification: The signal is detected using a chemiluminescence reagent, and the dot intensity is quantified using densitometry to determine the relative levels of 5hmC.

Signaling Pathways and Experimental Workflows

The inhibition of TET enzymes has downstream effects on various signaling pathways involved in gene expression and cellular differentiation.

Caption: Simplified TET-mediated DNA demethylation pathway and the point of inhibition by Bobcat339.

Conclusion

In silico modeling has been an invaluable tool in the study of Bobcat339's interaction with the TET active site, providing a structural rationale for its initial identification as a TET inhibitor. The computational workflow, encompassing homology modeling, molecular docking, and molecular dynamics simulations, offers a powerful approach for the discovery and optimization of novel epigenetic modulators. However, the case of Bobcat339 also serves as a crucial reminder of the importance of rigorous experimental validation, particularly concerning compound purity. The controversy surrounding the role of copper(II) in its activity highlights the synergy required between computational and experimental approaches in drug development. This guide provides researchers with a comprehensive overview of the methodologies and key considerations for investigating TET inhibitors, facilitating further advancements in the field of epigenetics.

References

• 1. Epigenase 5mC-Hydroxylase TET Activity/Inhibition Assay Kit (Fluorometric) | EpigenTek [epigentek.com]
• 2. TET Hydroxylase Activity Quantification Kit (Fluorometric) (ab156913) | Abcam [abcam.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rcsb.org [rcsb.org]
• 8. google.com [google.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Force fields in GROMACS - GROMACS 2025.4 documentation [manual.gromacs.org]
• 11. Dataset of AMBER force field parameters of drugs, natural products and steroids for simulations using GROMACS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biointerfaceresearch.com [biointerfaceresearch.com]
• 13. A Comparative Linear Interaction Energy and MM/PBSA Study on SIRT1–Ligand Binding Free Energy Calculation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fast and accurate predictions of binding free energies using MM-PBSA and MM-GBSA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. walshmedicalmedia.com [walshmedicalmedia.com]
• 16. experts.umn.edu [experts.umn.edu]
• 17. epigentek.com [epigentek.com]
• 18. diagenode.com [diagenode.com]
• 19. researchgate.net [researchgate.net]
• 20. raybiotech.com [raybiotech.com]
• 21. A 5-mC Dot Blot Assay Quantifying the DNA Methylation Level of Chondrocyte Dedifferentiation In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Bobcat339 as a Pharmacological Probe for 5-hydroxymethylcytosine (5hmC) Levels: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bobcat339, a synthetic cytosine analog, has emerged as a controversial yet significant pharmacological tool in the study of epigenetics, specifically in the modulation of 5-hydroxymethylcytosine (B124674) (5hmC) levels. Initially reported as a direct inhibitor of the Ten-Eleven Translocation (TET) family of enzymes, which are responsible for the oxidation of 5-methylcytosine (B146107) (5mC) to 5hmC, subsequent studies have challenged this mechanism, suggesting its activity is critically dependent on the presence of contaminating copper(II) ions. This technical guide provides a comprehensive overview of Bobcat339, presenting the conflicting evidence regarding its mechanism of action, detailed experimental protocols for its use and for the quantification of 5hmC, and a summary of its applications in various biological contexts. The aim is to equip researchers with the necessary information to critically evaluate and effectively utilize Bobcat339 as a pharmacological probe.

Introduction: The Role of TET Enzymes and 5hmC in Epigenetics

DNA methylation, primarily the addition of a methyl group to the 5th position of cytosine (5mC), is a fundamental epigenetic modification involved in gene silencing and the maintenance of genomic stability. The discovery of the Ten-Eleven Translocation (TET) family of dioxygenases (TET1, TET2, and TET3) revolutionized our understanding of DNA demethylation. These enzymes iteratively oxidize 5mC to 5-hydroxymethylcytosine (5hmC), 5-formylcytosine (B1664653) (5fC), and 5-carboxylcytosine (5caC), initiating a pathway for the restoration of unmodified cytosine. 5hmC is now recognized not just as an intermediate in demethylation but as a stable epigenetic mark with its own distinct regulatory functions.

The development of small molecule inhibitors of TET enzymes is of great interest for both basic research and therapeutic applications, as dysregulation of TET activity and 5hmC levels is implicated in various diseases, including cancer. Bobcat339 was introduced as a promising cytosine-based TET inhibitor, offering a tool to pharmacologically modulate 5hmC levels and study the downstream consequences.

Bobcat339: A Tale of Two Mechanisms

The narrative of Bobcat339 as a pharmacological probe is defined by conflicting reports on its mechanism of action. Understanding both perspectives is crucial for the interpretation of experimental results.

The Initial Discovery: A Direct TET Inhibitor

In 2019, Chua et al. first described Bobcat339 as a potent and selective inhibitor of TET1 and TET2.[1] Their study presented evidence that Bobcat339 directly binds to the active site of TET enzymes, thereby blocking their catalytic activity.

A Critical Re-evaluation: The Role of Copper(II) Contamination

A subsequent study by Weirath et al. in 2022 challenged the findings of Chua et al.[2] Their research indicated that the inhibitory activity of commercially available Bobcat339 was attributable to contamination with copper(II) ions, a known inhibitor of TET enzymes. They demonstrated that highly purified Bobcat339, devoid of copper, exhibited minimal to no inhibition of TET1 and TET2 at the previously reported concentrations.

This finding suggests that Bobcat339 may act as a carrier for copper(II) ions, facilitating their entry into the cell or their interaction with the TET enzyme. This has significant implications for the interpretation of studies using Bobcat339, as the observed effects may be due to copper toxicity or off-target effects of copper rather than direct TET inhibition by Bobcat339 itself.

Quantitative Data Summary

The following tables summarize the key quantitative data from the initial and the critical studies on Bobcat339.

Table 1: In Vitro TET Enzyme Inhibition

Compound	Target Enzyme	Reported IC50 (Chua et al., 2019)[1]	Observed Inhibition (Weirath et al., 2022)[2]
Bobcat339	TET1	33 µM	No significant inhibition with pure compound
Bobcat339	TET2	73 µM	No significant inhibition with pure compound
Bobcat339 + Cu(II)	TET1	Not reported	Potent inhibition
Bobcat339 + Cu(II)	TET2	Not reported	Potent inhibition

Table 2: Cellular 5hmC Reduction

Cell Line	Treatment	Concentration	Duration	Reported Outcome (Chua et al., 2019)[1]	Observed Outcome (Weirath et al., 2022)[2]
HT-22	Bobcat339	10 µM	24 hours	Significant reduction in global 5hmC	Not tested
Hep3B	Bobcat339 (commercial, Cu-contaminated)	50 µM	48 hours	Not tested	Significant reduction in global 5hmC
Hep3B	Bobcat339 (purified, no Cu)	50 µM	48 hours	Not tested	No significant reduction in global 5hmC

Experimental Protocols

This section provides detailed methodologies for key experiments involving Bobcat339 and the quantification of 5hmC levels.

In Vitro TET Enzyme Inhibition Assay (ELISA-based)

This protocol is adapted from the general methodology described in the initial studies of TET inhibitors.

Materials:

• Recombinant human TET1 or TET2 catalytic domain

• Methylated DNA substrate (e.g., a biotinylated oligonucleotide with a single 5mC)

• Assay buffer (e.g., 50 mM HEPES pH 8.0, 75 mM KCl, 1 mM DTT, 1 mM α-ketoglutarate, 1 mM ascorbic acid, 100 µM (NH₄)₂Fe(SO₄)₂·6H₂O)

• Bobcat339 (and a copper-free control if investigating the controversy)

• Anti-5hmC antibody

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 1 M H₂SO₄)

• Streptavidin-coated 96-well plates

Procedure:

• Coat the streptavidin-coated 96-well plate with the biotinylated methylated DNA substrate by incubating for 1 hour at room temperature.

• Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween-20).

• Prepare serial dilutions of Bobcat339 in the assay buffer.

• Add the recombinant TET enzyme and the Bobcat339 dilutions to the wells.

• Incubate the plate at 37°C for 1-2 hours to allow the enzymatic reaction to proceed.

• Wash the plate three times with wash buffer.

• Add the anti-5hmC primary antibody and incubate for 1 hour at room temperature.

• Wash the plate three times with wash buffer.

• Add the HRP-conjugated secondary antibody and incubate for 1 hour at room temperature.

• Wash the plate five times with wash buffer.

• Add the TMB substrate and incubate in the dark for 15-30 minutes.

• Add the stop solution and read the absorbance at 450 nm using a microplate reader.

Cellular Global 5hmC Quantification (Dot Blot Assay)

This protocol provides a semi-quantitative method to assess changes in global 5hmC levels in cells treated with Bobcat339.

Materials:

• Cells of interest (e.g., HT-22, Hep3B)

• Cell culture medium and supplements

• Bobcat339

• DNA extraction kit

• Denaturation buffer (0.1 M NaOH)

• Neutralization buffer (2 M ammonium (B1175870) acetate, pH 7.0)

• Nylon membrane

• UV crosslinker

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Anti-5hmC antibody

• HRP-conjugated secondary antibody

• ECL detection reagents

Procedure:

• Culture cells to the desired confluency.

• Treat cells with Bobcat339 at the desired concentration and for the specified duration. Include a vehicle control (e.g., DMSO).

• Harvest the cells and extract genomic DNA using a commercial kit.

• Quantify the DNA concentration and dilute to a standard concentration (e.g., 100 ng/µL).

• Denature the DNA by adding an equal volume of denaturation buffer and incubating at 95°C for 10 minutes.

• Immediately place the samples on ice and add an equal volume of cold neutralization buffer.

• Spot 1-2 µL of the denatured DNA onto a nylon membrane.

• Allow the membrane to air dry and then crosslink the DNA to the membrane using a UV crosslinker.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the anti-5hmC antibody overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Perform chemiluminescent detection using ECL reagents and image the blot.

• Quantify the dot intensity using image analysis software. To control for loading, the membrane can be stained with methylene (B1212753) blue.

LC-MS/MS for Absolute Quantification of 5hmC

This is the gold-standard method for accurate quantification of 5hmC levels.

Materials:

• Genomic DNA

• DNA hydrolysis enzyme mix (e.g., DNA degradase plus)

• LC-MS grade water and acetonitrile (B52724)

• Formic acid

• Stable isotope-labeled internal standards (e.g., ¹⁵N₅-dC, ¹⁵N₅-5mdC, ¹⁵N₅-5hmdC)

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer coupled to a UHPLC system)

Procedure:

• To 1 µg of genomic DNA, add the stable isotope-labeled internal standards.

• Hydrolyze the DNA to individual nucleosides by incubating with the DNA hydrolysis enzyme mix at 37°C for at least 2 hours.

• Filter the digest to remove proteins.

• Inject an aliquot of the hydrolysate onto the LC-MS/MS system.

• Separate the nucleosides using a C18 reverse-phase column with a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

• Detect and quantify the nucleosides using the mass spectrometer in multiple reaction monitoring (MRM) mode. The transitions for each nucleoside and its corresponding internal standard should be optimized beforehand.

• Calculate the amount of 5hmC relative to the total amount of cytosine (or guanine (B1146940) as an internal reference).

Visualizations: Pathways and Workflows

Signaling Pathway: TET2-Sp7 Axis in Osteoblast Differentiation

The following diagram illustrates the role of TET2 in regulating the expression of the key osteoblast transcription factor Sp7, a pathway that can be probed using Bobcat339.

Caption: TET2-mediated demethylation of the Sp7 promoter in osteoblast differentiation.

Experimental Workflow: Investigating Bobcat339's Mechanism of Action

This diagram outlines the experimental workflow used to dissect the conflicting mechanisms of Bobcat339.

Caption: Contrasting workflows in the study of Bobcat339's mechanism.

Proposed Mechanism of Action: The Copper Controversy

This diagram illustrates the two proposed mechanisms of how Bobcat339 leads to a reduction in 5hmC levels.

Caption: Two proposed mechanisms for Bobcat339's effect on TET enzymes.

Applications and Future Directions

Despite the controversy surrounding its direct mechanism of action, Bobcat339 has been used in several studies to probe the functional role of 5hmC in various biological processes. For example, it has been used to investigate:

• Osteoblast differentiation: Bobcat339 was shown to inhibit the expression of osteoblast marker genes by increasing the methylation of the Sp7 promoter.[3]

• Cancer cell biology: Studies have explored the effects of Bobcat339 on the proliferation and survival of different cancer cell lines.

• Neuroscience: The original study by Chua et al. demonstrated a reduction of 5hmC in hippocampal neurons upon treatment with Bobcat339.[1] More recent work has suggested that Bobcat339 can induce the degradation of TET3 protein in the context of anorexia nervosa models.

Future Directions and Considerations for Researchers:

• Purity is paramount: When using Bobcat339, it is essential to either use a highly purified, copper-free version or to include appropriate controls to account for the potential effects of copper.

• Mechanism of TET3 degradation: The finding that Bobcat339 may induce TET3 degradation opens up new avenues of research into its mechanism and potential therapeutic applications.

• Development of new TET inhibitors: The story of Bobcat339 highlights the challenges in developing specific and potent TET inhibitors and underscores the need for rigorous characterization of new chemical probes.

Conclusion

Bobcat339 serves as a fascinating case study in the development and characterization of pharmacological probes. While its initial promise as a direct TET inhibitor has been questioned, the subsequent research has provided valuable insights into the complexities of TET enzyme regulation and the importance of rigorous chemical and biological validation of small molecule inhibitors. For researchers in the field of epigenetics, Bobcat339 remains a tool that, when used with a clear understanding of its potential mechanisms and with appropriate controls, can still be employed to modulate 5hmC levels and investigate the downstream biological consequences. The ongoing research into its effects, including the potential for inducing TET3 degradation, ensures that Bobcat339 will continue to be a subject of interest and a valuable, if complex, tool for the scientific community.

References

• 1. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EXTH-15. MULTI-FACETED INHIBITION OF TET PATHWAY WITH CELL-PERMEABLE 2HG AND BOBCAT 339 REDUCES PROLIFERATION AND INDUCES APOPTOSIS IN DIPG - PMC [pmc.ncbi.nlm.nih.gov]

The Dual-Faceted Role of Bobcat339 in Gene Regulation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bobcat339, a novel small molecule, has emerged as a significant modulator of gene expression through its dualistic mechanism of action. Initially identified as a cytosine-based inhibitor of the Ten-Eleven Translocation (TET) family of enzymes, it has more recently been characterized as a potent degrader of TET3. This guide provides an in-depth technical overview of Bobcat339's effects on gene expression and silencing, consolidating key quantitative data, detailing experimental protocols, and visualizing its mechanistic pathways.

Introduction

Epigenetic modifications, particularly DNA methylation, are pivotal in regulating gene expression and cellular function. The TET family of dioxygenases (TET1, TET2, and TET3) plays a crucial role in active DNA demethylation by oxidizing 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC), thereby promoting gene expression.[1] Dysregulation of TET enzyme activity is implicated in various diseases, including cancer and neurological disorders. Bobcat339 has been investigated as a tool to modulate these processes, revealing complex and context-dependent effects on gene regulation.

Mechanism of Action

Bobcat339 exhibits two distinct mechanisms of action that influence gene expression:

• Inhibition of TET Enzymes: As a cytosine-based compound, Bobcat339 was initially reported to competitively inhibit the catalytic activity of TET1 and TET2.[2][3] This inhibition leads to a reduction in the conversion of 5mC to 5hmC, thereby maintaining a more methylated state at specific gene loci, which is typically associated with gene silencing.[1]

• Degradation of TET3: More recent studies have unveiled a novel function of Bobcat339 as a molecular degrader of the TET3 protein.[4] This activity appears to be independent of its inhibitory effect on TET1/2 and provides an alternative pathway to modulate TET-mediated gene regulation.

A point of contention in the scientific literature is the role of copper (II) contamination in the inhibitory activity of Bobcat339. Some studies suggest that the observed TET inhibition is dependent on or significantly enhanced by the presence of Cu(II) ions, which may remain from the synthesis process.[5] However, other research indicates that Bobcat339, free of copper contamination, can induce the degradation of TET3.[4]

Data Presentation: Quantitative Effects of Bobcat339

The following tables summarize the key quantitative data on the effects of Bobcat339 from various studies.

Table 1: In Vitro Inhibitory Activity of Bobcat339 against TET Enzymes

Target Enzyme	IC50 (μM)	Reference
TET1	33	[2][6]
TET2	73	[2][6]
DNMT3a	> 500	[2]

Table 2: Cellular Effects of Bobcat339 on 5hmC Levels

Cell Line	Bobcat339 Concentration	Duration	Change in Global 5hmC Levels	Reference
HT-22 Mouse Hippocampal Neurons	10 μM	24 hours	Significant reduction	[2]
Hep3B Human Liver Cancer Cells	50 μM	48 hours	Significant decrease (with Cu(II) contaminated Bobcat339)	[5]
Hep3B Human Liver Cancer Cells	50 μM	48 hours	No significant reduction (with pure Bobcat339)	[5]

Table 3: Effects of Bobcat339 on Gene Expression

Model System	Key Genes Affected	Direction of Change	Implication	Reference
Mouse Model of Anorexia Nervosa	Agrp, Npy, Slc32a1 (VGAT) in AgRP neurons	Upregulation	Increased feeding, reduced anxiety	[4]
C2C12 Osteoblast Differentiation Model	Sp7 (Osterix)	Downregulation (increased promoter methylation)	Inhibition of osteoblast differentiation	[7]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

In Vitro TET Enzyme Inhibition Assay

This protocol is adapted from the supplementary information of Chua GNL, et al. (2019).

Objective: To determine the half-maximal inhibitory concentration (IC50) of Bobcat339 against TET enzymes.

Materials:

• Recombinant human TET1 and TET2 catalytic domains

• Methylated DNA substrate

• Bobcat339

• Assay buffer (e.g., 50 mM HEPES, pH 8.0, 1 mM α-ketoglutarate, 1 mM L-ascorbic acid, 100 μM (NH4)2Fe(SO4)2·6H2O)

• Quench buffer (e.g., formic acid)

• LC-MS/MS system

Procedure:

• Prepare a serial dilution of Bobcat339 in DMSO.

• In a reaction plate, combine the recombinant TET enzyme, methylated DNA substrate, and assay buffer.

• Add the diluted Bobcat339 or DMSO (vehicle control) to the respective wells.

• Incubate the reaction at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction by adding quench buffer.

• Analyze the formation of 5hmC by LC-MS/MS.

• Calculate the percent inhibition for each Bobcat339 concentration relative to the vehicle control.

• Determine the IC50 value by fitting the data to a dose-response curve.

Cellular 5hmC Quantification Assay (Dot Blot)

This protocol is based on the methodology described by Weirath NA, et al. (2022).

Objective: To measure the global 5hmC levels in cells treated with Bobcat339.

Materials:

• Cell line of interest (e.g., Hep3B)

• Bobcat339 (both purified and potentially copper-contaminated batches for comparison)

• Cell lysis buffer

• DNA extraction kit

• Nylon membrane

• UV crosslinker

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against 5hmC

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture cells to the desired confluency.

• Treat cells with Bobcat339 at the desired concentration and for the specified duration.

• Harvest cells and extract genomic DNA.

• Denature the DNA by heating at 95°C for 10 minutes, followed by rapid cooling on ice.

• Spot the denatured DNA onto a nylon membrane and UV-crosslink.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-5hmC antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and apply the chemiluminescent substrate.

• Capture the signal using an imaging system and quantify the dot intensity.

Western Blot for TET3 Degradation

This protocol is inferred from the study by Lv H, et al. (2023).

Objective: To assess the effect of Bobcat339 on TET3 protein levels.

Materials:

• Cell line expressing TET3 (e.g., mouse GT1-7 neuronal cells)

• Bobcat339

• RIPA buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer

• Primary antibodies against TET3 and a loading control (e.g., β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with Bobcat339 or vehicle control for the desired time.

• Lyse the cells in RIPA buffer and determine the protein concentration.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with the primary anti-TET3 antibody.

• Wash and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe with the loading control antibody.

• Quantify the band intensities to determine the relative TET3 protein levels.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Bobcat339's inhibitory effect on TET1/2 enzymes.

Bobcat339-induced degradation of the TET3 protein.

A generalized workflow for studying Bobcat339's effects.

Conclusion

Bobcat339 is a versatile chemical probe with significant implications for the study of gene expression and silencing. Its dual role as a TET inhibitor and a TET3 degrader offers unique opportunities to dissect the complex regulatory networks governed by DNA methylation dynamics. However, the controversy surrounding its copper-dependent activity highlights the importance of using highly purified compounds and appropriate controls in experimental designs. Further research is warranted to fully elucidate the therapeutic potential of Bobcat339 in various disease contexts, from oncology to neurobiology. This guide provides a foundational resource for researchers and drug development professionals seeking to leverage the unique properties of Bobcat339 in their work.

References

• 1. Bobcat339 | TET inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Medicinal Chemistry: From Targets to Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tet-Mediated DNA Demethylation Is Required for SWI/SNF-Dependent Chromatin Remodeling and Histone-Modifying Activities That Trigger Expression of the Sp7 Osteoblast Master Gene during Mesenchymal Lineage Commitment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of TET-mediated DNA demethylation suppresses osteoblast differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Unraveling the Selectivity of Bobcat339: A Technical Guide to its Inhibition of TET1 versus TET2

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the inhibitory selectivity of Bobcat339 for Ten-Eleven Translocation (TET) enzymes 1 and 2. Bobcat339 is a significant small molecule inhibitor used in epigenetic research, and understanding its differential activity is crucial for its application in targeting DNA methylation and gene transcription. This document provides a comprehensive overview of its mechanism, quantitative inhibitory data, detailed experimental methodologies, and visual representations of relevant pathways and workflows.

Quantitative Inhibitory Activity of Bobcat339

Bobcat339 exhibits a preferential inhibition for TET1 over TET2, as demonstrated by its half-maximal inhibitory concentration (IC50) values. The compound's potency is in the mid-micromolar range for both enzymes.

Enzyme	IC50 (µM)
TET1	33[1][2][3][4][5]
TET2	73[1][2][3][4][5]

Note: The inhibitory activity of Bobcat339 has been reported to be dependent on or significantly enhanced by the presence of Copper(II) (Cu(II)) ions.[1][3][5][6][7] This suggests that the active inhibitory species may be a Bobcat339-copper complex.

Mechanism of Action and Selectivity

Bobcat339 is a cytosine-based inhibitor designed to act as a competitive inhibitor at the active site of TET enzymes.[2][5] Its proposed mechanism involves the 5-chlorocytosine (B1228043) headgroup mimicking the natural substrate, 5-methylcytosine (B146107) (5mC), and binding within the enzyme's catalytic pocket.[2] The chlorine atom occupies the space normally taken by the methyl group of 5mC.[8]

The selectivity for TET1 over TET2 is modest and is influenced by the three-dimensional structure of the inhibitor. The 3-biphenyl group of Bobcat339 is thought to make critical hydrophobic contacts with the side wall of the binding pocket, and variations in this structure can significantly alter inhibitory activity.[2]

A key aspect of Bobcat339's utility is its selectivity against DNA methyltransferases (DNMTs). Studies have shown that Bobcat339 does not substantially inhibit DNMT3a, even at high concentrations (up to 500 µM), ensuring that its effects are specific to the TET-mediated demethylation pathway.[2][4]

Experimental Protocols

The determination of Bobcat339's inhibitory activity against TET1 and TET2 involves both in vitro enzymatic assays and cell-based assays to assess its impact on global 5-hydroxymethylcytosine (B124674) (5hmC) levels.

In Vitro TET Enzyme Inhibition Assay (Fluorometric Method)

This assay quantifies the activity of recombinant TET enzymes by measuring the conversion of a methylated DNA substrate to a hydroxymethylated product.

Materials:

• Recombinant human TET1 and TET2 catalytic domains

• Methylated DNA substrate (e.g., a biotinylated oligonucleotide containing 5mC)

• Assay Buffer (e.g., 50 mM HEPES pH 8.0, 100 mM NaCl, 75 µM Fe(NH₄)₂(SO₄)₂, 2 mM L-ascorbic acid, 1 mM α-ketoglutarate, 1 mM DTT)

• Bobcat339 (dissolved in DMSO)

• Anti-5hmC primary antibody

• Fluorophore-conjugated secondary antibody

• 96-well microplate (black, opaque)

• Microplate reader with fluorescence detection capabilities

Procedure:

• Substrate Coating: Coat the wells of a 96-well plate with the methylated DNA substrate.

• Inhibitor Preparation: Prepare serial dilutions of Bobcat339 in assay buffer. Include a vehicle control (DMSO) and a no-enzyme control.

• Enzymatic Reaction: Add the recombinant TET enzyme (TET1 or TET2) and the Bobcat339 dilutions to the wells.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 60 minutes) to allow the enzymatic reaction to occur.

• Washing: Wash the wells to remove unbound components.

• Primary Antibody Incubation: Add the anti-5hmC primary antibody to each well and incubate to allow binding to the hydroxymethylated product.

• Washing: Wash the wells to remove unbound primary antibody.

• Secondary Antibody Incubation: Add the fluorophore-conjugated secondary antibody and incubate in the dark.

• Detection: Measure the fluorescence intensity using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each Bobcat339 concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Cellular 5hmC Quantification Assay (ELISA)

This assay measures the global levels of 5hmC in genomic DNA from cells treated with Bobcat339.

Materials:

• Cell line (e.g., HT-22 mouse hippocampal neurons)[2]

• Cell culture medium and supplements

• Bobcat339 (dissolved in DMSO)

• DNA extraction kit

• 5hmC ELISA kit

Procedure:

• Cell Culture and Treatment: Culture cells to the desired confluency and treat with various concentrations of Bobcat339 for a specific duration (e.g., 24 hours).[2] Include a vehicle control (DMSO).

• Genomic DNA Extraction: Harvest the cells and extract genomic DNA using a commercial kit.

• 5hmC Quantification: Quantify the global 5hmC levels in the extracted DNA using a 5hmC-specific ELISA kit, following the manufacturer's instructions.

• Data Analysis: Compare the 5hmC levels in the Bobcat339-treated cells to the vehicle-treated control cells to determine the extent of TET inhibition.

Visualizations

Signaling Pathway

Caption: TET-mediated DNA demethylation pathway and its inhibition by Bobcat339.

Experimental Workflow

Caption: High-level experimental workflow for characterizing TET inhibitors like Bobcat339.

References

• 1. Enzymatic Analysis of Tet Proteins: Key Enzymes in the Metabolism of DNA Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Epigenase 5mC-Hydroxylase TET Activity/Inhibition Assay Kit (Colorimetric) | EpigenTek [epigentek.com]
• 4. Tet enzyme activity assay [bio-protocol.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 8. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Bobcat339 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bobcat339 is a cytosine-based small molecule inhibitor of the Ten-Eleven Translocation (TET) family of enzymes, specifically TET1 and TET2.[1] TET enzymes are critical regulators of DNA methylation, playing a key role in epigenetic modulation by oxidizing 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC), thereby initiating the process of DNA demethylation.[2][3] Dysregulation of TET enzyme activity has been implicated in various diseases, including cancer. Bobcat339 serves as a valuable tool for studying the roles of TET1 and TET2 in gene transcription and cellular processes.

Important Note on a Critical Experimental Variable: Recent studies have revealed that the inhibitory activity of Bobcat339 on TET enzymes can be significantly influenced or even mediated by the presence of contaminating Copper(II) ions from its synthesis.[2][3][4] Researchers should be aware that the observed biological effects of Bobcat339 may vary depending on the purity of the compound.[3] It is crucial to source Bobcat339 from reliable vendors and consider the potential role of copper in experimental design and data interpretation.

Mechanism of Action

Bobcat339 functions as a competitive inhibitor of TET1 and TET2 enzymes.[5] Its cytosine-like structure allows it to bind to the active site of these enzymes, preventing the binding of their natural substrate, 5-methylcytosine.[5] This inhibition leads to a reduction in the conversion of 5mC to 5hmC, resulting in a global decrease in 5hmC levels and potentially altering gene expression patterns.

Data Summary

The following table summarizes the quantitative data regarding the use of Bobcat339 in various cell culture experiments.

Cell Line	Application	Concentration Range	Incubation Time	Observed Effect	Reference
HT-22 (mouse hippocampal)	TET Inhibition	10 µM	24 hours	Significant reduction in global 5hmC levels.	[6]
Hep3B (human liver cancer)	TET Inhibition	50 µM	48 hours	Significant decrease in genomic 5hmC levels (with Cu(II) contaminated Bobcat339).	[2][3]
DIPG (pediatric brain tumor)	Anti-proliferation, Apoptosis Induction	10-50 µM	Not specified	Suppression of proliferation and induction of apoptosis.	[7]
MCF-7 (human breast cancer)	Inhibition of IL-1β induced effects	33 µM and 75 µM	48 hours	Blocked IL-1β-induced expression of bone metastasis markers.	[8]
C2C12 (mouse myoblast)	Inhibition of Osteoblast Differentiation	Not specified	Not specified	Increased global 5mC, decreased global 5hmC, and inhibited osteoblast marker gene expression.	[9]

Experimental Protocols

Preparation of Bobcat339 Stock and Working Solutions

Materials:

• Bobcat339 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile phosphate-buffered saline (PBS), pH 7.2

• Sterile microcentrifuge tubes

Protocol:

• Stock Solution (10 mM):

  • Bobcat339 is soluble in DMSO.[8] To prepare a 10 mM stock solution, dissolve the appropriate amount of Bobcat339 powder in DMSO. For example, for a final volume of 1 mL, dissolve 2.977 mg of Bobcat339 (MW: 297.7 g/mol ) in 1 mL of DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[9]

• Working Solution:

  • It is recommended to prepare fresh aqueous working solutions for each experiment, as their stability is limited.[8]

  • For cell culture experiments, dilute the Bobcat339 stock solution in the appropriate cell culture medium to achieve the desired final concentration.

  • For example, to prepare a 10 µM working solution in 10 mL of cell culture medium, add 10 µL of the 10 mM stock solution to the medium.

  • Ensure the final DMSO concentration in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Include a vehicle control (medium with the same concentration of DMSO) in your experiments.

General Cell Treatment Protocol

Materials:

• Cultured cells in appropriate vessels (e.g., 96-well plates, 6-well plates, or flasks)

• Complete cell culture medium

• Bobcat339 working solution

• Vehicle control (cell culture medium with DMSO)

Protocol:

• Seed the cells at the desired density in the appropriate culture vessels and allow them to adhere and grow overnight, or until they reach the desired confluency.

• The next day, remove the existing culture medium.

• Add the fresh culture medium containing the desired concentration of Bobcat339 or the vehicle control to the respective wells.

• Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO₂).

• Following incubation, proceed with the desired downstream analysis (e.g., cell viability assay, DNA extraction for 5hmC analysis, protein extraction for western blotting).

Assessment of Cell Viability (MTT Assay)

This protocol is adapted for assessing the effect of Bobcat339 on cell viability.

Materials:

• Cells treated with Bobcat339 as described above in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Following the treatment period with Bobcat339, add 10 µL of MTT solution to each well of the 96-well plate.

• Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• After incubation, carefully remove the medium from the wells.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Gently mix the contents of the wells by pipetting up and down.

• Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control cells.

Quantification of Global 5-Hydroxymethylcytosine (5hmC) by Dot Blot Assay

This protocol provides a method to assess the inhibitory effect of Bobcat339 on TET enzymes by measuring global 5hmC levels.

Materials:

• Genomic DNA extracted from cells treated with Bobcat339 and control cells

• Denaturation buffer (0.1 M NaOH)

• Neutralization buffer (2 M ammonium (B1175870) acetate, pH 7.0)

• Nylon membrane

• UV crosslinker

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against 5hmC

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• DNA Denaturation and Spotting:

  • Dilute 1 µg of genomic DNA in denaturation buffer.

  • Heat the DNA at 95°C for 10 minutes to denature it.

  • Immediately place the samples on ice for 5 minutes.

  • Neutralize the DNA by adding an equal volume of cold neutralization buffer.

  • Spot the denatured DNA onto a nylon membrane. Allow the spots to air dry completely.

• Crosslinking and Blocking:

  • Crosslink the DNA to the membrane using a UV crosslinker.

  • Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

• Antibody Incubation and Detection:

  • Incubate the membrane with the primary anti-5hmC antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Apply the chemiluminescent substrate according to the manufacturer's instructions.

  • Capture the signal using an imaging system.

  • Quantify the dot intensities using appropriate software and normalize to a loading control (e.g., methylene (B1212753) blue staining of the membrane).

Visualizations

Signaling Pathway of TET Enzyme Inhibition by Bobcat339

Caption: Mechanism of TET enzyme inhibition by Bobcat339.

Experimental Workflow for Assessing Bobcat339 Efficacy

Caption: General workflow for cell-based experiments with Bobcat339.

References

• 1. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - UK [thermofisher.com]
• 2. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 3. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. broadpharm.com [broadpharm.com]
• 7. researchgate.net [researchgate.net]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Preparation of Bobcat339 Stock Solution for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the preparation of Bobcat339 stock solutions for use in a laboratory setting. Bobcat339 is a cytosine-based inhibitor of the Ten-eleven translocation (TET) family of enzymes, which are crucial in the regulation of DNA methylation and gene expression.[1][2][3] Accurate preparation of this small molecule inhibitor is critical for reproducible and reliable experimental outcomes. This document outlines the necessary materials, detailed protocols for dissolution and storage, and important considerations for its use in cell-based assays.

Chemical and Physical Properties

Bobcat339 is a solid, white to beige powder. A summary of its key chemical and physical properties is provided in the table below.

Property	Value	Reference
Molecular Weight	297.74 g/mol	[1][4]
Molecular Formula	C₁₆H₁₂ClN₃O	[1][4][5]
Purity	≥98% (HPLC)	[4][6]
Appearance	Crystalline solid	[6]
CAS Number	2280037-51-4	[1][2][6]

Solubility

The solubility of Bobcat339 is a critical factor in the preparation of stock solutions. It is highly soluble in dimethyl sulfoxide (B87167) (DMSO) and has limited solubility in other solvents like ethanol.[4] It is sparingly soluble in aqueous buffers.[6] For maximum solubility in aqueous solutions, it is recommended to first dissolve Bobcat339 in DMSO and then dilute with the aqueous buffer of choice.[6]

Solvent	Maximum Concentration	Reference
DMSO	100 mM (or ~30 mg/mL)	[2][4]
Ethanol	5 mM	[4]
DMSO:PBS (pH 7.2) (1:8)	~0.11 mg/mL	[6][7]

Experimental Protocols

Preparation of a 10 mM Bobcat339 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Bobcat339 in DMSO, a commonly used concentration for laboratory research.

Materials:

• Bobcat339 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or vials

• Calibrated micropipettes

• Vortex mixer

• Analytical balance

Protocol:

• Calculate the required mass of Bobcat339:

  • To prepare 1 mL of a 10 mM stock solution, use the following calculation:

    • Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

    • Mass (mg) = 0.010 mol/L x 0.001 L x 297.74 g/mol x 1000 mg/g = 2.9774 mg

• Weigh the Bobcat339 powder:

  • Carefully weigh out approximately 2.98 mg of Bobcat339 powder using an analytical balance and place it into a sterile microcentrifuge tube.

• Add DMSO:

  • Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Bobcat339 powder.

• Dissolve the compound:

  • Vortex the tube until the Bobcat339 is completely dissolved. Gentle warming or sonication may be used to aid dissolution if precipitation occurs.[8][9]

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term stability.

Preparation of a 10 µM Working Solution for Cell Culture

This protocol describes the dilution of the 10 mM stock solution to a final working concentration of 10 µM for use in a typical cell-based assay. Bobcat339 has been shown to significantly reduce global 5-hydroxymethylcytosine (B124674) (5hmC) levels in cells at this concentration.[2][3]

Materials:

• 10 mM Bobcat339 stock solution in DMSO

• Sterile cell culture medium

• Sterile microcentrifuge tubes or multi-well plates

• Calibrated micropipettes

Protocol:

• Determine the final volume of the working solution needed.

• Perform a serial dilution:

  • It is recommended to perform a serial dilution to ensure accuracy. For example, to prepare a 10 µM working solution from a 10 mM stock, a 1:1000 dilution is required.

  • Step 1 (Intermediate Dilution): Dilute the 10 mM stock solution 1:100 by adding 1 µL of the stock to 99 µL of sterile cell culture medium. This results in a 100 µM intermediate solution.

  • Step 2 (Final Dilution): Dilute the 100 µM intermediate solution 1:10 by adding 10 µL of the intermediate solution to 90 µL of cell culture medium to achieve the final 10 µM working concentration.

• Add to cell culture:

  • Add the appropriate volume of the 10 µM working solution to your cell culture plates to achieve the desired final concentration. Ensure the final DMSO concentration is non-toxic to the cells (typically ≤ 0.1%).

Important Considerations: Role of Copper (II) Contamination

Recent studies have indicated that the inhibitory activity of Bobcat339 against TET enzymes may be mediated by contaminating Copper (II) ions.[10][11] Researchers have observed that the inhibitory effect of some commercial preparations of Bobcat339 correlates with their Cu(II) content.[10] Therefore, it is crucial to:

• Source high-purity Bobcat339: Whenever possible, obtain Bobcat339 from reputable suppliers who provide detailed purity analysis.

• Consider experimental controls: Include appropriate controls in your experiments to account for any potential effects of copper contamination. This could involve testing the effects of copper alone on your experimental system.

Storage and Stability

Proper storage of Bobcat339 is essential to maintain its integrity and activity.

Form	Storage Temperature	Stability	Reference
Solid Powder	-20°C	≥ 4 years	[6][7]
4°C	2 years	[2]
In Solvent (DMSO)	-80°C	6 months	[1][2]
-20°C	1 month to 6 months	[1][2]

Aqueous solutions of Bobcat339 are not recommended for storage for more than one day.[6]

Signaling Pathway and Experimental Workflow

Bobcat339 Mechanism of Action

Bobcat339 is designed to inhibit the TET enzymes, which are responsible for the oxidation of 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (5hmC), a key step in DNA demethylation.[3][11] By inhibiting TET enzymes, Bobcat339 leads to a reduction in global 5hmC levels.[3]

References

• 1. Bobcat339 | TET inhibitor | Probechem Biochemicals [probechem.com]
• 2. abmole.com [abmole.com]
• 3. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rndsystems.com [rndsystems.com]
• 5. Buy Bobcat339 (EVT-263534) [evitachem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Bobcat339 in Cancer Research: Application Notes and Protocols

Introduction

Currently, there is no publicly available scientific literature or research data identifying a compound or molecule designated as "Bobcat339" in the context of cancer research studies. Searches for "Bobcat339" in scientific databases and general web searches do not yield any relevant results pertaining to oncology, molecular biology, or drug development.

The information provided below is a generalized template illustrating how application notes and protocols for a hypothetical novel anti-cancer agent would be structured, based on common practices in the field. This template can be adapted once information about "Bobcat339" becomes available.

I. Hypothetical Application Notes

1. Background and Mechanism of Action (MoA)

Bobcat339 is a novel small molecule inhibitor currently under investigation for its anti-neoplastic properties. Pre-clinical studies suggest that Bobcat339 selectively targets the hypothetical "Kinase X" signaling pathway, which is frequently dysregulated in various human cancers. By inhibiting Kinase X, Bobcat339 is believed to disrupt downstream signaling cascades responsible for cell proliferation, survival, and metastasis.

Diagram of the Hypothetical Kinase X Signaling Pathway

Caption: Hypothetical mechanism of action for Bobcat339.

2. Applications in Cancer Research

• In vitro cell-based assays: Assessing the anti-proliferative and cytotoxic effects of Bobcat339 on various cancer cell lines.

• In vivo animal models: Evaluating the tumor growth inhibitory potential of Bobcat339 in xenograft and patient-derived xenograft (PDX) models.

• Mechanism of action studies: Elucidating the specific molecular targets and signaling pathways affected by Bobcat339.

• Combination therapy studies: Investigating synergistic or additive effects of Bobcat339 with standard-of-care chemotherapeutic agents or targeted therapies.

3. Summary of Hypothetical Quantitative Data

Table 1: In Vitro Cytotoxicity of Bobcat339 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM) after 72h
MCF-7	Breast Cancer	50
A549	Lung Cancer	120
HCT116	Colon Cancer	75
U87	Glioblastoma	200

Table 2: In Vivo Efficacy of Bobcat339 in a Xenograft Model

Treatment Group	N	Tumor Volume (mm³) at Day 21 (Mean ± SD)	Tumor Growth Inhibition (%)
Vehicle Control	10	1500 ± 250	-
Bobcat339 (10 mg/kg)	10	750 ± 150	50
Bobcat339 (25 mg/kg)	10	300 ± 100	80

II. Hypothetical Experimental Protocols

1. Protocol for In Vitro Cell Proliferation Assay (MTS Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of Bobcat339 in cancer cell lines.

Materials:

• Cancer cell lines of interest

• Complete growth medium (e.g., DMEM with 10% FBS)

• Bobcat339 stock solution (e.g., 10 mM in DMSO)

• 96-well plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Plate reader

Workflow Diagram for MTS Assay

Caption: Experimental workflow for the MTS cell proliferation assay.

Procedure:

• Seed cells into a 96-well plate at a predetermined density and allow them to attach overnight.

• Prepare serial dilutions of Bobcat339 in complete growth medium.

• Remove the old medium from the cells and add the medium containing different concentrations of Bobcat339. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

• Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Add MTS reagent to each well according to the manufacturer's instructions.

• Incubate for 1-4 hours until a color change is visible.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

2. Protocol for Western Blot Analysis of Kinase X Pathway

Objective: To assess the effect of Bobcat339 on the phosphorylation status of Kinase X and its downstream targets.

Materials:

• Cancer cells treated with Bobcat339

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Kinase X, anti-total Kinase X, anti-p-Downstream, anti-total Downstream, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Treat cells with various concentrations of Bobcat339 for a specified time.

• Lyse the cells in RIPA buffer and quantify protein concentration using a BCA assay.

• Denature protein lysates and separate them by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and apply ECL substrate.

• Visualize the protein bands using a chemiluminescence imaging system.

• Analyze the band intensities to determine the relative phosphorylation levels.

Application Note: LC-MS/MS Method for Quantifying Bobcat339 Inhibitory Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bobcat339 is a synthetic, cytosine-based small molecule inhibitor of the Ten-eleven translocation (TET) family of enzymes, specifically TET1 and TET2.[1][2] These enzymes play a crucial role in epigenetic regulation by oxidizing 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC), initiating the process of DNA demethylation.[3] Dysregulation of TET enzyme activity has been implicated in various diseases, including cancer, making TET inhibitors like Bobcat339 valuable tools for research and potential therapeutic development.

This application note provides detailed protocols for quantifying the inhibitory activity of Bobcat339 using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Two primary methods are presented: an indirect method that quantifies the enzymatic product (5hmC) to determine inhibitory activity, and a direct method for the quantification of Bobcat339 itself. A critical consideration addressed is the finding that the inhibitory activity of Bobcat339 may be mediated by contaminating Copper(II)[3][4].

Signaling Pathway and Mechanism of Action

TET enzymes are α-ketoglutarate and Fe(II)-dependent dioxygenases that catalyze the iterative oxidation of 5mC. This process is fundamental to active DNA demethylation and the regulation of gene expression. Bobcat339 is designed to mimic the natural substrate of TET enzymes, 5-methylcytosine, and binds to the catalytic active site, thereby inhibiting the conversion of 5mC to 5hmC.[5]

References

• 1. Bobcat339 | TET inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Buy Bobcat339 (EVT-263534) [evitachem.com]

Application Notes and Protocols for Bobcat339 Treatment to Reduce Global 5hmC Levels in Neurons

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-hydroxymethylcytosine (B124674) (5hmC) is a crucial epigenetic modification highly enriched in the central nervous system, particularly in postmitotic neurons.[1][2][3] It is generated from 5-methylcytosine (B146107) (5mC) through the action of the Ten-Eleven Translocation (TET) family of dioxygenases (TET1, TET2, TET3).[4][5][6] In the brain, 5hmC is not merely an intermediate in DNA demethylation but also a stable epigenetic mark that plays a significant role in neurodevelopment, neuronal function, and memory formation by modulating gene expression.[2][3][7] Dysregulation of 5hmC levels has been implicated in various neurological and neurodegenerative disorders.[3][7]

Bobcat339 is a small molecule that has been investigated for its ability to modulate DNA methylation landscapes. Initially identified as a cytosine-based inhibitor of TET enzymes, it was reported to reduce global 5hmC levels in cultured cells, including neuronal cell lines.[8][9] However, subsequent research has introduced a significant caveat, suggesting that the inhibitory activity of Bobcat339 on TET enzymes may be mediated by contaminating Copper(II) (Cu(II)), with the molecule itself having minimal direct inhibitory effect.[4][5][6] More recent studies have also proposed that Bobcat339 can induce the degradation of TET3 protein in neurons, presenting another potential mechanism for its action.[10][11]

These application notes provide a comprehensive overview of the use of Bobcat339 for the reduction of global 5hmC levels in neurons, acknowledging the ongoing discussion regarding its precise mechanism of action. Detailed protocols for the treatment of neuronal cultures and the quantification of global 5hmC are provided to aid researchers in their investigations.

Data Presentation

Table 1: In Vitro Efficacy of Bobcat339 on TET Enzymes

Target	Assay System	IC50 (µM)	Reference
TET1	Recombinant human TET1 catalytic domain	33	[8][9]
TET2	Recombinant human TET2 catalytic domain	73	[8][9]
DNMT3a	Inhibitory assay	> 500	[8]

Note: The IC50 values presented are from initial reports. Subsequent studies have questioned the direct inhibitory activity of Bobcat339, suggesting it is dependent on Cu(II) contamination.[4][5]

Table 2: Effect of Bobcat339 on Global 5hmC Levels in Cell Lines

Cell Line	Treatment	Duration	Effect on Global 5hmC	Reference
HT-22 (hippocampal neurons)	10 µM Bobcat339	24 hours	Significant reduction	[8]
Hep3B	50 µM Bobcat339 (from MedKoo, Cu(II) contaminated)	48 hours	Significant decrease	[4][5]
Hep3B	50 µM Bobcat339 (from Sigma, low Cu(II))	48 hours	No reduction	[4][5]
Diffuse Intrinsic Pontine Glioma (DIPG) cells	10-50 µM Bobcat339	Not specified	Suppression of proliferation, induction of apoptosis	[12]

Signaling Pathways and Experimental Workflow

Caption: Proposed mechanisms of Bobcat339 action on the DNA demethylation pathway.

Caption: General workflow for treating neurons with Bobcat339 and analyzing global 5hmC.

Experimental Protocols

Protocol 1: Treatment of Cultured Neurons with Bobcat339

This protocol provides a general framework for treating adherent neuronal cell cultures. Optimization of cell density, Bobcat339 concentration, and treatment duration is recommended for each specific cell type and experimental goal.

Materials:

• Neuronal cell line (e.g., HT-22, SH-SY5Y) or primary neuronal culture

• Appropriate cell culture medium and supplements

• Cell culture plates/flasks

• Bobcat339 (Note: Be aware of the source and potential for Cu(II) contamination[4][5])

• Vehicle control (e.g., DMSO)

• Sterile phosphate-buffered saline (PBS)

• Trypsin or other cell detachment solution (if required for downstream applications)

• Standard cell culture incubator (37°C, 5% CO2)

Procedure:

• Cell Plating: Plate neuronal cells at a density that will ensure they are in a logarithmic growth phase and do not reach confluency by the end of the experiment. Allow cells to adhere and recover for 24 hours.

• Preparation of Bobcat339 Stock Solution: Prepare a high-concentration stock solution of Bobcat339 in an appropriate solvent (e.g., DMSO). For example, a 10 mM stock solution. Store aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

• Treatment: a. On the day of treatment, thaw an aliquot of the Bobcat339 stock solution. b. Prepare working solutions of Bobcat339 by diluting the stock solution in fresh, pre-warmed culture medium to the desired final concentrations (e.g., 1 µM, 5 µM, 10 µM, 50 µM). c. Prepare a vehicle control by adding the same volume of solvent (e.g., DMSO) to fresh medium as used for the highest concentration of Bobcat339. d. Carefully aspirate the old medium from the cultured cells. e. Add the medium containing the appropriate concentration of Bobcat339 or the vehicle control to the respective wells/flasks.

• Incubation: Return the cells to the incubator and culture for the desired treatment period (e.g., 24, 48, or 72 hours).

• Cell Harvesting: a. After incubation, visually inspect the cells for any signs of toxicity (e.g., changes in morphology, detachment). b. Aspirate the medium. c. Wash the cells once with sterile PBS. d. Harvest the cells by scraping or trypsinization, depending on the requirements of the downstream application (e.g., DNA extraction). e. Proceed immediately to genomic DNA extraction or store the cell pellet at -80°C.

Protocol 2: Quantification of Global 5hmC Levels by ELISA

This protocol describes a common and accessible method for quantifying global 5hmC using an ELISA-based kit. Several commercial kits are available for this purpose.[13][14] Always refer to the manufacturer's specific instructions.

Materials:

• Genomic DNA isolated from Bobcat339-treated and control neurons

• Global 5hmC Quantification Kit (e.g., from Zymo Research, Epigentek)

• Nuclease-free water

• Microplate reader capable of reading absorbance at 405-450 nm

Procedure:

• DNA Denaturation: Denature the purified genomic DNA according to the kit manufacturer's protocol. This typically involves heating the DNA samples.

• Binding to the Plate: Add the denatured DNA samples to the wells of the ELISA plate provided in the kit. The plate is coated with a substance that will bind the DNA.

• Antibody Incubation: a. Add the primary antibody, which is specific for 5hmC, to each well. Incubate to allow the antibody to bind to the 5hmC in the DNA. b. Wash the wells to remove any unbound primary antibody. c. Add the enzyme-conjugated secondary antibody, which will bind to the primary antibody. Incubate as directed. d. Wash the wells thoroughly to remove any unbound secondary antibody.

• Signal Development: Add the developing solution to each well. The enzyme on the secondary antibody will catalyze a colorimetric reaction.

• Measurement: Stop the reaction by adding the stop solution provided in the kit. Measure the absorbance of each well using a microplate reader at the wavelength specified by the manufacturer (typically 405 nm or 450 nm).

• Data Analysis: a. Generate a standard curve using the positive controls provided in the kit. b. Calculate the amount of 5hmC in each sample by comparing its absorbance to the standard curve. c. Express the 5hmC levels as a percentage of total DNA or relative to the vehicle-treated control group. Statistical analysis (e.g., t-test or ANOVA) should be performed to determine the significance of any observed changes.

Logical Relationships

Caption: Logical flow from Bobcat339 treatment to potential cellular effects.

References

• 1. 5-Hydroxymethylcytosine-mediated active demethylation is required for mammalian neuronal differentiation and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | TET Enzymes and 5-Hydroxymethylcytosine in Neural Progenitor Cell Biology and Neurodevelopment [frontiersin.org]
• 3. 5-hydroxymethylcytosine: A new player in brain disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Frontiers | The emerging role of 5-hydroxymethylcytosine in neurodegenerative diseases [frontiersin.org]
• 8. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. pnas.org [pnas.org]
• 11. A small-molecule degrader of TET3 as treatment for anorexia nervosa in an animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. EXTH-15. MULTI-FACETED INHIBITION OF TET PATHWAY WITH CELL-PERMEABLE 2HG AND BOBCAT 339 REDUCES PROLIFERATION AND INDUCES APOPTOSIS IN DIPG - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Global and Site-Specific Changes in 5-Methylcytosine and 5-Hydroxymethylcytosine after Extended Post-mortem Interval - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Global 5-hmC DNA Quantification - Epigenetic Services [epigentek.com]

Application Notes: Bobcat339 for Investigating Oocyte Maturation and Embryogenesis

Introduction

Bobcat339 is a cell-permeable, cytosine-based small molecule inhibitor of the Ten-eleven translocation (TET) family of enzymes (TET1, TET2, TET3)[1][2]. TET enzymes are critical regulators of epigenetic landscapes, catalyzing the oxidation of 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC), a key step in active DNA demethylation[1][3]. By inhibiting TET enzymes, Bobcat339 provides a powerful tool for researchers to investigate the role of dynamic DNA methylation and demethylation processes in various biological systems, including oocyte maturation and early embryogenesis[4][5].

Mechanism of Action

The primary mechanism of Bobcat339 is the inhibition of the catalytic activity of TET enzymes[6][7]. This leads to a dose-dependent reduction in global 5hmC levels and a concurrent increase in 5mC levels[4][5]. This altered epigenetic state disrupts the normal transcriptional program, affecting the expression of genes crucial for cell cycle progression, pluripotency, and development[4][5]. In the context of oogenesis and embryogenesis, maintaining the fidelity of epigenetic reprogramming is paramount. Bobcat339 allows for the temporal inhibition of this process, enabling the study of its downstream consequences. It is important to note that some studies suggest the inhibitory activity of Bobcat339 may be influenced or mediated by the presence of contaminating Copper(II) ions, a factor that should be considered in experimental design[3][8].

Applications in Oocyte Maturation and Embryogenesis

Recent studies utilizing porcine models have demonstrated that Bobcat339 is an effective tool for elucidating the role of TET-mediated DNA demethylation in female gamete and early embryo development[4].

• Inhibition of Oocyte Maturation: Treatment of cumulus-oocyte complexes (COCs) with Bobcat339 has been shown to block meiotic progression in a concentration-dependent manner, evidenced by a significant reduction in first polar body extrusion (PBE)[4].

• Disruption of Cellular Structures: The inhibitor causes defects in spindle architecture and chromosome alignment, critical checkpoints for successful meiosis[4][5].

• Induction of Apoptosis: Bobcat339 treatment can trigger early apoptosis in oocytes, suggesting that TET activity is essential for oocyte survival during maturation[4][5].

• Impairment of Embryonic Development: When applied to early parthenogenetic embryos, Bobcat339 leads to compromised cleavage rates and a significantly reduced ability to develop to the blastocyst stage[4][9]. This is linked to altered levels of 5mC and 5hmC and the decreased expression of key zygotic gene activation (ZGA) markers and pluripotency-related genes like OCT4 and NANOG[4][5].

Quantitative Data Summary

The following tables summarize the reported effects of Bobcat339 on porcine oocyte maturation and parthenogenetic embryo development.

Table 1: Effect of Bobcat339 on Porcine Oocyte Maturation (Polar Body Extrusion)

Bobcat339 Concentration	Polar Body Extrusion (PBE) Rate (%)
Control (0 µM)	71.75 ± 3.56
100 µM	57.00 ± 4.06
200 µM	32.50 ± 2.18
400 µM	13.00 ± 2.12

Data sourced from a study on porcine oocytes[4].

Table 2: Effect of Bobcat339 on Porcine Parthenogenetic Embryo Development to Blastocyst Stage

Bobcat339 Concentration	Blastocyst Rate (%)
Control (0 µM)	33.67 ± 3.01
25 µM	31.33 ± 0.02
50 µM	11.02 ± 3.07
100 µM	2.34 ± 2.00

Data sourced from a study on porcine parthenogenetic embryos[4].

Table 3: Inhibitory Activity of Bobcat339 on TET Enzymes

Target Enzyme	IC50 Value
TET1	33 µM
TET2	73 µM

Data represents the half-maximal inhibitory concentration[2][6][10].

Experimental Protocols

The following are detailed protocols adapted from published research for studying the effects of Bobcat339[4][5].

Protocol 1: In Vitro Maturation (IVM) of Porcine Oocytes with Bobcat339 Treatment

• Oocyte Collection: Aspirate cumulus-oocyte complexes (COCs) from 3–6 mm antral follicles of porcine ovaries obtained from a local abattoir.

• Selection: Select COCs with uniform cytoplasm and a compact, multi-layered cumulus mass under a stereomicroscope.

• Preparation of Maturation Medium: The basic IVM medium is TCM-199 supplemented with 10% (v/v) porcine follicular fluid, 0.1 mg/mL L-cysteine, 10 ng/mL epidermal growth factor, 10 IU/mL equine chorionic gonadotropin (eCG), and 5 IU/mL human chorionic gonadotropin (hCG).

• Bobcat339 Stock Solution: Prepare a high-concentration stock solution of Bobcat339 (e.g., 100 mM) in dimethyl sulfoxide (B87167) (DMSO). Store at -20°C.

• Treatment Groups: Prepare IVM media containing the desired final concentrations of Bobcat339 (e.g., 0 µM, 100 µM, 200 µM, 400 µM). Ensure the final DMSO concentration is constant across all groups (typically ≤ 0.1%).

• Maturation Culture: Wash the selected COCs three times in IVM medium. Culture groups of 40-50 COCs in 400 µL of the respective treatment media in a 4-well dish.

• Incubation: Incubate the COCs at 38.5°C in a humidified atmosphere of 5% CO2 for 42-44 hours.

• Assessment: After incubation, denude the oocytes by gentle pipetting in the presence of 1 mg/mL hyaluronidase. Assess maturation status by observing the extrusion of the first polar body under a microscope.

Protocol 2: Analysis of Spindle and Chromosome Configuration

• Sample Preparation: Collect denuded oocytes after IVM (from Protocol 1).

• Fixation: Fix the oocytes in 4% (w/v) paraformaldehyde in PBS for 30 minutes at room temperature.

• Permeabilization: Permeabilize the oocytes in PBS containing 1% (v/v) Triton X-100 for 20 minutes.

• Blocking: Block the samples in PBS containing 1% (w/v) BSA for 1 hour to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the oocytes overnight at 4°C with a primary antibody against α-tubulin (e.g., mouse anti-α-tubulin, 1:1000 dilution) to label the spindle.

• Washing: Wash the oocytes three times in PBS with 0.1% Tween 20 and 0.01% Triton X-100.

• Secondary Antibody Incubation: Incubate for 1 hour at room temperature with a fluorescently-labeled secondary antibody (e.g., FITC-conjugated goat anti-mouse IgG, 1:1000 dilution).

• Counterstaining: Counterstain the chromosomes by incubating the oocytes in a solution containing propidium (B1200493) iodide (PI) or DAPI for 10 minutes.

• Mounting and Visualization: Mount the oocytes on glass slides with an anti-fade mounting medium and observe under a confocal laser-scanning microscope.

Visualizations

Diagram 1: Bobcat339 Mechanism of Action

Caption: Bobcat339 inhibits TET enzymes, blocking the conversion of 5mC to 5hmC.

Diagram 2: Experimental Workflow

Caption: Workflow for studying Bobcat339 effects on oocyte and embryo development.

Diagram 3: Logical Flow of Bobcat339's Cellular Impact

Caption: Cellular consequences of Bobcat339 treatment in oocytes and embryos.

References

• 1. benchchem.com [benchchem.com]
• 2. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TET Family Members Are Integral to Porcine Oocyte Maturation and Parthenogenetic Pre-Implantation Embryogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Use of Bobcat339 in Preclinical Studies of Anorexia Nervosa and Stress-Related Disorders

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anorexia nervosa (AN) is a severe psychiatric illness with high mortality rates and limited effective pharmacological treatments.[1] It is characterized by restricted food intake, significant weight loss, and often co-occurs with mood disorders such as anxiety and depression.[2] Preclinical research utilizing animal models is crucial for understanding the neurobiology of AN and for the development of novel therapeutics. The activity-based anorexia (ABA) model in mice is a well-established paradigm that recapitulates key symptoms of AN, including self-imposed starvation and hyperactivity.[1][2]

Recent studies have identified Bobcat339 , a small-molecule degrader of the Ten-Eleven Translocation 3 (TET3) protein, as a promising therapeutic candidate for anorexia nervosa and associated stress-related disorders.[1][3] This document provides detailed application notes and experimental protocols for the use of Bobcat339 in the ABA mouse model, based on findings from recent research.

Mechanism of Action

Bobcat339 functions by inducing the degradation of TET3 protein.[1][3] In the context of anorexia nervosa and stress, the key site of action is the hypothalamic Agouti-related peptide (AgRP) neurons. These neurons are critical regulators of feeding behavior and are also implicated in modulating mood.[1][4]

The proposed mechanism is as follows:

• Bobcat339 Administration : The compound is administered systemically.

• TET3 Degradation : Bobcat339 leads to the destabilization and degradation of TET3 protein within AgRP neurons.[1]

• AgRP Neuron Activation : The reduction in TET3 levels results in the activation of AgRP neurons.[1]

• Neurotransmitter and Neuropeptide Release : Activated AgRP neurons increase the expression and release of AgRP, neuropeptide Y (NPY), and the vesicular GABA transporter (VGAT).[1]

• Behavioral Outcomes : This cascade of events leads to an increase in food intake (hyperphagia), a reduction in compulsive behaviors (such as excessive wheel running in the ABA model), and anxiolytic (anti-anxiety) and anti-depressive effects.[1][2]

Data Presentation

The following tables summarize the quantitative data from preclinical studies using Bobcat339 in the activity-based anorexia (ABA) mouse model.

Table 1: Effects of Bobcat339 on Anorexia-Like Behaviors in the ABA Model

Parameter	Vehicle Control (Mean ± SEM)	Bobcat339-Treated (Mean ± SEM)	p-value
Food Intake during Restriction (g)	~1.2 ± 0.1	~1.8 ± 0.2	< 0.05
Body Weight Change during Restriction (%)	~ -25%	~ -15%	< 0.001
Daily Running Wheel Activity (revolutions)	~12,000	~8,000	< 0.05

Data are approximated from graphical representations in Lv et al., 2023.[1]

Table 2: Effects of Bobcat339 on Anxiety- and Depressive-Like Behaviors

Behavioral Test	Parameter	Vehicle Control (Mean ± SEM)	Bobcat339-Treated (Mean ± SEM)	p-value
Open Field Test	Time in Center Zone (s)	~30 ± 5	~50 ± 7	< 0.05
Total Distance Traveled (cm)	No significant difference	No significant difference	ns
Forced Swim Test	Immobility Time (s)	~150 ± 15	~100 ± 10	< 0.01
Tail Suspension Test	Immobility Time (s)	~180 ± 20	~120 ± 15	< 0.01
Biochemical Marker	Plasma Corticosterone (ng/mL)	~150 ± 20	~80 ± 10	< 0.05

Data are approximated from graphical representations in Lv et al., 2023.[1]

Experimental Protocols

Protocol 1: Activity-Based Anorexia (ABA) Model

This protocol is adapted from the established ABA model used in studies investigating Bobcat339.[1][2]

Materials:

• Female C57BL/6 mice (peripubertal, e.g., postnatal day 36)

• Standard mouse cages equipped with a running wheel

• Standard chow diet

• Bobcat339

• Vehicle solution (e.g., DMSO, PEG300, Tween-80, Saline)

• Syringes and needles for intraperitoneal injection

Procedure:

• Acclimation (4 days):

  • Singly house mice in cages with free access to a running wheel, standard chow, and water.

  • Monitor baseline food intake and wheel running activity.

• Food Restriction (3 days):

  • Restrict food access to a 2-hour period each day.[2]

  • Continue to provide free access to the running wheel and water.

  • Administer Bobcat339 or vehicle via intraperitoneal (IP) injection once weekly. The first injection can be given at the start of the food restriction period.

  • Record daily body weight, food intake during the 2-hour feeding period, and total daily wheel revolutions.

• Recovery (3+ days):

  • Return to ad libitum food access.

  • The running wheel can be locked or removed.

  • Continue to monitor body weight and food intake until they stabilize.

  • Behavioral testing for anxiety and depression can be conducted during this recovery period once body weights are restored.

Protocol 2: Open Field Test (OFT) for Anxiety-Like Behavior

The OFT is used to assess general locomotor activity and anxiety-like behavior.[1]

Materials:

• Open field apparatus (a square or circular arena with walls)

• Video tracking software

Procedure:

• Habituate the mice to the testing room for at least 30 minutes before the test.

• Gently place a mouse in the center of the open field arena.

• Allow the mouse to explore the arena for a set period (e.g., 5-10 minutes).

• Record the session using a video camera mounted above the arena.

• After each trial, clean the arena thoroughly with 70% ethanol (B145695) to remove any olfactory cues.

• Analyze the video recordings to quantify:

  • Total distance traveled: An indicator of general locomotor activity.

  • Time spent in the center zone: A measure of anxiety-like behavior (less time in the center suggests higher anxiety).

  • Time spent in the periphery: Thigmotaxis, another indicator of anxiety.

Protocol 3: Forced Swim Test (FST) for Depressive-Like Behavior

The FST is a widely used assay to assess behavioral despair, a measure of depressive-like states in rodents.[1]

Materials:

• A transparent cylindrical container (e.g., 25 cm height, 15 cm diameter)

• Water (23-25°C)

• Video camera

Procedure:

• Fill the cylinder with water to a depth where the mouse cannot touch the bottom with its tail or paws (e.g., 15 cm).

• Gently place the mouse into the water.

• Record the mouse's behavior for a 6-minute session.

• The primary measure is immobility time , defined as the period when the mouse ceases struggling and remains floating, making only small movements necessary to keep its head above water. Typically, the last 4 minutes of the 6-minute test are scored.

• After the test, remove the mouse, dry it with a towel, and place it in a clean, warm cage to recover before returning to its home cage.

• Change the water between animals.

Visualizations

Signaling Pathway of Bobcat339 in AgRP Neurons

Caption: Proposed mechanism of Bobcat339 in AgRP neurons.

Experimental Workflow for ABA and Behavioral Testing

Caption: Workflow of the ABA model and subsequent behavioral assays.

References

• 1. pnas.org [pnas.org]
• 2. New anorexia nervosa therapy offers hope for recovery [techexplorist.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Bobcat339 solubility issues and how to resolve them

Welcome to the technical support center for Bobcat339. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the solubility challenges and other potential issues encountered during experiments with Bobcat339.

Frequently Asked Questions (FAQs)

Q1: What is Bobcat339 and what is its primary mechanism of action?

A1: Bobcat339 is a selective, cytosine-based small molecule inhibitor of the Ten-Eleven Translocation (TET) family of methylcytosine dioxygenases, particularly TET1 and TET2.[1] TET enzymes are involved in the process of DNA demethylation by oxidizing 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC), and further to 5-formylcytosine (B1664653) (5fC) and 5-carboxylcytosine (5caC). By inhibiting TET enzymes, Bobcat339 can modulate the epigenetic landscape of cells, leading to changes in gene expression.

Q2: What are the main solubility issues with Bobcat339?

A2: Bobcat339 is sparingly soluble in aqueous buffers, which can lead to precipitation when diluting stock solutions made in organic solvents into aqueous media for cell-based assays or in vivo studies.[2] It is readily soluble in organic solvents like dimethyl sulfoxide (B87167) (DMSO) and ethanol.

Q3: I'm observing unexpected or no activity with my batch of Bobcat339. What could be the reason?

A3: A critical factor to consider is the presence of copper (II) contamination in your Bobcat339 sample. Research has shown that the inhibitory activity of Bobcat339 on TET enzymes is significantly enhanced by, or in some cases entirely dependent on, the presence of contaminating copper ions from its synthesis.[1][3] Different commercial batches may have varying levels of copper, leading to inconsistent results. It is crucial to either use a copper-free batch or implement a protocol to remove copper contamination.

Q4: How can I visually identify Bobcat339 precipitation in my cell culture?

A4: Precipitation of Bobcat339 in cell culture media may not always be immediately obvious as large crystals. It can manifest as a fine, sand-like powder, a crystalline sheen on the bottom of the culture plate, or a general cloudiness or turbidity in the media.[4][5][6] Under a microscope, you may observe small, irregular particles or crystalline structures that are distinct from the cells.

Q5: What is the recommended storage condition for Bobcat339?

A5: Bobcat339 powder should be stored at -20°C. Stock solutions in organic solvents like DMSO can also be stored at -20°C for short-term use, but for long-term storage, -80°C is recommended to maintain stability. Aqueous solutions of Bobcat339 are not recommended for storage for more than a day due to its limited stability and tendency to precipitate.[2]

Troubleshooting Guides

Issue 1: Precipitation upon dilution of DMSO stock in aqueous media

Visual Cues:

• Formation of a cloudy or milky suspension.

• Appearance of fine, needle-like crystals or an amorphous solid.

• A visible film or sediment at the bottom of the tube or plate after a short period.

Troubleshooting Steps:

• Reduce Final Concentration: Higher concentrations of Bobcat339 are more prone to precipitation.[7] Try working with lower final concentrations in your assay.

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible (typically ≤ 0.5%) to minimize its solvent effect that can cause the compound to crash out.

• Slow, Stepwise Dilution: Instead of adding the DMSO stock directly to the full volume of aqueous buffer, perform a serial dilution. Add the stock solution dropwise to the pre-warmed (37°C) medium while gently vortexing or swirling.[4]

• Use of Co-solvents and Excipients (for in vivo studies): For in vivo formulations, co-solvents like PEG300 and Tween-80, or solubility enhancers like SBE-β-CD can be used to maintain solubility.[8]

Issue 2: Inconsistent or lack of biological activity

Potential Cause:

• Insufficient copper (II) ions in the Bobcat339 preparation. The inhibitory effect of Bobcat339 on TET enzymes has been shown to be largely dependent on copper contamination.[1][3]

Troubleshooting Steps:

• Source Verification: Contact the supplier to inquire about the quality control measures for copper contamination in the specific batch of Bobcat339 you are using.

• Copper Chelation (for control experiments): To determine if the observed activity is copper-dependent, you can treat your Bobcat339 solution with a copper chelator like Chelex 100 resin. A significant reduction in activity after chelation would suggest copper dependency.

• Controlled Copper Addition: For reproducible results, you can use a copper-free batch of Bobcat339 and titrate in a known concentration of a copper salt (e.g., CuSO₄) to achieve consistent potentiation of its inhibitory activity.

Data Presentation

Table 1: Solubility of Bobcat339 in Various Solvents

Solvent	Solubility	Reference
DMSO	Up to 100 mg/mL (may require sonication)	[9]
Ethanol	Up to 5 mM	[1]
DMSO/PBS (pH 7.2) (1:8)	Approximately 0.11 mg/mL	[2]

Table 2: Comparison of In Vivo Formulations for Bobcat339

Formulation	Composition	Achievable Concentration	Notes	Reference
Suspension	0.5% CMC-Na in saline	3.33 mg/mL	Requires sonication (<60°C).	[7]
Solution 1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.08 mg/mL	Clear solution, may require sonication.	[8]
Solution 2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL	Clear solution, may require sonication.	[8]
Solution 3	10% DMSO, 90% Corn Oil	≥ 2.08 mg/mL	Clear solution, may require sonication.	[8]

Experimental Protocols

Protocol 1: Preparation of Bobcat339 Stock Solution

• Materials: Bobcat339 powder, anhydrous DMSO.

• Procedure:

  • Allow the Bobcat339 vial to equilibrate to room temperature before opening.

  • Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM or 50 mg/mL).

  • Vortex thoroughly to dissolve the powder. Gentle warming (up to 37°C) or sonication can be used to aid dissolution.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Cell-Based Assay for 5hmC Quantification (Dot Blot)

• Cell Treatment:

  • Seed cells at an appropriate density in a multi-well plate and allow them to adhere overnight.

  • Prepare the final working concentration of Bobcat339 in pre-warmed cell culture medium by diluting the DMSO stock solution. Ensure the final DMSO concentration is consistent across all treatments and controls (typically ≤ 0.5%).

  • Treat the cells with Bobcat339 or vehicle control for the desired duration (e.g., 24-48 hours).

• Genomic DNA Extraction:

  • Harvest the cells and extract genomic DNA using a commercially available kit according to the manufacturer's instructions.

  • Quantify the DNA concentration and assess its purity.

• Dot Blot Analysis:

  • Denature 100-200 ng of genomic DNA in 0.1 M NaOH at 95°C for 10 minutes.

  • Neutralize the DNA solution with an equal volume of 2 M ammonium (B1175870) acetate (B1210297) (pH 7.0).

  • Spot the denatured DNA onto a positively charged nylon membrane and allow it to air dry.

  • Crosslink the DNA to the membrane using a UV crosslinker.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against 5hmC overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify the dot intensities using densitometry software.

Protocol 3: Removal of Copper Contamination using Chelex 100 Resin

• Materials: Bobcat339 solution, Chelex 100 resin, appropriate buffer.

• Procedure (Batch Method):

  • Prepare a slurry of Chelex 100 resin in the desired buffer.

  • Add the Chelex 100 slurry to the Bobcat339 solution.

  • Stir or gently agitate the mixture for a defined period (e.g., 1-2 hours) at room temperature.

  • Separate the resin from the solution by centrifugation or filtration.

  • The supernatant will contain the copper-depleted Bobcat339.

  • Note: The efficiency of copper removal should be validated by analytical methods such as ICP-MS.

Mandatory Visualizations

Caption: TET enzyme signaling pathway and the inhibitory action of Bobcat339.

Caption: Troubleshooting workflow for Bobcat339 solubility issues.

Caption: Impact of copper contamination on Bobcat339's inhibitory activity.

References

• 1. diagenode.com [diagenode.com]
• 2. raybiotech.com [raybiotech.com]
• 3. biorxiv.org [biorxiv.org]
• 4. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 5. Cell Culture Academy [procellsystem.com]
• 6. researchgate.net [researchgate.net]
• 7. devtoolsdaily.com [devtoolsdaily.com]
• 8. researchgate.net [researchgate.net]
• 9. novateinbio.com [novateinbio.com]

Off-target effects of Bobcat339 in cellular assays

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions regarding the use of Bobcat339 in cellular assays. A critical finding from recent studies is that the inhibitory activity of Bobcat339 against Ten-eleven translocation (TET) enzymes is mediated by contaminating Copper(II) (Cu(II)), and the pure compound has minimal to no activity on its own.[1][2] This has significant implications for experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of Bobcat339?

A1: Bobcat339 was initially reported as a selective inhibitor of the transcription factor C/EBPβ. However, subsequent and more detailed studies have identified it as an inhibitor of the Ten-eleven translocation (TET) family of enzymes, specifically TET1 and TET2.[3][4][5] It is important to note that Bobcat339 shows no significant inhibition of DNA methyltransferase 3a (DNMT3a).[5]

Q2: What is the actual mechanism of action of Bobcat339?

A2: The inhibitory activity of Bobcat339 on TET enzymes is not a direct effect of the molecule itself. Instead, its activity is mediated by contaminating Copper(II) ions.[1][2] The Bobcat339-copper mixture is a more potent inhibitor of TET enzymes than either Bobcat339 or Cu(II) alone.[1] Therefore, the observed effects of commercially available Bobcat339 are likely due to the presence of these metal impurities.

Q3: Why are my experimental results with Bobcat339 inconsistent?

A3: Inconsistent results are likely due to lot-to-lot variability in the contamination of Cu(II) in commercial preparations of Bobcat339.[1][2] Different batches may have different levels of copper, leading to variations in the observed inhibitory potency.

Q4: How can I control for the effects of Cu(II) contamination in my experiments?

A4: To ensure reproducible results, it is crucial to control for the effects of Cu(II). This can be done by:

• Testing the effect of Cu(II) alone on your cellular assay.

• Comparing the activity of your commercial Bobcat339 with a highly purified batch (if available) with and without the addition of a known concentration of Cu(II).

• Including a metal chelator as a negative control to see if it reverses the effects of Bobcat339.

Q5: What are the expected cellular effects of TET inhibition by Bobcat339?

A5: TET enzymes are responsible for the oxidation of 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC), which is a key step in DNA demethylation.[1] Inhibition of TET enzymes by the Bobcat339-copper complex leads to a reduction in global 5hmC levels.[3][4] This can affect gene expression and various cellular processes. For instance, in some cancer cell lines, Bobcat339 has been shown to suppress proliferation and induce apoptosis.[6]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No observable effect of Bobcat339 on my cells.	The batch of Bobcat339 you are using may have very low or no Cu(II) contamination.[1]	Test the effect of adding a low micromolar concentration of CuCl₂ along with Bobcat339. Also, consider obtaining Bobcat339 from a different vendor and testing it.
High levels of cytotoxicity observed at expected active concentrations.	The observed toxicity may be due to the cytotoxic effects of copper rather than specific TET inhibition.	Perform a dose-response curve with CuCl₂ alone to determine its toxicity profile in your cell line. This will help you differentiate between copper-induced toxicity and the effects of TET inhibition.
Results cannot be reproduced with a new batch of Bobcat339.	Different batches of Bobcat339 have varying levels of Cu(II) contamination, leading to inconsistent potency.[1][2]	Whenever you switch to a new batch, it is essential to re-validate its activity. Perform a dose-response experiment to determine the IC50 of the new lot in your assay. If possible, measure the copper content of each batch.
Unexpected changes in gene expression unrelated to TET-regulated genes.	This could be a true off-target effect of the Bobcat339-copper complex or an effect of copper on other cellular pathways.	Investigate the known effects of copper on your cell type. Use bioinformatics tools to analyze your gene expression data for enrichment of pathways known to be regulated by copper.

Quantitative Data Summary

Compound	Target	IC50	Cell Line	Assay Type	Reference
Bobcat339	TET1	33 µM	Sf9 (recombinant human TET1)	Chemiluminescence assay	[3][5]
Bobcat339	TET2	73 µM	Sf9 (recombinant human TET2)	Chemiluminescence assay	[3][5]
Bobcat339	DNMT3a	> 500 µM	-	-	[5]

Note: The IC50 values reported above are from initial studies and may be influenced by the presence of contaminating Cu(II).

Experimental Protocols

Protocol 1: Assessment of Bobcat339 Activity on Global 5hmC Levels in Cultured Cells

This protocol is designed to determine the effect of Bobcat339 on the overall levels of 5-hydroxymethylcytosine in genomic DNA of cultured cells.

Materials:

• Cell line of interest (e.g., Hep3B, HT-22)

• Complete cell culture medium

• Bobcat339 (from one or more vendors)

• Copper(II) chloride (CuCl₂) solution

• DMSO (vehicle control)

• Genomic DNA extraction kit

• Dot blot apparatus

• Nylon membrane

• Anti-5hmC antibody

• Appropriate secondary antibody conjugated to HRP

• Chemiluminescence substrate

• Imaging system

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere overnight.

• Treatment: Treat cells with a dose range of Bobcat339 (e.g., 10, 25, 50, 100 µM). Include the following controls:

  • Vehicle control (DMSO)

  • Positive control (if available)

  • A dose range of CuCl₂ alone

  • A combination of Bobcat339 and a fixed concentration of CuCl₂

• Incubation: Incubate the cells for 24-48 hours.

• Genomic DNA Extraction: Harvest the cells and extract genomic DNA using a commercial kit according to the manufacturer's instructions.

• Dot Blot:

  • Denature the DNA by heating at 95°C for 10 minutes, followed by rapid cooling on ice.

  • Spot serial dilutions of the denatured DNA onto a nylon membrane.

  • UV-crosslink the DNA to the membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour at room temperature.

  • Incubate the membrane with an anti-5hmC antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Apply the chemiluminescence substrate and capture the signal using an imaging system.

• Analysis: Quantify the dot intensity using image analysis software. Normalize the 5hmC signal to the amount of DNA loaded (e.g., by staining the membrane with methylene (B1212753) blue).

Visualizations

Caption: TET enzyme signaling pathway and the point of inhibition by the Bobcat339-Cu(II) complex.

Caption: Recommended experimental workflow for validating the effects of Bobcat339 in cellular assays.

References

• 1. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EXTH-15. MULTI-FACETED INHIBITION OF TET PATHWAY WITH CELL-PERMEABLE 2HG AND BOBCAT 339 REDUCES PROLIFERATION AND INDUCES APOPTOSIS IN DIPG - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Unexpected Results from Bobcat339 Experiments

Welcome to the technical support center for Bobcat339. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions regarding experiments with this compound. The information provided herein is intended to help you interpret unexpected results and optimize your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Bobcat339?

A1: Bobcat339 was initially identified as a cytosine-based inhibitor of the Ten-Eleven Translocation (TET) family of enzymes, specifically TET1 and TET2, which are involved in DNA demethylation.[1] However, a crucial subsequent finding revealed that the inhibitory activity of Bobcat339 on TET1 and TET2 is largely dependent on the presence of contaminating Copper(II)[2]. More recent research has uncovered a novel, copper-independent mechanism: Bobcat339 can induce the degradation of TET3 protein[3][4]. Therefore, the observed biological effects of Bobcat339 could be due to TET1/TET2 inhibition (in the presence of copper), TET3 degradation, or a combination thereof.

Q2: I am not observing the expected decrease in global 5-hydroxymethylcytosine (B124674) (5hmC) levels after treating my cells with Bobcat339. Why might this be?

A2: There are several potential reasons for this observation:

• Purity of the Compound: As mentioned, the TET1/TET2 inhibitory activity of Bobcat339 is mediated by Copper(II) contamination[2]. If you are using a highly purified batch of Bobcat339, you may not observe significant inhibition of TET1/TET2 and consequently, no decrease in 5hmC levels.

• Cellular Context: The expression levels of TET1, TET2, and TET3 vary between cell types. If your cell line has low TET1/TET2 expression or activity, the effect of a TET1/TET2 inhibitor will be minimal.

• TET3 Degradation: Bobcat339 can also act by degrading TET3[3][4]. The impact of TET3 degradation on global 5hmC levels may be different from the enzymatic inhibition of TET1/TET2 and could be cell-type specific.

• Experimental Conditions: The concentration of Bobcat339 and the treatment duration are critical. Insufficient concentration or time may not produce a detectable change in 5hmC levels.

Q3: My cell viability results are inconsistent or not what I expected. What could be the cause?

A3: Inconsistent cell viability results can stem from several factors:

• Compound Solubility and Stability: Bobcat339 is typically dissolved in DMSO for stock solutions. Ensure that the final concentration of DMSO in your cell culture medium is low (generally <0.1%) to avoid solvent-induced toxicity[5][6]. Bobcat339 may precipitate when diluted in aqueous media; ensure it is fully dissolved before adding to cells[7]. The stability of Bobcat339 in cell culture media over long incubation periods should also be considered.

• Cell Line-Specific Effects: The effects of Bobcat339 on cell proliferation and apoptosis are cell-type dependent. For example, it has been shown to reduce proliferation and induce apoptosis in Diffuse Intrinsic Pontine Glioma (DIPG) cells[8].

• Off-Target Effects: Beyond the known mechanisms, there may be other off-target effects of Bobcat339 that could influence cell viability.

• Copper(II) Contamination: The presence or absence of contaminating copper could lead to different biological outcomes and thus, variability in results.

Troubleshooting Guides

Issue 1: No or Low TET Inhibition Observed

Potential Cause	Troubleshooting Recommendation
High Purity of Bobcat339	The originally reported TET1/TET2 inhibitory activity is dependent on Copper(II)[2]. Pure Bobcat339 has minimal inhibitory activity on these enzymes. Consider the possibility that your observed effects are due to TET3 degradation[3][4]. If TET1/TET2 inhibition is the goal, co-treatment with a low, non-toxic concentration of a copper source may be required, though this should be carefully controlled and validated.
Low TET Expression in Cell Line	Confirm the expression levels of TET1, TET2, and TET3 in your cell line of interest using qPCR or Western blotting. Choose a cell line with robust expression of the desired TET enzyme for your experiments.
Suboptimal Assay Conditions	Optimize the concentration of Bobcat339 and the incubation time. A concentration range of 10-50 µM and incubation times of 24-72 hours have been reported in the literature[8][9].

Issue 2: Unexpected Effects on Cell Proliferation or Apoptosis

Potential Cause	Troubleshooting Recommendation
Dual Mechanism of Action	Be aware that Bobcat339 can act as both a TET1/TET2 inhibitor (copper-dependent) and a TET3 degrader (copper-independent)[2][3][4]. The observed phenotype will depend on the purity of your compound and the relative importance of TET enzymes in your cellular model. To dissect these effects, you could compare a pure batch of Bobcat339 with one to which a controlled amount of copper has been added.
Cell-Type Specificity	The role of TET enzymes in cancer is complex and can be context-dependent[10]. In some cancers, TETs act as tumor suppressors, while in others they can be oncogenic. The effect of Bobcat339 on cell fate will depend on the specific role of TET enzymes in your chosen cancer cell line.
Inconsistent Compound Activity	Ensure complete solubilization of Bobcat339 in your working solutions. Precipitated compound will lead to inaccurate dosing and variable results. Stock solutions in DMSO are generally stable at -20°C for up to 3 months[7]. Avoid repeated freeze-thaw cycles.

Data Presentation

In Vitro Activity of Bobcat339

Parameter	Value	Enzyme/Cell Line	Reference
IC50 (TET1 inhibition)	33 µM	Recombinant TET1	[1]
IC50 (TET2 inhibition)	73 µM	Recombinant TET2	[1]
Effect on Proliferation	25% reduction at 50 µM	DIPG cells	[8]
Effect on Apoptosis	4-10 fold increase in CC3+ cells	DIPG cells	[8]
TET3 Degradation	Observed at 10 µM	Mouse GT1-7 neuronal cells	[3][4]

Experimental Protocols

Protocol 1: Cellular 5hmC Quantification Assay (Dot Blot)

This protocol is adapted from established methods for detecting global DNA hydroxymethylation.

Materials:

• Genomic DNA extraction kit

• Nylon membrane

• UV crosslinker

• Blocking buffer (5% non-fat milk in TBST)

• Primary antibody: anti-5hmC

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Denaturation solution (0.1 M NaOH)

• Neutralization solution (6.6 M ammonium (B1175870) acetate)

Procedure:

• Treat cells with Bobcat339 at the desired concentration and duration.

• Extract genomic DNA using a commercial kit.

• Denature 100-200 ng of DNA in 0.1 M NaOH at 95°C for 10 minutes.

• Neutralize the DNA solution with 0.1 volumes of 6.6 M ammonium acetate.

• Spot the denatured DNA onto a nylon membrane and allow it to air dry.

• UV-crosslink the DNA to the membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the anti-5hmC primary antibody overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Detect the signal using a chemiluminescent substrate and an imaging system.

Protocol 2: Cell Proliferation Assay (BrdU Incorporation)

This protocol provides a method to assess the effect of Bobcat339 on DNA synthesis.

Materials:

• 96-well cell culture plates

• BrdU labeling solution (10 mM)

• Fixing/Denaturing solution

• Anti-BrdU antibody (peroxidase-conjugated)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2.5 N H₂SO₄)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density that allows for logarithmic growth during the experiment.

• Treat cells with various concentrations of Bobcat339 for the desired duration (e.g., 24-72 hours).

• Add BrdU labeling solution to each well and incubate for 2-4 hours.

• Remove the labeling medium and add the Fixing/Denaturing solution. Incubate for 30 minutes at room temperature.

• Add the anti-BrdU antibody and incubate for 1 hour at room temperature.

• Wash the wells three times with PBS.

• Add the substrate solution and incubate until color development is sufficient.

• Add the stop solution.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Dual mechanisms of action of Bobcat339.

Caption: Troubleshooting workflow for Bobcat339 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A small-molecule degrader of TET3 as treatment for anorexia nervosa in an animal model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. Mechanisms that regulate the activities of TET proteins - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Bobcat339 incubation time for maximum TET inhibition

Welcome to the technical support center for Bobcat339, a selective, cytosine-based inhibitor of Ten-Eleven Translocation (TET) enzymes. This guide is designed for researchers, scientists, and drug development professionals. Here you will find frequently asked questions (FAQs), troubleshooting guides, and detailed protocols to help you optimize the incubation time of Bobcat339 for maximal TET inhibition in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Bobcat339 and what is its mechanism of action?

A1: Bobcat339 is a selective, cytosine-based small molecule inhibitor of TET enzymes, which are responsible for the oxidation of 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC) and further oxidized forms, playing a key role in active DNA demethylation.[1][2] It was designed to mimic the natural substrate, 5mC, and bind to the TET active site.[3] The proposed mechanism involves the 5-chlorocytosine (B1228043) headgroup of Bobcat339 occupying the active site, with its chlorine atom fitting into the pocket that normally accommodates the methyl group of 5mC, thereby blocking the enzyme's catalytic activity.[3][4]

Q2: What are the reported IC50 values for Bobcat339?

A2: In initial studies, Bobcat339 was reported to have IC50 values of 33 µM for TET1 and 73 µM for TET2.[1][5][6] It did not show inhibitory activity against the DNA methyltransferase DNMT3a.[3][6] However, it is critical to note that subsequent research has shown this inhibitory activity is likely mediated by contaminating Copper(II) (Cu(II)) in commercial preparations.[7][8]

Q3: What is the role of Copper(II) in Bobcat339's activity?

A3: A 2022 study by Weirath et al. demonstrated that highly purified Bobcat339, devoid of any residual copper, failed to inhibit TET1 or TET2 at the previously reported concentrations.[7] The study found that the observed inhibition was directly related to the presence of Cu(II) in the sample, which itself can inhibit TET enzymes. The combination of Bobcat339 and Cu(II) resulted in potent inhibition, suggesting the activity of commercial Bobcat339 is dependent on contaminating copper.[7][8] This is a critical consideration for experimental design and data interpretation.

Q4: Why is optimizing the incubation time for Bobcat339 important?

A4: Optimizing incubation time is crucial for several reasons:

• Achieving Maximal Inhibition: TET inhibition is a time-dependent enzymatic process. Sufficient time is required for the inhibitor to enter the cells, engage with the target enzyme, and effect a measurable decrease in 5hmC levels.

• Avoiding Cytotoxicity: Prolonged exposure to any compound, including Bobcat339 and particularly its potential copper contaminants, can lead to off-target effects and cellular toxicity, which can confound results.

• Observing Downstream Effects: If you are studying the downstream consequences of TET inhibition (e.g., changes in gene expression, cell differentiation), the incubation time must be long enough for these biological changes to manifest after the initial enzymatic inhibition.[9] A 24-hour incubation period has been used to observe a significant reduction in global 5hmC levels in HT-22 cells.[1][3]

Q5: What is a good starting point for Bobcat339 concentration and incubation time?

A5: Based on published data, a concentration of 10 µM for 24 hours has been shown to significantly reduce global 5hmC levels in cell culture.[1][3] For initial experiments, we recommend performing a time-course experiment (e.g., 6, 12, 24, 48 hours) and a dose-response experiment (e.g., 5 µM to 100 µM) to determine the optimal conditions for your specific cell type and experimental endpoint.

Data Summary Tables

Table 1: Bobcat339 Inhibitory Activity

Target Enzyme	Reported IC50 (µM)	Notes
TET1	33	Activity may be dependent on Cu(II) contamination.[1][7]
TET2	73	Activity may be dependent on Cu(II) contamination.[1][7]
DNMT3a	No inhibition	Selective for TET enzymes over this DNA methyltransferase.[3][6]

Table 2: Example Time-Course Experiment Data

Hypothetical data for a cell-based 5hmC reduction assay using 25 µM Bobcat339.

Incubation Time (Hours)	% 5hmC Reduction (vs. Vehicle)	Cell Viability (%)
0	0%	100%
6	15%	98%
12	35%	96%
24	60%	95%
48	62%	80%
72	63%	65%

Visual Diagrams and Workflows

Caption: Mechanism of TET enzyme inhibition by Bobcat339.

Caption: Workflow for optimizing Bobcat339 incubation time.

Troubleshooting Guide

Problem: I am not observing any TET inhibition with Bobcat339.

Possible Cause	Recommended Solution
Purity of Compound	The inhibitory activity of Bobcat339 has been linked to Copper(II) contamination.[7][8] Your preparation may be too pure. Consider adding a controlled amount of CuSO4 (e.g., in a 1:1 molar ratio with Bobcat339) to a test sample to see if activity is restored.[7] Always report the source and lot number of your inhibitor.
Incubation Time Too Short	The inhibitory effect may not be apparent at early time points. Extend your incubation period. We recommend a time course from 6 to 48 hours.
Inhibitor Concentration Too Low	The IC50 values are in the mid-micromolar range.[1][5][6] Ensure your final concentration is sufficient to achieve inhibition. Perform a dose-response experiment (e.g., 5 µM to 100 µM).
Cell Type Insensitivity	The cell line you are using may have low TET activity or may not be permeable to the compound. Confirm TET1/TET2 expression in your cell line and consider using a positive control for TET inhibition, such as 2-hydroxyglutarate (2-HG).[2]
Assay Issues	Your assay for measuring 5hmC may not be sensitive enough. Validate your assay using a positive control (e.g., cells known to have high 5hmC levels) and a negative control. Consider using orthogonal methods like dot blot, ELISA, or LC-MS/MS for 5hmC detection.[2]

Problem: I am observing high levels of cell death.

Possible Cause	Recommended Solution
Compound Toxicity	High concentrations of Bobcat339 or its contaminants (like copper) can be toxic. Lower the concentration of the inhibitor and perform a cell viability assay (e.g., MTT or Trypan Blue exclusion) in parallel with your inhibition assay.
Incubation Time Too Long	Long-term exposure can lead to cytotoxicity. Determine the shortest incubation time that yields the desired level of TET inhibition from your time-course experiment.[9]
Solvent Toxicity	Ensure the final concentration of your solvent (e.g., DMSO) is non-toxic to your cells (typically <0.5%). Run a vehicle-only control to assess solvent toxicity.

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Caption: Troubleshooting flowchart for lack of TET inhibition.

Experimental Protocols

Protocol 1: Time-Course Experiment for Optimal Incubation Time

This protocol aims to identify the shortest incubation time required to achieve maximum inhibition of TET activity, measured by the reduction in global 5hmC levels.

• Cell Seeding: Plate your cells of interest in a multi-well plate (e.g., 24-well plate) at a density that will keep them in the logarithmic growth phase for the duration of the experiment (up to 72 hours). Allow cells to adhere and recover for 24 hours.

• Compound Preparation: Prepare a stock solution of Bobcat339 in DMSO. From this, prepare a working solution in a complete cell culture medium at the desired final concentration (e.g., 25 µM, based on a prior dose-response experiment). Also, prepare a vehicle control medium containing the same final concentration of DMSO.

• Treatment: Remove the medium from the cells and replace it with the Bobcat339-containing medium or the vehicle control medium.

• Incubation: Incubate the plates for a series of time points (e.g., 6, 12, 24, 48, 72 hours) at 37°C and 5% CO2.

• Cell Lysis and DNA Extraction: At each time point, harvest the cells. For adherent cells, wash with PBS, then detach and pellet. For suspension cells, pellet directly. Proceed with genomic DNA extraction using a commercial kit according to the manufacturer's instructions.

• 5hmC Quantification: Measure the global 5hmC levels in the extracted DNA. An ELISA-based method using a 5hmC-specific antibody is a common and accessible technique (e.g., using a commercially available kit).[3][10]

• Data Analysis: For each time point, calculate the percentage of 5hmC relative to the vehicle control. Plot the % 5hmC reduction versus incubation time. The optimal time is typically the point at which the curve begins to plateau, indicating that maximal inhibition has been reached without extending the duration unnecessarily. Also, assess cell morphology or perform a viability assay at each endpoint to monitor toxicity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Buy Bobcat339 (EVT-263534) [evitachem.com]
• 3. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Bobcat339 | TET inhibitor | Probechem Biochemicals [probechem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Epigenase 5mC-Hydroxylase TET Activity/Inhibition Assay Kit (Colorimetric) | EpigenTek [epigentek.com]

Bobcat339 Stability in Cell Culture Media: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and troubleshooting the stability of Bobcat339 in various cell culture media. As specific stability data for Bobcat339 in cell culture media is not publicly available, this guide offers general protocols and troubleshooting advice based on established principles of small molecule handling and recent findings regarding Bobcat339's mechanism of action.

A critical factor to consider when working with Bobcat339 is that its inhibitory activity against Ten-eleven translocation (TET) enzymes has been shown to be dependent on or significantly enhanced by the presence of contaminating Copper(II) (Cu(II)).[1][2][3] In fact, highly purified Bobcat339 has been observed to have minimal inhibitory activity on its own.[1][2][3] This suggests that variability in experimental results may be linked to trace amounts of Cu(II) in the cell culture medium or the Bobcat339 stock itself.

Troubleshooting Guide

This section addresses common issues that may arise during experiments with Bobcat339.

Question: Why am I seeing inconsistent inhibitory effects of Bobcat339 between experiments?

Possible Causes:

• Variable Copper(II) Contamination: The most likely cause of inconsistency is the variability in Cu(II) levels.[1][2][3] Different batches of media, serum, or even the water used for media preparation can have varying trace metal concentrations. The purity of the Bobcat339 batch itself can also differ.

• Compound Degradation: Bobcat339, like many small molecules, may be unstable in aqueous solutions at 37°C over extended incubation periods.[4][5]

• Incomplete Solubilization: The compound may not be fully dissolved in the stock solution or the final culture medium, leading to inconsistent concentrations.[4]

Suggested Solutions:

• To address the variability due to copper, consider adding a controlled, low micromolar concentration of a copper salt (e.g., CuSO₄) to your culture medium as a positive control to see if it potentiates the effect of Bobcat339. However, be mindful of the potential toxicity of copper to your specific cell line.

• Perform a stability study of Bobcat339 in your specific cell culture medium to determine its half-life (see Experimental Protocols section).

• Ensure complete dissolution of your Bobcat339 stock in DMSO before diluting it in your culture medium.

Question: I'm not observing the expected level of TET inhibition with Bobcat339. What could be the reason?

Possible Causes:

• Purity of Bobcat339: Your batch of Bobcat339 may be highly purified and lack the necessary Cu(II) for optimal activity.[1][2][3]

• Degradation of Bobcat339: The compound may have degraded in the stock solution due to improper storage or in the culture medium during a long-term experiment.

• Adsorption to Plasticware: Small molecules can adsorb to the surface of plastic plates and tubes, reducing the effective concentration in the medium.[5]

• Cell Permeability: While Bobcat339 is reported to be cell-permeable, its uptake can vary between cell lines.

Suggested Solutions:

• Test different batches of Bobcat339 or source it from different vendors, as the level of Cu(II) contamination can vary.[1]

• Prepare fresh stock solutions of Bobcat339 in DMSO and store them in small aliquots at -80°C to avoid repeated freeze-thaw cycles.

• Use low-protein-binding plates and pipette tips to minimize adsorption.[4]

• If poor cell permeability is suspected, you may need to increase the concentration of Bobcat339, but be cautious of potential off-target effects.

Question: My cells are showing signs of toxicity after treatment with Bobcat339. What should I do?

Possible Causes:

• High Concentration of Bobcat339: The concentration of Bobcat339 used may be too high for your specific cell line.

• Solvent Toxicity: The final concentration of the solvent (e.g., DMSO) in the culture medium may be toxic to the cells.

• Copper Toxicity: If the inhibitory effect is dependent on copper, the combined toxicity of Bobcat339 and copper could be detrimental to the cells.

Suggested Solutions:

• Perform a dose-response experiment to determine the optimal non-toxic concentration of Bobcat339 for your cell line.

• Ensure the final concentration of DMSO in your cell culture medium is below the toxic threshold for your cells (typically <0.5%).

• Run a control with the solvent alone to assess its toxicity.

• If you are adding exogenous copper, perform a dose-response experiment for copper alone to determine its toxicity profile in your cell line.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for Bobcat339 stock solutions? A1: Bobcat339 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare a concentrated stock solution. It is recommended to store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q2: How stable is Bobcat339 in aqueous cell culture media? A2: There is no publicly available data on the stability of Bobcat339 in different cell culture media. The stability can be influenced by factors such as the pH of the medium, the presence of serum, and the incubation temperature.[4][6] It is recommended to perform a stability study in your specific experimental conditions.

Q3: Does the type of cell culture medium (e.g., DMEM, RPMI-1640) affect the stability of Bobcat339? A3: Different media formulations contain varying compositions of amino acids, vitamins, and metal ions, which could potentially interact with and affect the stability of Bobcat339.[6] Therefore, it is advisable to assess the stability of Bobcat339 in the specific medium you are using for your experiments.

Q4: Should I be concerned about the presence of serum in my cell culture medium? A4: Serum contains proteins that can bind to small molecules, which may either stabilize them or reduce their effective concentration. It is recommended to assess the stability of Bobcat339 in both serum-free and serum-containing media if both conditions are relevant to your experiments.[4]

Data Presentation

To systematically evaluate the stability of Bobcat339, we recommend maintaining a detailed record of your experimental findings. The following table provides a template for organizing your stability data.

Time Point (hours)	Media Type	Serum (%)	Replicate 1 (% Remaining)	Replicate 2 (% Remaining)	Replicate 3 (% Remaining)	Average (% Remaining)	Standard Deviation
0	DMEM	10	100	100	100	100	0
2	DMEM	10
8	DMEM	10
24	DMEM	10
48	DMEM	10
0	RPMI-1640	10	100	100	100	100	0
2	RPMI-1640	10
8	RPMI-1640	10
24	RPMI-1640	10
48	RPMI-1640	10

Experimental Protocols

This section provides a detailed methodology for assessing the stability of Bobcat339 in cell culture media using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective: To determine the rate of degradation of Bobcat339 in a specific cell culture medium over time.

Materials:

• Bobcat339

• DMSO (cell culture grade)

• Cell culture medium of interest (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS), if applicable

• Sterile, low-protein-binding microcentrifuge tubes or multi-well plates

• Calibrated pipettes and low-protein-binding tips

• Incubator (37°C, 5% CO₂)

• HPLC or LC-MS system

Procedure:

• Prepare Stock Solution: Prepare a 10 mM stock solution of Bobcat339 in DMSO.

• Prepare Working Solution: Dilute the Bobcat339 stock solution in pre-warmed cell culture medium (with or without serum, as required) to a final concentration of 10 µM. Ensure the final DMSO concentration is below 0.5%.

• Experimental Setup:

  • Aliquot the working solution into sterile, low-protein-binding microcentrifuge tubes or wells of a multi-well plate.

  • Prepare triplicate samples for each time point.

• Time Course Incubation:

  • Incubate the samples at 37°C in a humidified incubator with 5% CO₂.

  • Collect samples at designated time points (e.g., 0, 2, 4, 8, 24, and 48 hours). The 0-hour time point should be collected immediately after preparation.

• Sample Processing:

  • For samples containing serum, precipitate the proteins by adding 3 volumes of cold acetonitrile.

  • Vortex the samples and centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube or well for analysis.

• Analysis:

  • Analyze the concentration of Bobcat339 in each sample using a validated HPLC or LC-MS method.

• Data Calculation:

  • Calculate the percentage of Bobcat339 remaining at each time point relative to the concentration at time 0.

  • % Remaining = (Concentration at time t / Concentration at time 0) x 100

Mandatory Visualizations

Caption: Experimental workflow for assessing Bobcat339 stability.

Caption: Simplified TET enzyme signaling pathway and Bobcat339 inhibition.

References

• 1. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. experts.umn.edu [experts.umn.edu]
• 3. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: The Role of Contaminating Copper(II) in Bobcat339 Activity

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Bobcat339. Recent studies have demonstrated that the inhibitory activity of Bobcat339 on Ten-eleven translocation (TET) enzymes is mediated by contaminating Copper(II) (Cu(II)). This guide addresses specific issues that may arise during experimentation due to this phenomenon.

Frequently Asked Questions (FAQs)

Q1: What is Bobcat339 and what was its originally reported function?

Bobcat339 is a synthetic, cytosine-based small molecule that was initially reported as a potent and selective inhibitor of TET enzymes, with IC50 values of 33 μM for TET1 and 73 μM for TET2.[1] TET enzymes (TET1, TET2, TET3) are Fe(II) and α-ketoglutarate dependent dioxygenases that play a crucial role in DNA demethylation by oxidizing 5-methylcytosine (B146107) (5mC).[2][3]

Q2: What is the current understanding of Bobcat339's activity?

Subsequent research has revealed that Bobcat339 alone possesses minimal to no inhibitory activity against TET1 and TET2 at the previously reported concentrations.[2][4][5] The observed inhibition is, in fact, a result of contaminating Cu(II) ions remaining from the synthesis process.[2] The inhibitory activity of commercial preparations of Bobcat339 has been shown to directly correlate with their Cu(II) content.[2][5]

Q3: How does Copper(II) mediate the inhibition of TET enzymes?

While the precise mechanism is still under investigation, it is suggested that a Bobcat339-Cu(II) complex is a more potent inhibitor of TET enzymes than either Bobcat339 or Cu(II) alone.[2] This enhanced potency could be due to more favorable interactions between the TET catalytic domain and the Bobcat339-copper complex.[2]

Q4: I am observing TET inhibition with my commercial batch of Bobcat339. What does this imply?

If you are observing TET inhibition, it is highly likely that your batch of Bobcat339 is contaminated with Cu(II). The level of inhibition will likely be proportional to the concentration of Cu(II) in your sample.

Q5: How can I determine if my Bobcat339 sample is contaminated with Copper(II)?

A simple visual inspection can be an initial indicator. Some researchers have noted that Cu(II)-contaminated Bobcat339 appears as a "seafoam-green" or "green powder," while purer, in-house synthesized batches are not colored.[2] For a quantitative assessment, analytical techniques such as inductively coupled plasma mass spectrometry (ICP-MS) can be used to determine the exact concentration of copper in your sample.

Troubleshooting Guide

Issue 1: Inconsistent or weaker-than-expected TET inhibition with Bobcat339.

• Possible Cause: Your batch of Bobcat339 may have a low level of Cu(II) contamination or be a purer preparation.

• Troubleshooting Steps:

  • Verify the source and purity of your Bobcat339. If possible, obtain a certificate of analysis from the vendor that includes information on elemental impurities.

  • Test a range of concentrations. The previously reported effective concentrations may not be relevant if your sample has low Cu(II) content.

  • As a positive control, test the effect of Cu(II) (as CuSO₄) alone on your TET enzyme activity. This will help you understand the baseline inhibition by the metal ion.

  • Consider adding a known concentration of Cu(II) to your pure Bobcat339 to see if this potentiates the inhibitory effect. This can help confirm that the activity is Cu(II)-dependent.[2]

Issue 2: High background inhibition in my TET activity assay.

• Possible Cause: Your assay buffer or other reagents may be contaminated with metal ions, including Cu(II).

• Troubleshooting Steps:

  • Use metal-free water and reagents where possible.

  • Consider adding a chelating agent like EDTA to a control well. If inhibition is reduced, it suggests metal ion contamination is a factor. Note that EDTA will also chelate the essential Fe(II) cofactor for TET enzymes, so this should be interpreted with caution.

  • Analyze your buffers and reagents for trace metal contamination.

Issue 3: Discrepancy between in vitro and cell-based assay results.

• Possible Cause: The intracellular concentration of free Cu(II) is typically very low, which may affect the activity of contaminated Bobcat339 in a cellular context.[6]

• Troubleshooting Steps:

  • Confirm the effect of your Bobcat339 batch in a cell-based assay by measuring global 5-hydroxymethylcytosine (B124674) (5hmC) levels. A significant decrease in 5hmC would suggest effective TET inhibition in cells.[2]

  • Be aware that cell-based results with contaminated Bobcat339 may not be solely attributable to the compound itself. The observed effects are likely due to the Bobcat339-Cu(II) complex.

Data Presentation

Table 1: In Vitro Inhibition of TET1 and TET2 by Different Bobcat339 Preparations and Copper(II)

Compound/Mixture (at 125 µM)	TET1 Activity (% of DMSO control)	TET2 Activity (% of DMSO control)
In-house synthesized Bobcat339	No significant reduction	No significant reduction
Sigma-Aldrich Bobcat339	No significant reduction	No significant reduction
MedKoo Bobcat339 (Cu(II) contaminated)	Near total inhibition	Near total inhibition
Copper(II) Sulfate (CuSO₄)	Near total inhibition	Near total inhibition
In-house Bobcat339 + CuSO₄ (1:1)	Near total inhibition	Near total inhibition

Data summarized from Weirath et al., ACS Medicinal Chemistry Letters, 2022.[2]

Table 2: Dose-Dependent Inhibition of TET1 by Copper(II) in the Presence and Absence of Bobcat339

Cu(II) Concentration (µM)	Inhibition of TET1 with Cu(II) alone	Inhibition of TET1 with Cu(II) + 125 µM Bobcat339
1	Significant Inhibition	Significantly greater inhibition than Cu(II) alone
4	Strong Inhibition	Significantly greater inhibition than Cu(II) alone

A two-way ANOVA revealed a significant effect on inhibitory activity with the presence of Bobcat339. Data summarized from Weirath et al., ACS Medicinal Chemistry Letters, 2022.[2]

Experimental Protocols

1. In Vitro TET Enzyme Inhibition Assay using LC-MS/MS

This protocol is for quantifying the conversion of 5mC to 5hmC by a recombinant TET enzyme catalytic domain.

• Materials:

  • Recombinant human TET1 or TET2 catalytic domain

  • Hemimethylated synthetic DNA oligomer substrate containing 5mC

  • Assay Buffer: 50 mM HEPES (pH 8.0), 1 mM α-ketoglutarate, 1 mM dithiothreitol (B142953) (DTT), 2 mM ascorbic acid, 100 µM (NH₄)₂Fe(SO₄)₂·6H₂O

  • Bobcat339 and/or CuSO₄ dissolved in DMSO

  • DMSO (as vehicle control)

  • Quenching solution: 10 mM EDTA

  • Genomic DNA digestion enzymes (e.g., Nuclease P1, Snake Venom Phosphodiesterase, Alkaline Phosphatase)

  • LC-MS/MS system

• Procedure:

  • Prepare a reaction mixture containing the TET enzyme and the DNA substrate in the assay buffer.

  • Add the desired concentration of Bobcat339, CuSO₄, or the Bobcat339/CuSO₄ mixture (or DMSO for the control) to the reaction mixture.

  • Incubate the reaction at 37°C for a specified time (e.g., 30-60 minutes).

  • Stop the reaction by adding the quenching solution.

  • Digest the DNA substrate to individual nucleosides using a cocktail of genomic DNA digestion enzymes according to the manufacturer's protocol.

  • Analyze the digested sample by isotope dilution LC-MS/MS to quantify the amounts of 5mC and 5hmC.

  • Calculate the percent conversion of 5mC to 5hmC and normalize to the DMSO control to determine the percent inhibition.

2. Cell-Based Assay for Global 5hmC Levels using Dot Blot

This protocol is for assessing the in-cell activity of TET inhibitors by measuring changes in total genomic 5hmC.

• Materials:

  • Cell line of interest (e.g., Hep3B) cultured under standard conditions

  • Bobcat339 and/or CuSO₄ dissolved in a suitable solvent

  • Vehicle control (e.g., DMSO)

  • Genomic DNA extraction kit

  • Nitrocellulose or PVDF membrane

  • Denaturation buffer (e.g., 0.1 M NaOH, 1.5 M NaCl)

  • Neutralization buffer (e.g., 0.5 M Tris-HCl pH 7.5, 1.5 M NaCl)

  • UV crosslinker

  • Blocking buffer (e.g., 5% non-fat milk in TBST)

  • Primary antibody specific for 5hmC

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate (ECL)

  • Imaging system

• Procedure:

  • Treat cultured cells with the desired concentrations of Bobcat339, CuSO₄, or vehicle control for a specified period (e.g., 48 hours).

  • Harvest the cells and extract genomic DNA using a commercial kit.

  • Denature the DNA by incubating in denaturation buffer.

  • Spot serial dilutions of the denatured DNA onto a nitrocellulose or PVDF membrane.

  • Neutralize the membrane with neutralization buffer.

  • Crosslink the DNA to the membrane using a UV crosslinker.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-5hmC antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

  • Add the chemiluminescent substrate and capture the signal using an imaging system.

  • Quantify the dot intensities and compare the 5hmC levels in treated samples to the vehicle control.

Visualizations

Caption: TET enzyme signaling pathway and the point of inhibition by the Bobcat339-Cu(II) complex.

Caption: Experimental workflow for assessing Bobcat339 and Cu(II) effects on TET activity.

Caption: Logical relationship of Bobcat339, Cu(II), and observed TET inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methods for Detection and Mapping of Methylated and Hydroxymethylated Cytosine in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Global DNA 5hmC Quantification by LC-MS/MS, DNA Hydroxymethylation Analysis - CD BioSciences [epigenhub.com]
• 6. researchgate.net [researchgate.net]

Troubleshooting Bobcat339's effect on cell viability and apoptosis

Welcome to the technical support center for Bobcat339, a novel small molecule inhibitor designed to study cell viability and apoptosis. This resource provides troubleshooting guidance and detailed protocols to ensure the successful implementation of Bobcat339 in your research.

Assumed Mechanism of Action: Bobcat339 is a potent and selective inhibitor of the PI3K/Akt signaling pathway. It is designed to bind to Akt, preventing its phosphorylation and subsequent activation. This disruption of a key cell survival pathway is expected to induce apoptosis in sensitive cell lines.[1][2][3][4]

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Bobcat339?

A1: Bobcat339 is an ATP-competitive inhibitor that targets the serine/threonine kinase Akt (also known as Protein Kinase B). By preventing the phosphorylation of Akt, it blocks downstream signaling that promotes cell survival and proliferation. This inhibition leads to the activation of pro-apoptotic pathways, ultimately resulting in programmed cell death.[1][2]

Q2: What is the recommended solvent and storage condition for Bobcat339?

A2: Bobcat339 is supplied as a lyophilized powder. For stock solutions, we recommend dissolving it in pure, anhydrous Dimethyl Sulfoxide (DMSO) at a concentration of 10 mM.[5] Aliquot the stock solution into smaller volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles. When preparing working concentrations, dilute the stock solution in a serum-free cell culture medium. The final DMSO concentration in your experiment should be kept below 0.1% to avoid solvent-induced cytotoxicity.

Q3: In which cell lines is Bobcat339 expected to be effective?

A3: Bobcat339 is expected to be most effective in cell lines with a constitutively active PI3K/Akt/mTOR pathway.[3][4] This is common in many cancer types, particularly those with mutations in PIK3CA or loss of the tumor suppressor PTEN.[3][6] We recommend performing a dose-response experiment in your cell line of interest to determine its specific sensitivity.

Q4: What is a typical working concentration range for Bobcat339?

A4: The optimal concentration is highly cell-line dependent. Based on preliminary data, a starting range of 1 µM to 25 µM is recommended for initial dose-response studies. Please refer to the data table below for IC50 values in representative cell lines.

Data Presentation

Table 1: IC50 Values of Bobcat339 in Various Cancer Cell Lines (72h Treatment)

Cell Line	Cancer Type	PIK3CA/PTEN Status	IC50 (µM)	Assay Method
MCF-7	Breast Cancer	PIK3CA Mutant	5.2	MTT Assay
PC-3	Prostate Cancer	PTEN Null	8.9	MTT Assay
A549	Lung Cancer	Wild Type	21.4	MTT Assay
U87 MG	Glioblastoma	PTEN Null	7.5	CellTiter-Glo

Troubleshooting Guides

This section addresses common issues encountered during experiments with Bobcat339.

Issue 1: Cell Viability Assay (e.g., MTT)

Question: I am not observing the expected decrease in cell viability after treating my cells with Bobcat339.

Possible Causes	Recommended Solutions
Compound Inactivity	Ensure Bobcat339 stock solution was stored correctly at -20°C or -80°C and protected from light. Avoid multiple freeze-thaw cycles. Prepare fresh dilutions for each experiment.
Suboptimal Concentration/Duration	Perform a dose-response experiment (e.g., 0.1, 1, 5, 10, 25, 50 µM) and a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal conditions for your specific cell line.
Cell Line Resistance	Your cell line may have intrinsic resistance to Akt inhibition due to pathway redundancy or other survival mechanisms.[7] Confirm the presence and activity of the PI3K/Akt pathway in your cells via Western Blot for phosphorylated Akt (p-Akt).
MTT Assay Interference [8][9][10]	Some compounds can interfere with the MTT reagent's reduction to formazan.[8][11] 1. Control: Include a "no-cell" control with media, MTT, and Bobcat339 to check for chemical reduction of the dye. 2. Alternative Assay: Use a non-enzymatic viability assay, such as CellTiter-Glo® (luminescence-based ATP measurement) or a crystal violet staining assay.
High Cell Seeding Density	Overly confluent cells can exhibit altered metabolic rates and drug sensitivity. Optimize your seeding density to ensure cells are in the logarithmic growth phase during treatment.

Issue 2: Apoptosis Assay (Annexin V/PI Flow Cytometry)

Question: My Annexin V/PI staining results are inconsistent or show high levels of necrosis in the control group.

Possible Causes	Recommended Solutions
Harsh Cell Handling [12]	Mechanical stress during harvesting can damage cell membranes, leading to false positives for both Annexin V and PI.[12][13] 1. Enzyme Choice: Use a gentle, non-enzymatic cell dissociation buffer or Accutase instead of Trypsin-EDTA. EDTA chelates Ca2+, which is required for Annexin V binding.[14] 2. Pipetting: Pipette gently and avoid vigorous vortexing. Centrifuge at low speed (e.g., 300 x g).[12]
Incorrect Staining Protocol	1. Collect Supernatant: Apoptotic cells may detach. Always collect the culture supernatant, combine it with the adherent cells, and then proceed with staining.[14] 2. Do Not Wash Post-Staining: Do not wash cells after adding the Annexin V and PI reagents, as this will remove the bound antibodies. Proceed directly to flow cytometry analysis.[14]
Incorrect Flow Cytometer Settings	1. Controls are Key: Always include unstained, PI-only, and Annexin V-only stained cells to set up proper voltage and compensation settings.[14] This is crucial to correct for spectral overlap between fluorophores.
Suboptimal Treatment Time	The window for detecting early apoptosis (Annexin V+/PI-) can be narrow. If you see a majority of late apoptotic/necrotic cells (Annexin V+/PI+), you may have missed the optimal time point. Perform a time-course experiment (e.g., 6, 12, 24, 48 hours) to capture the full apoptotic progression.[15]

Issue 3: Western Blot Analysis

Question: I am unable to detect a decrease in phosphorylated Akt (p-Akt) or an increase in cleaved Caspase-3.

Possible Causes	Recommended Solutions
Low Target Protein Abundance	1. Increase Protein Load: For detecting phosphorylated or cleaved proteins, which may be a small fraction of the total, increase the total protein loaded per lane to 30-50 µg.[16] 2. Use a Positive Control: Use a cell lysate known to express your target protein or treat cells with a known inducer of the pathway (e.g., staurosporine (B1682477) for cleaved caspase-3) to validate your antibody and protocol.[17]
Suboptimal Antibody Performance	1. Validate Antibody: Ensure your primary antibody is validated for Western Blot and is specific for the intended target (e.g., phospho-Akt Ser473).[18] 2. Optimize Dilution: The recommended antibody dilution is a starting point. Perform a titration to find the optimal concentration for your experimental setup.[16]
Protein Degradation	Phosphatases and proteases can become active upon cell lysis, degrading your target proteins. Always use fresh lysis buffer containing a cocktail of protease and phosphatase inhibitors. Keep samples on ice or at 4°C throughout the preparation process.
Incorrect Sample Timing	Dephosphorylation of Akt can be a rapid event. For p-Akt analysis, harvest cells at earlier time points (e.g., 1, 4, 8 hours) after Bobcat339 treatment. Conversely, caspase cleavage is a later event, so check at 12, 24, or 48 hours.
Inefficient Protein Transfer	Verify successful protein transfer from the gel to the membrane by staining the membrane with Ponceau S before the blocking step.[17]

Visualizations and Workflows

Bobcat339 Mechanism of Action

The diagram below illustrates the PI3K/Akt signaling pathway and the inhibitory action of Bobcat339, which leads to apoptosis.

Caption: Bobcat339 inhibits Akt phosphorylation, preventing apoptosis suppression.

Standard Experimental Workflow

This workflow outlines the typical steps for assessing the effect of Bobcat339 on a chosen cell line.

Caption: General workflow for testing Bobcat339's effects on cells.

Troubleshooting Logic: No Effect Observed

Use this decision tree to diagnose experiments where Bobcat339 does not produce the expected decrease in cell viability or increase in apoptosis.

References

• 1. Role of the PI3K/AKT signalling pathway in apoptotic cell death in the cerebral cortex of streptozotocin-induced diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of Apoptosis | Cell Signaling Technology [cellsignal.com]
• 3. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 4. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MTT assay overview | Abcam [abcam.com]
• 6. Challenges in the clinical development of PI3K inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Resistance to Targeted Inhibitors of the PI3K/AKT/mTOR Pathway in Advanced Oestrogen-Receptor-Positive Breast Cancer [mdpi.com]
• 8. Is Your MTT Assay the Right Choice? [promega.com]
• 9. What are the limitations of MTT assays? | AAT Bioquest [aatbio.com]
• 10. researchgate.net [researchgate.net]
• 11. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. bosterbio.com [bosterbio.com]
• 14. yeasenbio.com [yeasenbio.com]
• 15. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 16. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 17. assaygenie.com [assaygenie.com]
• 18. bio-rad-antibodies.com [bio-rad-antibodies.com]

Technical Support Center: Bobcat339 and its Effects on the Epigenome

This technical support guide provides researchers, scientists, and drug development professionals with essential information for designing experiments and troubleshooting issues related to the use of Bobcat339.

Frequently Asked Questions (FAQs)

Q1: How does Bobcat339 affect DNMTs?

A1: This is a critical point of clarification. Current research indicates that Bobcat339 is not a direct inhibitor of DNA methyltransferases (DNMTs).[1][2][3][4] Specifically, studies have shown that Bobcat339 does not inhibit the activity of DNMT3a, a key de novo DNA methyltransferase, even at concentrations as high as 500 μM.[2][3]

Bobcat339 is characterized as an inhibitor of the Ten-eleven translocation (TET) family of enzymes.[1][2][3][5] TET enzymes are responsible for oxidizing 5-methylcytosine (B146107) (5mC), the epigenetic mark established by DNMTs, into 5-hydroxymethylcytosine (B124674) (5hmC) and further oxidized forms. This process is a key step in active DNA demethylation.

Therefore, Bobcat339's effect on the DNA methylation landscape is indirect. By inhibiting TET enzymes, Bobcat339 prevents the removal of methyl marks, which can lead to a passive maintenance or accumulation of 5mC at certain genomic locations. One study noted that a 24-hour treatment of MCF10A cells with 10 µM Bobcat339 resulted in an approximate 50% increase in global DNA methylation.[6]

Q2: What is the relationship between TETs and DNMTs?

A2: DNMTs and TETs have opposing functions that dynamically regulate the DNA methylation landscape.

• DNMTs (DNMT1, DNMT3a, DNMT3b) are the "writers" of DNA methylation. They catalyze the transfer of a methyl group to cytosine residues, establishing and maintaining 5mC marks, which are typically associated with gene silencing when located in promoter regions.[7]

• TETs (TET1, TET2, TET3) are the "erasers" (or more accurately, "modifiers") of DNA methylation. They initiate the demethylation process by oxidizing 5mC to 5hmC, 5fC, and 5caC.[7] These oxidized forms can lead to passive demethylation during DNA replication as they are not recognized by the maintenance methyltransferase DNMT1.[7]

By inhibiting TETs, Bobcat339 blocks the first step of active DNA demethylation, thus influencing the balance of DNA methylation states maintained by DNMTs.

Caption: Interplay of DNMTs and TETs in DNA methylation.

Quantitative Data Summary

The following table summarizes the inhibitory activity of Bobcat339 on TET enzymes.

Target Enzyme	IC50 Value	Notes
TET1	33 µM	Inhibitory concentration for 50% enzyme activity reduction.[1][2][5]
TET2	73 µM	Inhibitory concentration for 50% enzyme activity reduction.[1][2][5]
DNMT3a	> 500 µM	No substantial inhibition observed at this concentration.[2][3]

Troubleshooting Guides

Problem 1: Inconsistent or no inhibitory effect of Bobcat339 on TET activity.

• Potential Cause: A critical 2022 study reported that the inhibitory activity of Bobcat339 against TET enzymes is mediated by contaminating Copper(II) (Cu(II)) in the chemical preparation.[6][7] The study concluded that Bobcat339 alone is not capable of inhibiting TET enzymes at the previously reported concentrations.[7]

• Troubleshooting Steps:

  • Source Verification: Note the vendor of your Bobcat339. The study found that Bobcat339 from some vendors contained Cu(II) contamination, while others did not.[7]

  • Control for Metal Contamination: Include a control group treated with a copper chelator (e.g., EDTA) alongside Bobcat339. If the inhibitory effect is diminished, it strongly suggests the activity was due to copper contamination.

  • Direct Copper Control: Run a parallel experiment using Cu(II) alone to observe if it replicates the effects seen with your Bobcat339 stock.[7]

  • Use In-House Synthesized Compound: If possible, use a highly purified, in-house synthesized batch of Bobcat339 to eliminate vendor-specific contamination.

Caption: Troubleshooting logic for Bobcat339's activity.

Problem 2: Unexpected changes in gene expression that do not correlate with 5mC changes.

• Potential Cause: Bobcat339, like any small molecule inhibitor, could have off-target effects unrelated to TET inhibition. Additionally, changes in 5hmC itself, not just 5mC, can influence gene expression.

• Troubleshooting Steps:

  • Confirm TET Inhibition: First, confirm that your Bobcat339 treatment is reducing global 5hmC levels in your experimental system (see Protocol 1). This ensures the compound is active on its intended target.

  • Use a Structural Analogue: Include a control with a structurally similar but inactive analogue of Bobcat339. If the unexpected effects persist, they are likely off-target.

  • Rescue Experiment: If possible, perform a rescue experiment by overexpressing a TET enzyme. This can help confirm if the observed phenotype is specifically due to TET inhibition.

  • Multiple Inhibitors: Use a different, structurally unrelated TET inhibitor to see if it phenocopies the effects of Bobcat339.

Experimental Protocols

Protocol 1: Validating TET Inhibition via Global 5hmC Quantification

Objective: To confirm that Bobcat339 is actively inhibiting TET enzymes in your cellular model by measuring the reduction in global 5-hydroxymethylcytosine (5hmC).

Methodology:

• Cell Culture and Treatment: Plate cells (e.g., HT-22, Hep3B) at a desired density and allow them to adhere.[5][7] Treat cells with a dose-response of Bobcat339 (e.g., 10 µM, 33 µM, 75 µM) and a vehicle control (e.g., DMSO) for 24-48 hours.[5][7]

• Genomic DNA Extraction: Harvest cells and extract genomic DNA using a commercial kit, ensuring high purity.

• Quantification of 5hmC:

  • Dot Blot Assay: Denature DNA and spot serial dilutions onto a nitrocellulose membrane. Crosslink the DNA to the membrane. Block the membrane and probe with a highly specific anti-5hmC antibody. Detect with a secondary antibody and chemiluminescence or fluorescence. Quantify spot intensity relative to a loading control (e.g., methylene (B1212753) blue stain).

  • ELISA-based Assay: Use a commercial kit (e.g., EpiQuik™ Hydroxymethyl DNA Immunosorbent Assay Kit) for a more quantitative, plate-based measurement of global 5hmC levels.

• Data Analysis: Normalize the 5hmC signal to the total amount of DNA loaded. Compare the levels in Bobcat339-treated samples to the vehicle control. A significant reduction in 5hmC indicates successful TET inhibition.

Protocol 2: Assessing Downstream Effects on Global 5mC Levels

Objective: To determine the indirect effect of Bobcat339-mediated TET inhibition on global DNA methylation levels maintained by DNMTs.

Methodology:

• Cell Culture and Treatment: Follow the same treatment protocol as in Protocol 1. A longer time course (e.g., 48-72 hours) may be necessary to observe changes in 5mC.

• Genomic DNA Extraction: Harvest cells and extract high-quality genomic DNA.

• Quantification of 5mC:

  • ELISA-based Assay: Use a commercial global DNA methylation kit that employs a 5-mC-specific antibody for quantification. These kits provide a colorimetric or fluorometric readout.

  • LC-MS/MS: For the most accurate quantification, use liquid chromatography-tandem mass spectrometry to determine the precise ratio of 5mC to total cytosine.

  • LINE-1 Methylation Assay: As a surrogate for global methylation, assess the methylation status of LINE-1 retrotransposon elements, which are typically heavily methylated, using bisulfite pyrosequencing.

• Data Analysis: Compare the percentage of global 5mC in treated versus control samples. An increase in 5mC would be the expected indirect consequence of sustained TET inhibition.

Caption: Experimental workflow for studying Bobcat339 effects.

References

• 1. Bobcat339 | TET inhibitor | Probechem Biochemicals [probechem.com]
• 2. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Bobcat339 HCl|CAS |DC Chemicals [dcchemicals.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]

Addressing variability in Bobcat339 efficacy across different cell lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the variability in the efficacy of Bobcat339, a cytosine-based inhibitor of Ten-Eleven Translocation (TET) enzymes, across different cell lines. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: We are observing significant differences in the inhibitory effect of Bobcat339 on 5-hydroxymethylcytosine (B124674) (5hmC) levels and cell viability across our panel of cell lines. What are the potential reasons for this variability?

A1: Variability in Bobcat339 efficacy is a documented phenomenon and can be attributed to several key factors:

• Copper (II) Contamination: A critical and often overlooked factor is the presence of contaminating Copper (II) ions in the Bobcat339 preparation.[1][2] Research has shown that the inhibitory activity of Bobcat339 against TET enzymes is significantly enhanced by Cu(II).[1][2][3] Preparations of Bobcat339 with minimal or no copper contamination may exhibit significantly reduced or negligible inhibitory activity.[1]

• Differential Expression of TET Enzymes: Cell lines exhibit varying endogenous expression levels of TET1 and TET2, the primary targets of Bobcat339.[4] Cells with higher levels of TET1 and/or TET2 may be more sensitive to inhibition by Bobcat339. Conversely, cell lines with low or negligible expression of these enzymes are likely to show a blunted or no response.

• Cellular Uptake and Efflux: The efficiency with which Bobcat339 enters and is retained within a cell can differ between cell lines. This can be influenced by the expression of various membrane transporters.

• Metabolic Stability: The intracellular metabolic stability of Bobcat339 may vary across different cell types, leading to differences in the effective intracellular concentration and duration of action.

• Cellular Context and Off-Target Effects: The overall genetic and epigenetic landscape of a cell line can influence its response to any therapeutic agent. While the primary off-target concern for Bobcat339 is copper contamination, other unforeseen off-target effects could contribute to variable phenotypes.

Q2: How can we test if our batch of Bobcat339 is active?

A2: The most direct way to assess the activity of your Bobcat339 stock is to determine its ability to reduce global 5hmC levels in a sensitive cell line.

• Positive Control Cell Line: Use a cell line known to be responsive to Bobcat339, such as the HT-22 mouse hippocampal neuronal cell line or certain Diffuse Midline Glioma (DMG) cell lines (e.g., JHHDIPG1, HSJD007).[5][6]

• 5hmC Dot Blot Assay: This is a relatively straightforward and semi-quantitative method to assess changes in global 5hmC levels. A detailed protocol is provided in the "Experimental Protocols" section below. A significant reduction in the dot blot signal for 5hmC after treatment with Bobcat339 indicates an active compound.

• In Vitro Enzymatic Assay: For a more direct measure of inhibitory activity, you can perform an in vitro enzymatic assay using recombinant TET1 or TET2 protein.

Q3: We suspect our Bobcat339 solution may be contaminated with copper. How can we test for this and what can be done?

A3: Testing for and addressing copper contamination is crucial for obtaining reliable results.

• Quantification of Copper: The copper content in your Bobcat339 solution can be quantified using methods such as Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES) or colorimetric assays.[7][8][9][10] A protocol for a spectrophotometric method is provided below.

• Purchasing High-Purity Compound: Whenever possible, purchase Bobcat339 from reputable vendors who provide a certificate of analysis that includes information on elemental impurities, including copper.

• Experimental Control: If you suspect copper contamination, include a control group in your experiments where cells are treated with a copper salt (e.g., CuSO₄) at a concentration equivalent to that found in your Bobcat339 solution. This will help to distinguish the effects of Bobcat339 from those of copper alone.

Q4: Our cell line of interest does not respond to Bobcat339, even at high concentrations. What troubleshooting steps can we take?

A4: If you observe a lack of response, a systematic troubleshooting approach is recommended. The following logical workflow can help pinpoint the issue:

Figure 1: A logical workflow for troubleshooting the lack of response to Bobcat339.

Data Presentation

Table 1: Summary of Reported Bobcat339 Efficacy in Various Cell Lines

Cell Line	Organism	Tissue of Origin	Target(s)	Concentration Range	Observed Effect	Reference(s)
HT-22	Mouse	Hippocampal Neuron	TET enzymes	10 µM	Significant reduction in global 5hmC levels.	[6]
Hep3B	Human	Liver Carcinoma	TET enzymes	50 µM	Significant decrease in 5hmC with Cu(II) contaminated Bobcat339; no reduction with pure Bobcat339.	[1]
DMG (JHHDIPG1, HSJD007)	Human	Diffuse Midline Glioma	TET enzymes	10 - 50 µM	Dose-dependent reduction in 5hmC (up to ~94%), increased 5mC, reduced proliferation, and induced apoptosis.	[5]
C2C12	Mouse	Myoblast	TET enzymes	Not specified	Increased global 5mC, decreased global 5hmC, and inhibition of osteoblast differentiation.	[11]
MDA-MB-231	Human	Breast Adenocarcinoma	TET1 and TET2	25 µM	Downregulation of FANCA expression.	[12]

Table 2: In Vitro Inhibitory Activity of Bobcat339 against TET Enzymes

Enzyme	IC₅₀ (µM)	Assay Conditions	Reference(s)
TET1	33	Enzymatic assay with recombinant human TET1.	[3][6]
TET2	73	Enzymatic assay with recombinant human TET2.	[3][6]

Signaling Pathways

The primary mechanism of action of Bobcat339 is the direct inhibition of TET enzymes, which blocks the conversion of 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (5hmC). This leads to an increase in DNA methylation and a decrease in hydroxymethylation, which can subsequently alter gene expression.

Figure 2: The inhibitory effect of Bobcat339 on the DNA demethylation pathway.

Experimental Protocols

Protocol 1: Assessment of Global 5hmC Levels by Dot Blot Assay

This protocol allows for the semi-quantitative analysis of global 5-hydroxymethylcytosine (5hmC) levels in genomic DNA.

Materials:

• Genomic DNA isolated from control and Bobcat339-treated cells.

• 0.1 M NaOH

• 6.6 M Ammonium (B1175870) acetate (B1210297)

• Positively charged nylon membrane (e.g., Amersham Hybond-N+)

• UV cross-linker

• Blocking solution (5% non-fat milk in TBST)

• Primary antibody: anti-5hmC antibody

• Secondary antibody: HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• DNA Denaturation:

  • For each sample, dilute 100-500 ng of genomic DNA in 0.1 M NaOH to a final volume of 10 µL.

  • Incubate at 95-100°C for 10 minutes to denature the DNA.

  • Immediately place on ice for 5 minutes.

  • Add 1 µL of 6.6 M ammonium acetate to neutralize the solution.

• Membrane Spotting:

  • Spot 2 µL of each denatured DNA sample onto a dry, positively charged nylon membrane.

  • Allow the spots to air dry completely.

  • Cross-link the DNA to the membrane using a UV cross-linker (auto cross-link setting).

• Immunoblotting:

  • Block the membrane in blocking solution for 1 hour at room temperature with gentle agitation.

  • Incubate the membrane with the primary anti-5hmC antibody (diluted in blocking solution according to the manufacturer's recommendation) overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking solution) for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with the chemiluminescent substrate according to the manufacturer's instructions.

  • Capture the signal using an imaging system.

  • Quantify the dot intensity using image analysis software. A loading control, such as methylene (B1212753) blue staining of the membrane, can be used to normalize the data.

Protocol 2: Analysis of TET1 and TET2 Expression by Western Blot

This protocol describes the detection of endogenous TET1 and TET2 protein levels in cell lysates.

Materials:

• Cell lysates from different cell lines.

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Validated anti-TET1 antibody (e.g., Novus Biologicals, NBP2-19290)

  • Validated anti-TET2 antibody (e.g., Abcam, ab124297; Cell Signaling Technology, #45010; Diagenode, C15200179)[13][14][15]

• Loading control antibody (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Protein Quantification and Sample Preparation:

  • Quantify the protein concentration of each cell lysate using a standard method (e.g., BCA assay).

  • Prepare samples by mixing 20-30 µg of protein with Laemmli sample buffer and heating at 95°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Separate the protein samples on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-TET1 or anti-TET2 antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with ECL substrate and capture the signal using an imaging system.

  • Strip the membrane and re-probe with a loading control antibody to ensure equal protein loading.

Protocol 3: Spectrophotometric Quantification of Copper (II) in Bobcat339 Solution

This protocol provides a simple colorimetric method to estimate the concentration of Copper (II) ions.

Materials:

• Bobcat339 solution

• Copper standard solution (e.g., from a copper salt like CuSO₄)

• Dicyclohexanone oxalyldihydrazone (BCO) solution

• Ammonium citrate (B86180) solution

• Ammonia (B1221849) water

• Spectrophotometer

Procedure:

• Prepare a Standard Curve:

  • Prepare a series of known concentrations of the copper standard solution.

  • To each standard, add ammonium citrate and adjust the pH to 9.0-10.0 with ammonia water.

  • Add the BCO solution, mix well, and allow the color to develop.

  • Measure the absorbance of each standard at 610 nm.

  • Plot a standard curve of absorbance versus copper concentration.

• Prepare and Measure the Bobcat339 Sample:

  • Dilute the Bobcat339 solution to be tested.

  • Treat the diluted sample in the same way as the standards (add ammonium citrate, adjust pH, add BCO solution).

  • Measure the absorbance of the Bobcat339 sample at 610 nm.

• Calculate Copper Concentration:

  • Use the absorbance of the Bobcat339 sample and the standard curve to determine the concentration of copper in the solution.

For more detailed information on this method, refer to existing protocols for the colorimetric determination of copper.[7]

References

• 1. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ashpublications.org [ashpublications.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN101995383A - Method for measuring copper ion content of solution - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Chemistry Students' Titration Guide | PDF | Titration | Chemistry [scribd.com]
• 11. Inhibition of TET-mediated DNA demethylation suppresses osteoblast differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Anti-Tet2 antibody (ab124297) | Abcam [abcam.com]
• 14. TET2 Antibody | Cell Signaling Technology [cellsignal.com]
• 15. TET2 Monoclonal Antibody | Diagenode [diagenode.com]

Best practices for long-term storage of Bobcat339

This technical support center provides researchers, scientists, and drug development professionals with best practices for the long-term storage of Bobcat339, along with troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during its use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for solid Bobcat339?

A1: Solid Bobcat339 should be stored at -20°C for optimal stability.[1] Under these conditions, it has been reported to be stable for at least four years.[1] Some suppliers recommend storage of Bobcat339 hydrochloride at 4°C in a sealed container, away from moisture.

Q2: How should I store Bobcat339 in solution?

A2: For long-term storage, it is recommended to prepare stock solutions in anhydrous DMSO and store them in tightly sealed vials at -20°C for up to one year, or at -80°C for up to two years.[2] Aqueous solutions of Bobcat339 are not recommended for storage for more than one day.[1]

Q3: What solvents are suitable for dissolving Bobcat339?

A3: Bobcat339 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[1] The solubility in these solvents is approximately 1 mg/mL.[1] For experiments requiring aqueous buffers, it is advised to first dissolve Bobcat339 in DMSO and then dilute it with the aqueous buffer of choice.[1]

Q4: I am observing inconsistent results with Bobcat339. What could be the cause?

A4: Inconsistent results with Bobcat339 may be attributed to the presence of contaminating Copper(II) (Cu(II)).[3] Research has shown that the inhibitory activity of some commercial preparations of Bobcat339 against TET enzymes is mediated by Cu(II) contamination from the synthesis process.[3] It is crucial to be aware of the purity of your Bobcat339 sample and to consider the potential effects of copper contamination on your experiments.

Q5: How can I check for copper contamination in my Bobcat339 sample?

A5: The most definitive way to check for copper contamination is through analytical techniques such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).[3] If you suspect contamination and do not have access to such equipment, consider purchasing Bobcat339 from a reputable supplier who provides a detailed certificate of analysis specifying the purity and residual metal content.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Reduced or no biological activity	1. Improper storage leading to degradation. 2. Absence of Copper(II) contamination, which may be required for TET inhibitory activity.[3] 3. Use of aged aqueous solutions.	1. Ensure the compound has been stored at -20°C as a solid or as a DMSO stock. 2. If TET inhibition is the desired effect, the presence of Cu(II) may be necessary. Consider using a different batch or a different TET inhibitor. 3. Always prepare fresh aqueous solutions from a DMSO stock immediately before use.[1]
Precipitation of the compound in aqueous buffer	Bobcat339 has low solubility in aqueous solutions.[1]	Prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in your aqueous buffer. Ensure the final DMSO concentration is compatible with your experimental system.
Inconsistent results between different batches	The level of Copper(II) contamination can vary between batches, affecting the compound's apparent activity.[3]	If possible, test new batches for their activity in a standard assay before use in critical experiments. Request a certificate of analysis from the supplier for each batch.

Experimental Protocols

Protocol 1: Preparation of Bobcat339 Stock Solution

Objective: To prepare a stable, concentrated stock solution of Bobcat339 for long-term storage and subsequent use in experiments.

Materials:

• Bobcat339 (crystalline solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber glass vials with screw caps

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Allow the vial of solid Bobcat339 to equilibrate to room temperature before opening to prevent condensation.

• Weigh the desired amount of Bobcat339 using a calibrated analytical balance in a fume hood.

• Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes in sterile, amber glass vials to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Assessment of Bobcat339 Activity (Cell-Based Assay)

Objective: To assess the biological activity of a Bobcat339 batch by measuring its effect on a known cellular process. This protocol provides a general workflow that can be adapted to a specific assay, such as measuring changes in 5-hydroxymethylcytosine (B124674) (5hmC) levels.

Materials:

• Cells of interest (e.g., a cell line known to be responsive to TET inhibition)

• Cell culture medium and supplements

• Bobcat339 stock solution (from Protocol 1)

• Vehicle control (DMSO)

• Assay-specific reagents (e.g., antibodies for immunofluorescence or western blotting, reagents for DNA extraction and analysis)

• Multi-well plates for cell culture

Procedure:

• Seed the cells in multi-well plates at a density appropriate for your specific assay and allow them to adhere overnight.

• Prepare working solutions of Bobcat339 by diluting the stock solution in cell culture medium to the desired final concentrations. Also, prepare a vehicle control with the same final concentration of DMSO.

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of Bobcat339 or the vehicle control.

• Incubate the cells for the desired treatment duration.

• At the end of the treatment period, process the cells according to the specific assay protocol (e.g., cell lysis for western blotting, fixation for immunofluorescence, or DNA extraction).

• Analyze the results to determine the effect of Bobcat339 on the measured endpoint.

Visualizations

Caption: Workflow for the recommended long-term storage and handling of Bobcat339.

Caption: A logical diagram for troubleshooting common issues encountered with Bobcat339.

References

• 1. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to TET Enzyme Inhibitors: Bobcat339 vs. 2-Hydroxyglutarate and Other Compounds

For Research Use Only. Not for diagnostic or therapeutic procedures.

This guide provides a detailed comparison of the efficacy and mechanism of action of various inhibitors of the Ten-Eleven Translocation (TET) family of enzymes. TET enzymes (TET1, TET2, TET3) are critical epigenetic regulators that catalyze the oxidation of 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC), initiating the process of active DNA demethylation.[1][2] Dysregulation of TET activity is implicated in numerous diseases, including cancer, making TET inhibitors valuable tools for researchers, scientists, and drug development professionals.

This comparison focuses on the reported efficacy of Bobcat339, the well-characterized oncometabolite 2-Hydroxyglutarate (2-HG), and the potent pan-TET inhibitor Phylloflavan (C35).

Overview of Compared TET Inhibitors

Bobcat339: Initially identified as a novel, selective, cytosine-based inhibitor of TET1 and TET2.[3][4] However, its efficacy has been contested. A 2022 study presented evidence that the inhibitory activity of Bobcat339 is mediated by contaminating Copper(II) ions from its synthesis, with the purified compound showing minimal to no activity against TET1 and TET2.[5][6][7]

2-Hydroxyglutarate (2-HG): An oncometabolite that accumulates in cells with mutations in the isocitrate dehydrogenase (IDH) 1 and 2 genes.[8] 2-HG is a structural analog of the TET cofactor α-ketoglutarate (α-KG) and acts as a competitive inhibitor of multiple α-KG-dependent dioxygenases, including TET enzymes.[9] Its potency varies between TET isoforms.[8]

Phylloflavan (C35): A potent, cell-permeable, pan-TET inhibitor that targets the catalytic domain of all three TET family members.[10][11][12] It serves as a useful benchmark for broad-spectrum TET inhibition.

Data Presentation: In Vitro Efficacy

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for each compound against the catalytic domains of TET1, TET2, and TET3. Lower IC50 values indicate higher potency.

Inhibitor	Target(s)	IC50 (TET1)	IC50 (TET2)	IC50 (TET3)	Notes
Bobcat339	TET1, TET2	33 µM[3][4]	73 µM[3][4]	Not Reported	Controversial: Activity may be due to Cu(II) contamination. Pure compound reported to have minimal inhibitory activity[5][6]
(R)-2-Hydroxyglutarate	Pan-TET	~800 µM[8]	13-15 µM[8]	~100 µM[8]	Competitive inhibitor with α-KG. Potency is highly dependent on assay conditions and α-KG concentration.
Phylloflavan (C35)	Pan-TET	3.48 µM[10]	1.2 µM[10]	2.31 µM[10]	Potent, broad-spectrum inhibitor targeting the catalytic domain.[11]

Cellular Activity

In cellular assays, the efficacy of TET inhibitors is typically measured by the reduction in global 5-hydroxymethylcytosine (5hmC) levels.

• Bobcat339: The initial study reported that 10 µM Bobcat339 significantly reduced global 5hmC levels in HT-22 neuronal cells after 24 hours.[3] However, the subsequent study found no reduction in genomic 5hmC in Hep3B cells treated with 50 µM of purified Bobcat339, whereas a copper-contaminated sample did show a decrease.[5]

• 2-Hydroxyglutarate: Exposure of primary human mammary epithelial cells to 100 µM of cell-permeable 2-HG for 72 hours led to a measurable decrease in 5hmC.[13] In other models, 2-HG has been shown to cause a marked reduction in global 5hmC levels.[14] The effect is often more pronounced in cancers with IDH mutations where 2-HG accumulates to millimolar concentrations.[8][9]

• Phylloflavan (C35): Treatment with C35 has been demonstrated to reduce genome-wide 5hmC levels in both human and mouse cells, confirming its cell permeability and activity in a cellular context.[15]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the DNA demethylation pathway and a typical workflow for evaluating TET inhibitors.

Caption: TET enzymes oxidize 5mC to 5hmC, which is further processed. Inhibitors block this initial step.

Caption: General workflow for in vitro and cellular assays to determine TET inhibitor efficacy.

Experimental Protocols

In Vitro TET Enzyme Inhibition Assay (ELISA-based)

This protocol describes a competitive ELISA to quantify the inhibition of purified TET enzymes.[12] The assay measures the production of 5hmC from a 5mC-coated DNA substrate.

Materials:

• Recombinant human TET1, TET2, or TET3 enzyme

• 5mC-coated DNA substrate plate

• Assay Buffer (e.g., 50 mM HEPES pH 7.9, 75 µM Fe(NH₄)₂(SO₄)₂, 2 mM Ascorbate, 1 mM α-ketoglutarate)

• TET Inhibitors (Bobcat339, 2-HG, C35) dissolved in appropriate vehicle (e.g., DMSO)

• Anti-5hmC primary antibody

• HRP-conjugated secondary antibody

• TMB (3,3’,5,5’-Tetramethylbenzidine) substrate

• Stop Solution (e.g., 2 M H₂SO₄)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Microplate reader

Procedure:

• Reagent Preparation: Prepare serial dilutions of the TET inhibitors in Assay Buffer. Prepare a solution of the TET enzyme in Assay Buffer.

• Reaction Setup: To the wells of the 5mC DNA-coated plate, add the diluted inhibitors. Add the TET enzyme solution to all wells except for the "no enzyme" control.

• Enzymatic Reaction: Incubate the plate at 37°C for 1-2 hours to allow for the conversion of 5mC to 5hmC.

• Washing: Wash the plate three times with Wash Buffer to remove unbound reagents.

• Primary Antibody Incubation: Add 100 µL of diluted anti-5hmC primary antibody to each well and incubate at room temperature for 1 hour.

• Washing: Repeat the wash step (Step 4).

• Secondary Antibody Incubation: Add 100 µL of diluted HRP-conjugated secondary antibody to each well and incubate at room temperature for 1 hour.

• Washing: Wash the plate five times with Wash Buffer.

• Detection: Add 100 µL of TMB substrate to each well and incubate in the dark at room temperature for 15-30 minutes, or until sufficient color development.

• Stop Reaction: Add 50 µL of Stop Solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control (e.g., DMSO) and determine the IC50 value by fitting the data to a dose-response curve.

Cellular TET Inhibition Assay (Dot Blot)

This protocol measures the ability of a compound to inhibit TET activity within cells by quantifying the global levels of 5hmC in genomic DNA.[16][17][18]

Materials:

• Cell line of interest (e.g., HEK293T, Hep3B)

• Cell culture medium and reagents

• TET Inhibitors

• Genomic DNA extraction kit

• 0.1 M NaOH

• Neutralization buffer (e.g., 6.6 M ammonium (B1175870) acetate)

• Nylon or nitrocellulose membrane

• UV crosslinker

• Blocking Buffer (e.g., 5% non-fat milk in TBST)

• Anti-5hmC primary antibody

• HRP-conjugated secondary antibody

• Chemiluminescence (ECL) detection reagent

• Imaging system

Procedure:

• Cell Treatment: Seed cells and allow them to adhere. Treat the cells with varying concentrations of the TET inhibitor or vehicle control for a specified period (e.g., 24-72 hours).

• Genomic DNA Extraction: Harvest the cells and extract genomic DNA using a commercial kit. Quantify the DNA concentration (e.g., using a spectrophotometer).

• DNA Denaturation: Dilute 1-2 µg of genomic DNA from each sample in 0.1 M NaOH. Heat at 95-99°C for 5-10 minutes to denature the DNA.

• Neutralization & Spotting: Cool the samples on ice. Neutralize the DNA solution with a neutralization buffer. Carefully spot 2-5 µL of the denatured DNA onto the membrane. Allow the membrane to air-dry completely.

• Crosslinking: UV crosslink the DNA to the membrane according to the instrument's instructions (e.g., auto cross-link setting).

• Blocking: Block the membrane with Blocking Buffer for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with the anti-5hmC primary antibody (diluted in Blocking Buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three to four times with TBST for 5-10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in Blocking Buffer) for 1 hour at room temperature.

• Washing: Repeat the wash step (Step 8).

• Detection: Apply the ECL detection reagent to the membrane according to the manufacturer's instructions.

• Imaging & Analysis: Capture the chemiluminescent signal using an imaging system. Quantify the dot intensity using densitometry software. Normalize the 5hmC signal to the total amount of DNA spotted (which can be assessed by staining a parallel membrane with Methylene Blue). Compare the 5hmC levels in treated cells to untreated controls to determine the extent of inhibition.

References

• 1. DNA methylation and hydroxymethylation in hematologic differentiation and transformation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms that regulate the activities of TET proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. experts.umn.edu [experts.umn.edu]
• 8. Focused Screening Identifies Different Sensitivities of Human TET Oxygenases to the Oncometabolite 2-Hydroxyglutarate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (R)-2-hydroxyglutarate inhibits KDM5 histone lysine demethylases to drive transformation in IDH-mutant cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. TET inhibitor C35 | TET inhibitor | Probechem Biochemicals [probechem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. 2-Hydroxyglutarate destabilizes chromatin regulatory landscape and lineage fidelity to promote cellular heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. D-2-Hydroxyglutarate is Necessary and Sufficient for Isocitrate Dehydrogenase 1 Mutant-induced MIR148A Promoter Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. DNA demethylation in the hypothalamus promotes transcription of Agtr1a and Slc12a2 and hypertension development - PMC [pmc.ncbi.nlm.nih.gov]
• 16. diagenode.com [diagenode.com]
• 17. raybiotech.com [raybiotech.com]
• 18. A 5-mC Dot Blot Assay Quantifying the DNA Methylation Level of Chondrocyte Dedifferentiation In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the True Inhibitory Power: A Comparative Guide to Bobcat339 and Other TET Enzyme Inhibitors

For researchers, scientists, and drug development professionals navigating the complex landscape of epigenetic modulators, this guide provides a critical comparison of Bobcat339 and alternative inhibitors of the Ten-eleven translocation (TET) enzymes, TET1 and TET2. This analysis is grounded in experimental data and addresses the recent pivotal findings regarding Bobcat339's mechanism of action.

The TET family of dioxygenases (TET1, TET2, and TET3) plays a crucial role in DNA demethylation by oxidizing 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC), thereby participating in the regulation of gene expression. Dysregulation of TET enzyme activity has been implicated in various diseases, including cancer, making them attractive therapeutic targets.

Bobcat339: A Re-evaluation of its Inhibitory Effect

Bobcat339 was initially reported as a potent and selective cytosine-based inhibitor of TET1 and TET2. However, a 2022 study has brought to light that the inhibitory activity of commercially available Bobcat339 is largely mediated by contaminating Copper(II) ions.[1] Research indicates that pure Bobcat339 exhibits minimal inhibitory activity against TET1 and TET2, and its previously reported effects are likely due to the presence of this metal impurity.[1][2] This finding necessitates a careful re-evaluation of its use as a specific TET inhibitor in research settings.

Mechanism of Action: The Copper Connection

The initially proposed mechanism for Bobcat339 involved competitive inhibition, with the molecule mimicking 5-methylcytosine and binding to the active site of the TET enzyme.[3][4] However, the discovery of copper contamination suggests a more complex mechanism. It is now believed that a Bobcat339-copper complex may be the active inhibitory species, or that copper ions themselves inhibit the enzyme, with Bobcat339 potentially acting as a carrier.[1]

Proposed vs. Revised Mechanism of Bobcat339 Action

Comparative Analysis of TET Inhibitors

Given the concerns surrounding Bobcat339, a comparative look at alternative TET inhibitors is essential for researchers. The following table summarizes the quantitative data for Bobcat339 and other notable TET inhibitors.

Inhibitor	Target(s)	IC50 (TET1)	IC50 (TET2)	Mechanism of Action	Reference(s)
Bobcat339	TET1, TET2	33 µM (with Cu(II))	73 µM (with Cu(II))	Mediated by Copper(II) contamination	[4][5][6][7]
TETi76	TET1, TET2, TET3	1.5 µM	9.4 µM	Competitive inhibitor	[8][9]
NSC-311068	TET1 (indirect)	Not Applicable	Not Applicable	Suppresses TET1 transcription	[8]
UC-514321	TET1 (indirect)	Not Applicable	Not Applicable	Suppresses TET1 transcription via STAT3/5 inhibition	[8]

Note: The IC50 values for Bobcat339 reflect those reported for commercially available samples, which have been shown to be copper-contaminated.

Experimental Validation Protocols

Accurate validation of a TET inhibitor's efficacy is paramount. Below are detailed methodologies for key experiments used to assess the inhibitory effect on TET enzymes.

Experimental Workflow for Validating TET Inhibitors

Workflow for TET Inhibitor Validation

In Vitro TET Enzyme Inhibition Assay using LC-ESI-MS/MS

This assay directly measures the enzymatic activity of recombinant TET proteins in the presence of an inhibitor.

Protocol:

• Reaction Setup: Prepare a reaction mixture containing recombinant human TET1 or TET2 enzyme, a DNA substrate (e.g., a 5-methylcytosine-containing oligonucleotide), α-ketoglutarate, Fe(II), and ascorbic acid in an appropriate reaction buffer.

• Inhibitor Addition: Add the test inhibitor (e.g., Bobcat339, TETi76) at various concentrations. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the reactions at 37°C for a defined period (e.g., 1-2 hours) to allow for the enzymatic conversion of 5mC to 5hmC.

• Reaction Quenching: Stop the reaction by adding a quenching solution (e.g., EDTA or a proteinase K digestion buffer).

• DNA Digestion: Digest the DNA substrate to single nucleosides using a cocktail of enzymes such as nuclease P1, snake venom phosphodiesterase, and alkaline phosphatase.

• LC-ESI-MS/MS Analysis: Analyze the digested samples using liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS/MS). Separate the nucleosides by reverse-phase chromatography and detect and quantify the amounts of 5mC and 5hmC using multiple reaction monitoring (MRM).

• Data Analysis: Calculate the percentage of 5hmC formation relative to the total cytosine content. Determine the IC50 value of the inhibitor by plotting the percentage of inhibition against the inhibitor concentration.

Dot-Blot Assay for Global 5hmC Levels in Cells

This semi-quantitative method is used to assess changes in the overall levels of 5hmC in genomic DNA following inhibitor treatment in a cellular context.

Protocol:

• Cell Treatment: Culture cells of interest (e.g., a cancer cell line) and treat them with the TET inhibitor at various concentrations for a specific duration (e.g., 24-72 hours). Include a vehicle-treated control group.

• Genomic DNA Extraction: Harvest the cells and extract genomic DNA using a standard DNA extraction kit.

• DNA Quantification: Accurately quantify the concentration of the extracted genomic DNA.

• DNA Denaturation: Denature the genomic DNA by heating at 95-100°C for 5-10 minutes, followed by rapid cooling on ice.

• Dot-Blotting: Spot serial dilutions of the denatured DNA onto a nitrocellulose or nylon membrane.

• Membrane Crosslinking: Crosslink the DNA to the membrane using UV irradiation.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for 5hmC overnight at 4°C.

• Washing: Wash the membrane several times with TBST to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and visualize the dots using an imaging system.

• Data Analysis: Quantify the dot intensity using densitometry software. To normalize for the amount of DNA loaded, the membrane can be stripped and re-probed with an antibody against a stable DNA modification like 5mC or stained with methylene (B1212753) blue.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to confirm the direct binding of an inhibitor to its target protein within a cellular environment. The principle is that ligand binding stabilizes the target protein against thermal denaturation.

Protocol:

• Cell Treatment: Treat intact cells with the inhibitor or vehicle control.

• Heating: Heat the cell suspensions at a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) to induce protein denaturation and aggregation.

• Cell Lysis: Lyse the cells to release the soluble proteins. This can be done by freeze-thaw cycles or using a lysis buffer.

• Separation of Aggregates: Separate the aggregated proteins from the soluble fraction by centrifugation at high speed.

• Protein Quantification: Collect the supernatant containing the soluble proteins and determine the protein concentration.

• Western Blotting: Analyze the soluble protein fraction by Western blotting using an antibody specific for the target TET enzyme (TET1 or TET2).

• Data Analysis: Quantify the band intensity of the target protein at each temperature for both the inhibitor-treated and vehicle-treated samples. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.

Conclusion and Recommendations

The validation of Bobcat339's inhibitory effect on TET1 and TET2 is a complex issue, with recent evidence strongly suggesting that its activity is dependent on copper contamination. Researchers using or considering Bobcat339 should be aware of this critical caveat and take steps to ensure the purity of their compound or consider the use of alternative, well-characterized TET inhibitors.

For reliable and reproducible results, it is imperative to employ rigorous validation methods such as in vitro enzymatic assays with purified components and cell-based assays to confirm target engagement and downstream effects. The protocols provided in this guide offer a framework for the thorough evaluation of potential TET inhibitors, contributing to the advancement of epigenetic research and drug discovery.

References

• 1. Targeted inhibition of STAT/TET1 axis as a therapeutic strategy for acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Enzymatic Analysis of Tet Proteins: Key Enzymes in the Metabolism of DNA Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Exploiting Substrate Promiscuity to Develop Activity-Based Probes for TET Family Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Bobcat339: A Comparative Analysis of a Novel Cytosine-Based TET Enzyme Inhibitor

In the rapidly evolving field of epigenetics, the ten-eleven translocation (TET) enzymes have emerged as critical regulators of DNA methylation dynamics. These enzymes catalyze the oxidation of 5-methylcytosine (B146107) (5mC), initiating the process of DNA demethylation and influencing gene expression.[1][2][3] The development of small molecule inhibitors targeting TET enzymes is of significant interest for both basic research and therapeutic applications, particularly in oncology and neurobiology.[1][4] This guide provides a detailed comparison of Bobcat339, a novel cytosine-based TET enzyme inhibitor, with other known TET inhibitors, supported by experimental data and detailed protocols.

Overview of Bobcat339

Bobcat339 is a recently identified cytosine-based small molecule that acts as an inhibitor of TET enzymes.[5][6] It has been shown to exhibit inhibitory activity against TET1 and TET2.[7][8][9] A key characteristic of Bobcat339 is its selectivity for TET enzymes over DNA methyltransferases (DNMTs), such as DNMT3a, which are responsible for adding methyl groups to DNA.[5][10] This selectivity is crucial for dissecting the specific roles of DNA demethylation in various biological processes.

Comparative Performance: Potency and Selectivity

The efficacy of a TET inhibitor is determined by its potency (typically measured as the half-maximal inhibitory concentration, IC50) and its selectivity for TET enzymes over other related proteins. The following table summarizes the in vitro inhibitory activity of Bobcat339 and other representative TET inhibitors.

Inhibitor	Target(s)	IC50 (TET1)	IC50 (TET2)	IC50 (TET3)	Notes
Bobcat339	TET1, TET2	33 µM[7][9]	73 µM[7][9]	Not Reported	Selective over DNMT3a.[5][10] Activity may be influenced by Cu(II) ions.[8][11]
Phylloflavan (C35)	Pan-TET	Reported as a potent inhibitor[1]	Reported as a potent inhibitor[1]	Reported as a potent inhibitor[1]	A first-in-class, cell-permeable pan-TET inhibitor.[1]
2-Hydroxyglutarate (2-HG)	TET family	Competitive inhibitor	Competitive inhibitor	Competitive inhibitor	An oncometabolite that acts as a competitive inhibitor of α-ketoglutarate, a TET cofactor.[12]

Experimental Data and Cellular Effects

Bobcat339 has been shown to reduce global levels of 5-hydroxymethylcytosine (B124674) (5hmC) in cellular models. In a study using HT-22 mouse hippocampal neurons, treatment with 10 µM Bobcat339 for 24 hours resulted in a significant decrease in global 5hmC levels, demonstrating its ability to inhibit TET enzyme function in a cellular context.[5]

It is important to note that recent studies have suggested that the inhibitory activity of Bobcat339 may be dependent on the presence of contaminating Copper(II) ions.[8][10][11] This finding highlights the need for careful experimental design and interpretation of results when using this compound.

Signaling Pathways Involving TET Enzymes

TET enzymes are involved in the regulation of several key signaling pathways crucial for embryonic development and implicated in cancer.[2][13] Inhibition of TET activity can therefore have significant effects on these pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. oatext.com [oatext.com]
• 3. Role of TET enzymes in DNA methylation, development, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TET protein inhibitors: Potential and limitations: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 5. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytosine-Based TET Enzyme Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Bobcat339 | TET inhibitor | Probechem Biochemicals [probechem.com]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Buy Bobcat339 (EVT-263534) [evitachem.com]
• 13. Frontiers | The Role of Ten-Eleven Translocation Proteins in Inflammation [frontiersin.org]

Unmasking Bobcat339: A Comparative Guide to its Cross-reactivity with Dioxygenases

For researchers, scientists, and drug development professionals, understanding the specificity of chemical probes is paramount. This guide provides a critical comparison of Bobcat339, a reported inhibitor of the Ten-eleven translocation (TET) family of dioxygenases, with other relevant enzymes. A crucial factor in its activity, the presence of contaminating Copper(II), is also examined.

Initially identified as a selective, cytosine-based inhibitor of TET enzymes, Bobcat339 has been a tool for studying DNA demethylation and its role in gene transcription.[1][2] However, subsequent research has revealed that the inhibitory activity of commercially available Bobcat339 is largely mediated by contaminating Copper(II) ions.[3][4][5][6] This guide presents the reported inhibitory data of Bobcat339 and discusses its selectivity profile in the context of this critical finding.

Quantitative Comparison of Bobcat339 Activity

The following table summarizes the reported half-maximal inhibitory concentrations (IC50) of Bobcat339 against various enzymes. It is important to note that these values are from studies using commercial preparations of Bobcat339, which were later found to be contaminated with Copper(II). Independent synthesis and testing of pure Bobcat339 showed minimal to no inhibition of TET1 and TET2.[4][5]

Target Enzyme Family	Specific Enzyme	IC50 (µM)	Notes
Dioxygenases	TET1	33[1][2][7][8]	Activity is dependent on Copper(II) contamination.[3][4][5][9]
TET2	73[1][2][7][8]	Activity is dependent on Copper(II) contamination.[3][4][5][9]
TET3	Not Reported	Predicted to bind to the catalytic pocket; observed to decrease TET3 expression.[10][11]
Methyltransferases	DNMT3a	> 500[8]	No substantial inhibition observed.[8]

The Critical Role of Copper(II) Contamination

A pivotal finding in the evaluation of Bobcat339 is that its inhibitory effect on TET enzymes is not an intrinsic property of the molecule itself but is instead mediated by contaminating Copper(II).[3][4][5] Studies have demonstrated a direct correlation between the Cu(II) content in commercial preparations of Bobcat339 and their observed inhibitory activity against TET1 and TET2.[4][5] In contrast, highly purified Bobcat339, synthesized independently, exhibited minimal to no inhibitory effect.[3][4] This suggests that the inhibitory mechanism is likely due to the displacement of the active site Fe(II) by Cu(II) in the TET enzymes, a phenomenon that can be facilitated by the chelating properties of Bobcat339 or the simple presence of the metal ion. This finding has significant implications for the interpretation of data from studies using Bobcat339 and underscores the importance of stringent quality control for chemical probes.

Selectivity Profile of Bobcat339

Despite the controversy surrounding its mechanism of action, the initial report on Bobcat339 highlighted its selectivity for TET enzymes over the DNA methyltransferase DNMT3a.[8] At a concentration of 500 µM, Bobcat339 did not show substantial inhibition of DNMT3a, suggesting that it does not broadly target all enzymes that interact with cytosine.[8]

Information regarding the cross-reactivity of Bobcat339 with other dioxygenases beyond the TET family is not currently available.

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and the experimental approach for assessing inhibitor specificity, the following diagrams are provided.

TET Dioxygenase Signaling Pathway

Cross-Reactivity Profiling Workflow

Experimental Protocols

The following provides a generalized protocol for assessing the cross-reactivity of an inhibitor against a panel of dioxygenases.

Objective: To determine the inhibitory activity (IC50) of a compound against a panel of purified dioxygenases.

Materials:

• Purified recombinant dioxygenases (e.g., TET1, TET2, and other relevant dioxygenases)

• Substrate for each enzyme (e.g., methylated DNA for TET enzymes)

• Test inhibitor (e.g., Bobcat339) dissolved in a suitable solvent (e.g., DMSO)

• Assay buffer specific to each enzyme's optimal activity

• Cofactors (e.g., α-ketoglutarate, Fe(II), Ascorbate)

• 96-well microplates

• Detection reagents (e.g., specific antibodies for ELISA, reagents for LC-MS/MS)

• Plate reader or LC-MS/MS instrument

Procedure:

• Inhibitor Preparation: Prepare a series of dilutions of the test inhibitor in the assay buffer. A typical starting concentration range might be from 100 µM down to 1 nM. Include a vehicle control (e.g., DMSO) without the inhibitor.

• Enzyme Reaction:

  • Add the assay buffer, cofactors, and substrate to each well of the microplate.

  • Add the diluted inhibitor to the respective wells.

  • Initiate the enzymatic reaction by adding the purified dioxygenase to each well.

  • Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a predetermined amount of time, ensuring the reaction is in the linear range.

• Detection of Product Formation:

  • ELISA-based method: Stop the reaction and use a specific antibody to detect the product (e.g., an anti-5hmC antibody for TET activity). A secondary antibody conjugated to a reporter enzyme is then used for signal generation, which is measured using a plate reader.

  • LC-MS/MS-based method: Stop the reaction and process the samples for analysis by liquid chromatography-mass spectrometry to directly quantify the amount of product formed.

• Data Analysis:

  • Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

  • Compare the IC50 values across the panel of tested dioxygenases to assess the inhibitor's selectivity.

Conclusion

Bobcat339 was initially presented as a promising selective inhibitor of TET dioxygenases. However, the discovery that its inhibitory activity is largely dependent on Copper(II) contamination necessitates a re-evaluation of its utility as a specific chemical probe. While it shows selectivity over DNMT3a, its broader cross-reactivity profile against other dioxygenases remains uncharacterized. Researchers using Bobcat339 should be aware of the critical role of copper in its activity and are encouraged to use highly purified compound alongside appropriate controls to validate their findings. Future studies are needed to develop truly selective and potent inhibitors of the TET family and other dioxygenases to advance our understanding of their roles in health and disease.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleck.co.jp [selleck.co.jp]
• 3. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. experts.umn.edu [experts.umn.edu]
• 5. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. A small-molecule degrader of TET3 as treatment for anorexia nervosa in an animal model - PubMed [pubmed.ncbi.nlm.nih.gov]

Bobcat339: A Closer Look at the Purported Epigenetic Modifier and its Synergistic Potential

For researchers, scientists, and professionals in drug development, the exploration of novel epigenetic modifiers holds significant promise for therapeutic innovation. Bobcat339 has emerged in scientific literature as a cytosine-based inhibitor of the Ten-Eleven Translocation (TET) enzymes, key players in DNA demethylation. However, recent findings have cast doubt on its intrinsic activity, suggesting a complex interplay with metal ion contamination. This guide provides a comprehensive overview of Bobcat339, its proposed mechanism, the controversy surrounding its efficacy, and the implications for its use in combination with other epigenetic modifiers.

Bobcat339: An Intended TET Inhibitor

Bobcat339 was initially identified as a selective inhibitor of TET1 and TET2 enzymes, with reported IC50 values of 33 μM and 73 μM, respectively[1][2][3]. The compound was suggested to act by mimicking 5-methylcytosine (B146107) (5mC) and binding to the active site of the TET enzyme, thereby preventing the oxidation of 5mC and the subsequent steps in DNA demethylation[2]. Notably, it was reported to not inhibit the DNA methyltransferase DNMT3a, suggesting a specific role in targeting the DNA demethylation pathway[2].

The proposed mechanism of action positioned Bobcat339 as a valuable tool for studying the biological roles of TET enzymes and as a potential therapeutic agent in diseases characterized by aberrant DNA methylation patterns, such as cancer.

The Controversy: Is Copper the True Culprit?

Despite the initial promise, subsequent research has raised significant questions about the intrinsic activity of Bobcat339. A 2022 study published in ACS Medicinal Chemistry Letters revealed that the inhibitory activity of commercially available Bobcat339 was attributable to contamination with Copper(II) (Cu(II))[4].

Key findings from this study include:

• Independently synthesized and highly purified Bobcat339 demonstrated minimal to no inhibition of TET1 and TET2 enzymes[4].

• The inhibitory potency of commercial Bobcat339 correlated directly with the level of Cu(II) contamination[4].

• While Cu(II) alone can inhibit TET enzymes, the combination of Bobcat339 and Cu(II) exhibited a more potent inhibitory effect than Cu(II) alone, suggesting a potential synergistic interaction between the compound and the metal ion[4].

• Cellular-based assays confirmed these findings, showing a significant reduction in global 5-hydroxymethylcytosine (B124674) (5hmC) levels only in cells treated with the Cu(II)-contaminated Bobcat339[4].

These findings suggest that the observed biological effects of commercially sourced Bobcat339 may be primarily driven by the presence of contaminating copper, rather than the intrinsic activity of the molecule itself.

Synergistic Effects with Other Epigenetic Modifiers: A Lack of Evidence

A thorough review of the scientific literature reveals a lack of studies investigating the synergistic effects of Bobcat339 with other epigenetic modifiers. This is likely due to the recent discovery of the confounding role of copper contamination, which necessitates a re-evaluation of the compound's fundamental activity. Without a clear understanding of Bobcat339's independent mechanism of action, studies on its potential synergies with other drugs, such as DNA methyltransferase inhibitors (e.g., Azacitidine, Decitabine) or histone deacetylase inhibitors (e.g., Vorinostat, Romidepsin), would be premature and potentially yield misleading results.

The general principle of combining different epigenetic modifiers to achieve synergistic anti-cancer effects is a well-established and promising area of research[5][6][7][8]. The rationale behind such combinations is to target multiple epigenetic pathways simultaneously, leading to a more robust and durable therapeutic response. However, at present, there is no experimental data to place Bobcat339 within this combinatorial landscape.

Experimental Protocols

Due to the absence of studies on the synergistic effects of Bobcat339, this section will instead detail the key experimental protocol used to assess the impact of copper contamination on Bobcat339's activity, as described by Weirath et al. (2022)[4].

Cell-Based Assay for Global 5hmC Quantification

• Cell Line: Hep3B cells.

• Treatment: Cells were treated with 50 μM of Bobcat339 from two different sources (one with and one without detectable Cu(II) contamination) or a DMSO control for 48 hours.

• DNA Extraction: Genomic DNA was extracted from the treated cells.

• Dot Blot Analysis:

  • Extracted DNA was spotted onto a nitrocellulose membrane.

  • The membrane was incubated with an antibody specific for 5hmC.

  • A secondary antibody conjugated to a detection enzyme was used for visualization.

  • The intensity of the dots was quantified to determine the relative levels of global 5hmC.

• LC-MS/MS Quantification: The levels of 5hmC in the genomic DNA were also quantified using liquid chromatography-tandem mass spectrometry for a more precise measurement.

Visualizing the Science

To better understand the concepts discussed, the following diagrams illustrate the proposed mechanism of Bobcat339 and the experimental workflow that uncovered the copper contamination issue.

Proposed Mechanism of Bobcat339 as a TET Inhibitor.

Workflow Investigating Copper Contamination in Bobcat339.

Conclusion and Future Directions

The case of Bobcat339 serves as a critical reminder of the importance of rigorous chemical characterization of small molecule inhibitors. While initially presented as a promising TET inhibitor, the discovery of Cu(II) contamination as the likely source of its activity necessitates a re-evaluation of its utility as a specific epigenetic probe.

For researchers in the field, it is crucial to:

• Verify the purity of any commercially sourced Bobcat339 and assess for metal ion contamination.

• Exercise caution when interpreting data from earlier studies that used this compound without accounting for the potential confounding effects of copper.

• Consider alternative, well-characterized TET inhibitors for studies on the biological functions of these enzymes.

The potential synergistic interaction between Bobcat339 and Cu(II) in inhibiting TET enzymes is an interesting scientific observation that may warrant further investigation. However, until the intrinsic activity of Bobcat339 is unequivocally established, its exploration in combination with other epigenetic modifiers for therapeutic purposes remains a distant prospect. The focus of the research community should now shift to clarifying the fundamental pharmacology of this compound to determine if it holds any true potential as a direct modulator of the epigenome.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Epigenetic Modifiers: Anti-Neoplastic Drugs With Immunomodulating Potential [frontiersin.org]
• 7. Optimization of Epigenetic Modifier Drug Combination for Synergistic Effect against Glioblastoma Multiform Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Epigenetic Modifiers: Anti-Neoplastic Drugs With Immunomodulating Potential - PMC [pmc.ncbi.nlm.nih.gov]

Bobcat339: A Critical Comparison of In Vitro Activity and In Vivo Models for Epigenetic Research

Unraveling the Complex Activity of a Widely Used TET Inhibitor

Bobcat339 has been described as a potent and selective cytosine-based inhibitor of Ten-eleven translocation (TET) enzymes, which play a crucial role in DNA demethylation and epigenetic regulation.[1][2] Initially celebrated as a valuable tool for studying gene transcription and DNA methylation, recent findings have revealed a critical nuance to its mechanism of action, significantly impacting the interpretation of both in vitro and in vivo studies. This guide provides a comprehensive comparison of Bobcat339's reported activities, with a special focus on the confounding role of copper contamination, to help researchers critically evaluate its use in their experimental designs.

A pivotal study has demonstrated that the inhibitory activity of Bobcat339 against TET enzymes is substantially mediated by contaminating Copper(II)[3]. This finding suggests that purified Bobcat339 on its own has negligible inhibitory effects at previously reported concentrations[3]. The combination of Bobcat339 and copper, however, exhibits a much higher inhibitory effect on TET enzymes than either substance alone[1]. This has significant implications for the reproducibility and interpretation of studies using this compound.

In Vitro Activity: A Tale of Two Conditions

The in vitro potency of Bobcat339 as a TET inhibitor has been a subject of conflicting reports, a discrepancy that is now largely attributed to the presence or absence of copper contamination in the compound preparations.

Initially, Bobcat339 was reported to have IC50 values of 33 μM for TET1 and 73 μM for TET2[1][2]. These values were determined in assays using recombinant TET enzymes. However, a subsequent study meticulously investigating the compound's activity found that highly purified Bobcat339, free of copper contamination, showed no significant inhibition of TET1 or TET2 activity[3]. In contrast, the addition of Cu(II) to the purified compound restored its inhibitory effect, suggesting that a Bobcat339-copper complex is the active inhibitory agent[3].

Compound	Target	IC50	Assay Conditions	Source
Bobcat339 (reported, likely copper-contaminated)	TET1	33 μM	Recombinant human TET1, chemiluminescence assay	[1]
Bobcat339 (reported, likely copper-contaminated)	TET2	73 μM	Recombinant human TET2, chemiluminescence assay	[1]
Bobcat339 (purified, copper-free)	TET1	No significant inhibition	Recombinant human TET1 catalytic domain, LC-MS/MS	[3]
Bobcat339 (purified, copper-free)	TET2	No significant inhibition	Recombinant human TET2 catalytic domain, LC-MS/MS	[3]

Cell-Based Assays: Translating In Vitro Effects

The contradictory in vitro findings are mirrored in cell-based assays. Treatment of HT-22 mouse hippocampal neurons with 10 μM Bobcat339 for 24 hours was shown to significantly reduce global levels of 5-hydroxymethylcytosine (B124674) (5hmC), a product of TET enzyme activity[4]. Similarly, in Hep3B cells, a significant decrease in genomic 5hmC was observed after treatment with a commercially available Bobcat339 solution that was later found to be contaminated with copper[3]. However, when the same cells were treated with highly purified, copper-free Bobcat339, no reduction in genomic 5hmC levels was detected[3].

This indicates that the observed reduction in 5hmC in cellular models is likely attributable to the presence of copper in the Bobcat339 preparations used in those experiments.

In Vivo Models: Emerging Applications and a Need for Re-evaluation

Despite the complexities of its in vitro activity, Bobcat339 has been utilized in several in vivo studies, primarily in animal models, to probe the function of TET enzymes in various physiological and pathological processes.

For instance, Bobcat339 has been used in a mouse model of anorexia nervosa, where it was found to act as a degrader of TET3 and mitigate anorexia and anxiety-like behaviors[5]. Another study in pigs demonstrated that Bobcat339 treatment impaired oocyte maturation and early embryogenesis, leading to disruptions in spindle architecture and altered DNA methylation patterns[6]. In a study on oysters, injection of Bobcat339 led to increased expression of Sox-like and Sox8 genes[1]. Furthermore, in a diabetic mouse model, Bobcat339 treatment unexpectedly induced hyperphagia[7].

Given the critical role of copper in Bobcat339's activity, these in vivo findings should be interpreted with caution. It is plausible that the observed phenotypes are, at least in part, due to the effects of copper or the Bobcat339-copper complex, rather than the direct action of Bobcat339 as a specific TET inhibitor. Future in vivo studies should meticulously control for copper content to delineate the true biological effects of Bobcat339.

Experimental Protocols

To aid researchers in designing and interpreting experiments with Bobcat339, detailed protocols for key assays are provided below.

In Vitro TET Enzyme Inhibition Assay (LC-MS/MS)

This method, as described in the study by Weirath et al. (2022), allows for the precise quantification of TET enzyme activity by measuring the conversion of 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (5hmC)[3].

• Reaction Setup : Incubate the recombinant catalytic domain of TET1 or TET2 with a hemimethylated DNA oligomer substrate in a reaction buffer containing α-ketoglutarate.

• Inhibitor Addition : Add the desired concentration of Bobcat339 (with and without copper supplementation) or a vehicle control (e.g., DMSO).

• Incubation : Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

• DNA Digestion : Terminate the reaction and enzymatically digest the DNA to single nucleosides.

• Quantification : Analyze the levels of 5mC and 5hmC using isotope dilution liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).

Cellular 5hmC Dot Blot Assay

This assay provides a semi-quantitative assessment of global 5hmC levels in genomic DNA from cultured cells[3].

• Cell Treatment : Treat cultured cells (e.g., Hep3B) with Bobcat339 (with and without copper) or a vehicle control for a specified duration (e.g., 48 hours).

• Genomic DNA Extraction : Isolate genomic DNA from the treated cells using a standard DNA extraction kit.

• DNA Denaturation and Spotting : Denature the DNA and spot serial dilutions onto a nitrocellulose membrane.

• Immunoblotting : Block the membrane and probe with an antibody specific for 5hmC.

• Detection : Use a secondary antibody conjugated to a detectable label (e.g., HRP) and a suitable substrate for visualization and quantification.

Visualizing the Mechanism and Experimental Workflow

To provide a clearer understanding of the concepts discussed, the following diagrams illustrate the proposed mechanism of TET inhibition and a typical experimental workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytosine-Based TET Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. TET3 epigenetically controls feeding and stress response behaviors via AGRP neurons - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Differential Effects of Bobcat339 on TET Enzymes: A Comparative Guide

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of the small molecule Bobcat339 reveals distinct mechanisms of action against the Ten-Eleven Translocation (TET) family of enzymes. This guide provides researchers, scientists, and drug development professionals with a detailed comparison of Bobcat339's effects on TET1, TET2, and TET3, supported by available experimental data. A critical finding is that the inhibitory activity of Bobcat339 against TET1 and TET2 is largely dependent on the presence of contaminating copper(II) (Cu(II)), while its effect on TET3 is mediated through protein degradation, independent of Cu(II).

Quantitative Comparison of Bobcat339's Effect on TET Enzymes

The interaction of Bobcat339 with TET1, TET2, and TET3 is not uniform. While it was initially reported as a direct inhibitor of TET1 and TET2, subsequent research has clarified that this inhibition is an artifact of Cu(II) contamination. In contrast, Bobcat339 induces the degradation of TET3 protein. The following table summarizes the quantitative data available for the effects of Bobcat339 on each TET enzyme.

Target Enzyme	Reported IC50 (with Cu(II) contamination)	Mechanism of Action	Notes
TET1	33 µM[1][2][3][4][5]	Inhibition (Cu(II)-dependent)	The inhibitory activity of Bobcat339 on TET1 is significantly enhanced by the presence of contaminating Cu(II). Pure Bobcat339 shows minimal inhibitory activity.[6][7]
TET2	73 µM[1][2][3][4][5]	Inhibition (Cu(II)-dependent)	Similar to TET1, the reported IC50 value is associated with Cu(II)-contaminated preparations of Bobcat339.[6][7]
TET3	Not Applicable	Protein Degradation	Bobcat339 induces the degradation of TET3 protein, leading to decreased TET3 expression. This effect is independent of Cu(II) contamination.[8][9] No direct enzymatic inhibition IC50 has been reported.

Experimental Methodologies

The following are summaries of key experimental protocols used to characterize the effects of Bobcat339 on TET enzymes.

In Vitro TET Enzyme Inhibition Assay (LC-ESI-MS/MS)

This assay is used to determine the direct inhibitory effect of a compound on the enzymatic activity of TET proteins.

• Reaction Setup: Recombinant human TET1 or TET2 catalytic domain is incubated with a 5-methylcytosine (B146107) (5mC)-containing DNA duplex substrate.

• Cofactor Addition: The reaction mixture includes the essential cofactor α-ketoglutarate.

• Compound Treatment: Bobcat339 (with and without Cu(II)) or a vehicle control (e.g., DMSO) is added to the reaction.

• Incubation: The reaction is incubated at a controlled temperature for various time points (e.g., 5, 20, 60 minutes).

• Quantification of Products: The formation of 5-hydroxymethylcytosine (B124674) (5hmC) and 5-formylcytosine (B1664653) (5fC) is quantified using isotope dilution High-Performance Liquid Chromatography-Electrospray Ionization-Mass Spectrometry (HPLC-ESI-MS/MS).[6]

• Data Analysis: The percent conversion of 5mC to its oxidized derivatives is calculated and compared between treated and control groups to determine the inhibitory activity.

Cell-Based Assays for TET Activity and Protein Levels

These assays assess the impact of Bobcat339 on TET function and expression within a cellular context.

• Cell Culture: A suitable cell line (e.g., mouse neuronal GT1-7 cells) is cultured under standard conditions.

• Treatment: Cells are treated with Bobcat339 at a specific concentration (e.g., 10 µM) or a vehicle control for a defined period (e.g., 6 hours).

• Analysis of Protein Levels (Immunoblotting):

  • Cells are lysed, and protein concentrations are determined.

  • Proteins are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is probed with specific antibodies against TET2 and TET3.

  • A loading control (e.g., GAPDH) is used to ensure equal protein loading.

  • Protein bands are visualized and quantified to determine changes in TET protein levels.[9]

• Analysis of mRNA Levels (qPCR):

  • Total RNA is extracted from the treated cells.

  • RNA is reverse-transcribed into cDNA.

  • Quantitative PCR (qPCR) is performed using primers specific for Tet2 and Tet3 to measure their mRNA expression levels.[9]

• Analysis of Global 5hmC Levels (Dot Blot):

  • Genomic DNA is extracted from treated cells.

  • DNA is denatured and spotted onto a nitrocellulose membrane.

  • The membrane is probed with an antibody specific for 5hmC.

  • The signal is detected and quantified to assess changes in global 5hmC levels.

Visualizing the Mechanisms of Action

The following diagrams illustrate the DNA demethylation pathway and the distinct points of intervention by Bobcat339 on the TET enzymes, as well as a typical experimental workflow.

Caption: DNA demethylation pathway and Bobcat339's differential effects on TET enzymes.

Caption: Experimental workflow for evaluating Bobcat339's effect on TET enzymes.

References

• 1. Bobcat339 | TET inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Bobcat339 - MedChem Express [bioscience.co.uk]
• 5. tebubio.com [tebubio.com]
• 6. Small Molecule Inhibitors of TET Dioxygenases: Bobcat339 Activity Is Mediated by Contaminating Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. experts.umn.edu [experts.umn.edu]
• 8. researchgate.net [researchgate.net]
• 9. A small-molecule degrader of TET3 as treatment for anorexia nervosa in an animal model - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Bobcat339

For researchers and scientists in the dynamic field of drug development, the safe and compliant disposal of laboratory chemicals is a critical component of operational excellence and environmental responsibility. This document provides a comprehensive, step-by-step guide for the proper disposal of Bobcat339, a potent and selective cytosine-based inhibitor of TET enzymes. Adherence to these procedures is essential for ensuring laboratory safety and meeting regulatory requirements.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to be thoroughly familiar with the safety profile of Bobcat339. The following personal protective equipment (PPE) and handling precautions are mandatory to minimize exposure and ensure a safe working environment.

Table 1: Personal Protective Equipment and Handling for Bobcat339

Item	Specification	Purpose
Eye Protection	Safety goggles with side-shields.	To protect eyes from splashes or aerosols.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	To prevent skin contact with the chemical.
Body Protection	A lab coat, preferably impervious.	To protect against spills and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area. A fume hood is recommended for handling the solid compound and preparing solutions.	To prevent inhalation of dust or aerosols.
General Hygiene	Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.	To prevent accidental ingestion.

Step-by-Step Disposal Procedure for Bobcat339

The disposal of Bobcat339 must be managed as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular trash receptacles[1].

1. Waste Identification and Segregation:

• All materials contaminated with Bobcat339 are to be considered hazardous waste. This includes:

  • Unused or expired solid Bobcat339.

  • Solutions containing Bobcat339.

  • Contaminated labware such as pipette tips, vials, and gloves[2][3].

• Segregate Bobcat339 waste from other incompatible chemical waste streams to prevent dangerous reactions[4][5].

2. Waste Collection and Containment:

• Solid Waste: Collect unused solid Bobcat339 and contaminated disposable materials in a designated, leak-proof, and clearly labeled hazardous waste container[3].

• Liquid Waste: Collect solutions containing Bobcat339 in a separate, compatible, and leak-proof container with a secure lid[1][2].

• The use of secondary containment for all liquid hazardous waste is highly recommended[1][6].

3. Labeling of Hazardous Waste:

• All waste containers must be clearly labeled with the words "Hazardous Waste"[3][6].

• The label must include the full chemical name ("Bobcat339"), concentration, and the date the waste was first added to the container[3][4]. Chemical formulas or abbreviations are not acceptable[6].

4. Storage of Hazardous Waste:

• Store hazardous waste containers in a designated, secure, and well-ventilated area away from general laboratory traffic[2][4].

• Ensure that the storage area is cool and away from sources of ignition[7].

5. Disposal of Empty Containers:

• A chemical container is generally considered "empty" when all contents have been removed by normal means and no more than a minimal residue remains[2].

• The first rinse of an "empty" container that held Bobcat339 must be collected and disposed of as hazardous waste[1][2]. For highly toxic chemicals, the first three rinses should be collected[1].

• After thorough rinsing, deface or remove the original label and dispose of the container according to your institution's guidelines for non-hazardous waste[2][8].

6. Request for Waste Pickup:

• Once a waste container is full, or as per your institution's policy, submit a waste collection request to your institution's Environmental Health and Safety (EHS) office[1].

• Do not allow hazardous waste to accumulate in the laboratory for extended periods[1].

Experimental Protocol: Spill Management

In the event of a Bobcat339 spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary[9].

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running[9].

• Contain: For liquid spills, use an inert absorbent material like sand, vermiculite, or a commercial sorbent to contain the spill[9]. For solid spills, carefully sweep or scoop the material to avoid creating dust.

• Clean-up: Wearing appropriate PPE, clean the spill area. The collected spill material and cleaning supplies must be disposed of as hazardous waste.

• Decontaminate: Decontaminate the spill area with an appropriate solvent or cleaning solution, collecting the rinsate as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Bobcat339 disposal procedure.

Caption: Workflow for the safe disposal of Bobcat339.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of Bobcat339, fostering a secure research environment and maintaining compliance with all relevant regulations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 5. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. download.basf.com [download.basf.com]
• 8. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 9. benchchem.com [benchchem.com]

Essential Safety and Handling Guidelines for Bobcat339

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, particularly when handling novel chemical compounds. This document provides critical safety and logistical information for the handling of Bobcat339, a cytosine-based TET enzyme inhibitor used in epigenetics and DNA methylation research.[1][2][3] Adherence to these guidelines is essential for minimizing risks and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) for Bobcat339

A comprehensive approach to personal protective equipment is mandatory when working with Bobcat339. The following table summarizes the required PPE based on the known hazards of the compound, which include acute oral toxicity, skin irritation, serious eye irritation, and respiratory tract irritation.[4]

Body Part	Required PPE	Specifications and Rationale
Eyes/Face	Safety goggles with side-shields or face shield	To protect against splashes and airborne particles that can cause serious eye irritation.[4]
Skin	Chemical-resistant gloves (e.g., nitrile) and impervious lab coat	To prevent skin contact which can cause irritation.[4] Contaminated clothing should be removed and washed before reuse.[4]
Respiratory	Use in a well-ventilated area or with a suitable respirator	To avoid inhalation of dust or aerosols which may cause respiratory irritation.[4] Operations should be conducted in a chemical fume hood.
Hands	Protective gloves	To prevent direct contact with the skin.[4] Hands should be washed thoroughly after handling.[4]

Experimental Protocol: Preparation of a Bobcat339 Stock Solution

This protocol outlines the steps for safely preparing a stock solution of Bobcat339.

Materials:

• Bobcat339 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Microcentrifuge tubes

• Pipettes and sterile tips

• Vortex mixer

• Analytical balance

• Appropriate PPE (see table above)

Procedure:

• Preparation: Don all required PPE, including a lab coat, safety goggles, and gloves, before entering the designated handling area. Ensure the chemical fume hood is operational.

• Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the desired amount of Bobcat339 powder directly into the tube inside the chemical fume hood to avoid inhalation of the powder.

• Solubilization: Add the appropriate volume of DMSO to the microcentrifuge tube containing the Bobcat339 powder to achieve the desired stock concentration.

• Mixing: Securely cap the tube and vortex until the powder is completely dissolved.

• Storage: Label the tube clearly with the compound name, concentration, date, and your initials. Store the stock solution at the recommended temperature, typically -20°C, to maintain stability.

• Waste Disposal: Dispose of all contaminated materials, including pipette tips and empty containers, in the designated chemical waste stream.

• Decontamination: Thoroughly clean the work area, including the balance and fume hood, after the procedure is complete. Wash hands thoroughly before leaving the laboratory.

Workflow for Safe Handling and Disposal of Bobcat339

The following diagram illustrates the key steps and decision points for the safe handling and disposal of Bobcat339 in a laboratory setting.

References

• 1. Bobcat339 | TET inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. file.medchemexpress.eu [file.medchemexpress.eu]